Technical Documentation Center

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate
  • CAS: 344308-91-4

Core Science & Biosynthesis

Foundational

"synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate"

[label="{Step 2: Reagent Addition|Dropwise ClSO3 Mechanistic pathway of regioselective furan chlorosulfonation. Process Optimization & Causality Historically, chlorosulfonation requires a massive excess of ClSO3​H (up to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="{Step 2: Reagent Addition|Dropwise ClSO3

Mechanistic pathway of regioselective furan chlorosulfonation.

Process Optimization & Causality

Historically, chlorosulfonation requires a massive excess of ClSO3​H (up to 8 equivalents) because the reagent acts as both the sulfonating agent and the chlorinating agent, with one equivalent being sacrificed to hydration [1, 2].

To improve the Process Mass Intensity (PMI) and enhance safety, our optimized protocol introduces thionyl chloride ( SOCl2​ ) as a co-reagent. Causality: SOCl2​ efficiently converts the intermediate sulfonic acid into the sulfonyl chloride, releasing SO2​ and HCl as gases. This reduces the required equivalents of the highly corrosive ClSO3​H by over 50% while simultaneously suppressing the formation of sulfonic acid byproducts [2].

Table 1: Optimization of Chlorosulfonation Conditions
EntryReagentsEquivalentsTemp (°C)Time (h)Yield (%)Purity (HPLC %)
1 ClSO3​H (neat)6.00 → 254.07288
2 ClSO3​H (neat)8.00 → 453.08592
3 ClSO3​H / SOCl2​ 3.0 / 1.5 0 → 45 3.0 94 99
4 ClSO3​H / POCl3​ 3.0 / 1.50 → 602.08995

Note: Entry 3 represents the optimal balance of yield, purity, and reagent efficiency.

Self-Validating Experimental Protocol

The following methodology is designed to be self-validating. Every critical phase includes an internal check to prevent downstream failure, particularly regarding the hydrolytic sensitivity of the product.

Reagents Required
  • Methyl 5-methylfuran-2-carboxylate (1.0 eq, limiting reagent)

  • Chlorosulfonic acid (3.0 eq)

  • Thionyl chloride (1.5 eq)

  • Dichloromethane (DCM) (Anhydrous)

  • Crushed ice / Deionized water

Step-by-Step Methodology

Step 1: Cryogenic Preparation Charge a dry, multi-neck round-bottom flask equipped with a magnetic stirrer, internal thermocouple, and a gas scrubber system (to neutralize SO2​ / HCl off-gassing) with methyl 5-methylfuran-2-carboxylate (10.0 g, 71.3 mmol). Cool the flask to 0 °C using an ice-brine bath under a continuous nitrogen sweep.

Step 2: Reagent Addition (Highly Exothermic) Prepare a mixture of ClSO3​H (14.2 mL, 214 mmol) and SOCl2​ (7.8 mL, 107 mmol). Add this mixture dropwise to the starting material via an addition funnel over 45 minutes.

  • Causality: The reaction is violently exothermic. Maintaining the internal temperature strictly below 5 °C during addition prevents the polymerization of the furan ring and oxidative degradation [1].

Step 3: Thermal Maturation & Self-Validation Remove the cooling bath and gradually warm the reaction mixture to 45 °C. Stir for 3 hours.

  • Self-Validating Analytical Check: Sulfonyl chlorides rapidly hydrolyze in standard aqueous LC-MS mobile phases, leading to false negatives (appearing as the sulfonic acid). To validate conversion, withdraw a 10 µL aliquot and quench it into 1 mL of anhydrous methanol containing a drop of pyridine. Analyze via LC-MS. The detection of the stable methyl sulfonate ester confirms the successful formation of the sulfonyl chloride.

Step 4: Cryogenic Quench Once conversion is confirmed >98%, cool the reaction mixture back to 0 °C. Slowly pour the mixture over 200 g of vigorously stirred crushed ice.

  • Causality: The ice quench serves a dual purpose. It safely hydrolyzes the excess ClSO3​H and SOCl2​ while keeping the bulk temperature near 0 °C. If the temperature rises during the quench, the desired sulfonyl chloride product will hydrolyze back to the useless sulfonic acid [2].

Step 5: Isolation and Purification Immediately extract the aqueous slurry with cold DCM (3 x 100 mL). Wash the combined organic layers with ice-cold brine (50 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo at a bath temperature not exceeding 30 °C. The product is obtained as an off-white to pale yellow solid and should be stored under argon at -20 °C to prevent degradation.

Workflow Step1 Step 1: Preparation Substrate at 0 °C in inert atmosphere Step2 Step 2: Reagent Addition Dropwise ClSO3H / SOCl2 mixture Step1->Step2 Step3 Step 3: Thermal Maturation Warm to 45 °C, MeOH quench for LC-MS Step2->Step3 Step4 Step 4: Cryogenic Quench Pour over crushed ice with vigorous stirring Step3->Step4 Step5 Step 5: Isolation Cold DCM Extraction, dry, concentrate Step4->Step5

Step-by-step experimental workflow for chlorosulfonation.

Quality Control and Storage

Due to the electrophilic nature of the sulfonyl chloride, the final product is highly sensitive to ambient moisture.

  • Appearance: Off-white crystalline solid.

  • Storage: Must be stored in a tightly sealed container backfilled with Argon, kept at -20 °C.

  • Usage: It is highly recommended to use the synthesized Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate immediately in the subsequent sulfonamide coupling step to maximize overall synthetic yield.

References

  • Cremlyn, R. J. (2002). Chlorosulfonic Acid: A Versatile Reagent. Royal Society of Chemistry. URL:[Link]

  • Pesti, J. A., et al. (2020). Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264). Part 5: Completion of the API Free Base via a Direct Chlorosulfonylation Process. Organic Process Research & Development, American Chemical Society (ACS). URL:[Link]

Exploratory

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate: A Comprehensive Technical Guide for Advanced Research

This in-depth technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. Designed for researchers, scient...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This in-depth technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights to facilitate its use as a versatile building block in modern medicinal chemistry.

Introduction: A Privileged Scaffold in Medicinal Chemistry

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, with CAS Number 344308-91-4, is a substituted furan derivative incorporating a highly reactive chlorosulfonyl group.[1][2] Furan-containing sulfonamides are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities.[3][4] The unique combination of the furan ring, a well-known pharmacophore, and the sulfonamide linkage, a privileged scaffold in drug design, makes this compound a valuable intermediate for the synthesis of novel therapeutic agents.[3][5] The sulfonamide moiety is hydrolytically stable and capable of engaging in multiple hydrogen bonding interactions, contributing to effective binding with a wide range of biological targets.[5]

This guide will delve into the essential chemical properties of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, providing a foundation for its strategic application in research and development.

Physicochemical and Structural Properties

A clear understanding of the fundamental properties of a compound is paramount for its effective use in synthesis and drug design. The key identifiers and computed properties for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate are summarized below.

PropertyValueSource
CAS Number 344308-91-4[1][2]
Molecular Formula C7H7ClO5S[2][6]
Molecular Weight 238.65 g/mol [2]
IUPAC Name methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate[1]
SMILES O=C(C1=CC(S(=O)(Cl)=O)=C(C)O1)OC[2]
InChIKey RADATWVEONYXFI-UHFFFAOYSA-N[6]
Predicted XlogP 1.6[6]
Monoisotopic Mass 237.97028 Da[6]

Synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

The synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate can be achieved via electrophilic chlorosulfonation of the corresponding furan precursor, methyl 5-methylfuran-2-carboxylate. This method is analogous to established procedures for the synthesis of other furan sulfonyl chlorides.[7][8] The reaction proceeds by treating the starting furan ester with a strong sulfonating agent, such as chlorosulfonic acid, followed by conversion of the resulting sulfonic acid to the sulfonyl chloride.[8]

A proposed, detailed experimental protocol based on analogous syntheses is provided below.[7][8]

Experimental Protocol: Synthesis via Electrophilic Chlorosulfonation

Step 1: Formation of the Sulfonic Acid Intermediate

  • In a four-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel, dissolve methyl 5-methylfuran-2-carboxylate (1.0 eq) in a suitable inert solvent such as methylene chloride.

  • Cool the solution to -10 °C using an appropriate cooling bath.

  • Slowly add chlorosulfonic acid (1.1-1.2 eq) dropwise to the stirred solution, maintaining the temperature below 0 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an extended period (e.g., 24-48 hours) to ensure complete formation of the sulfonic acid intermediate.[8]

Step 2: Conversion to the Sulfonyl Chloride

  • Recool the reaction mixture to below 0 °C.

  • Add an acid scavenger, such as pyridine (1.1 eq), followed by a chlorinating agent like phosphorus pentachloride (1.1 eq).[8]

  • Allow the mixture to stir, for instance, overnight at room temperature.[7]

  • The reaction is then quenched with ice-water, and the organic layer is separated.

  • The aqueous layer is extracted with methylene chloride.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo to yield Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, which can be purified further if necessary.

Synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate start Methyl 5-methylfuran-2-carboxylate reagent1 1. Chlorosulfonic Acid 2. Methylene Chloride, -10 °C to RT intermediate Sulfonic Acid Intermediate reagent1->intermediate Sulfonation reagent2 Pyridine, Phosphorus Pentachloride product Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate reagent2->product Chlorination Sulfonamide Formation sulfonyl_chloride Methyl 4-(chlorosulfonyl)-5- methylfuran-2-carboxylate product Furan Sulfonamide Derivative sulfonyl_chloride->product amine Primary or Secondary Amine (R¹R²NH) amine->product base Base (e.g., Pyridine) base->product

Caption: General reaction scheme for the synthesis of furan sulfonamides.

Potential Applications in Research and Drug Discovery

Furan-containing sulfonamides have demonstrated a broad spectrum of biological activities, positioning Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate as a valuable starting material for drug discovery programs. [3][9]

  • Carbonic Anhydrase Inhibitors: Aromatic and heterocyclic sulfonamides are well-established inhibitors of carbonic anhydrases, enzymes implicated in various diseases including glaucoma and certain cancers. [5][9]The furan sulfonamide scaffold can be tailored to achieve potent and selective inhibition of different carbonic anhydrase isoforms.

  • Antimicrobial Agents: The sulfonamide functional group is historically significant in the development of "sulfa drugs," the first class of synthetic antimicrobial agents. [5]Novel furan-based sulfonamides continue to be explored for their potential to combat bacterial infections, including resistant strains. [3]

  • Anti-inflammatory and Anticancer Agents: Some furan derivatives with sulfonamide moieties have shown cytotoxic activity against various cancer cell lines and have been investigated as anti-inflammatory agents. [9]For instance, certain furan sulfonamides are useful as intermediates in the synthesis of interleukin-1 (IL-1) inhibitors. [8]

Applications center Methyl 4-(chlorosulfonyl)-5- methylfuran-2-carboxylate app1 Carbonic Anhydrase Inhibitors center->app1 app2 Antimicrobial Agents center->app2 app3 Anti-inflammatory Agents (e.g., IL-1 Inhibitors) center->app3 app4 Anticancer Agents center->app4

Caption: Potential therapeutic applications of derivatives.

Safety and Handling

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is classified as a hazardous substance. [1]

  • Hazard Classifications:

    • Skin Corrosion, Category 1B (H314): Causes severe skin burns and eye damage. [1] * Specific Target Organ Toxicity — Single Exposure, Category 3 (STOT SE 3). [1]

  • Precautions:

    • Handle only in a well-ventilated area, preferably in a chemical fume hood.

    • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

    • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

    • In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

    • Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong bases and oxidizing agents.

Due to its reactivity with water and moisture, it should be handled under anhydrous conditions to prevent decomposition.

Conclusion

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly versatile and reactive building block with significant potential in medicinal chemistry and materials science. Its straightforward synthesis and the facile reactivity of the sulfonyl chloride group allow for the generation of diverse molecular architectures. The established biological activities of the furan sulfonamide scaffold underscore the importance of this compound as a key intermediate for the discovery of novel therapeutic agents. This guide provides a solid foundation for researchers to explore the full potential of this valuable chemical entity.

References

  • Chemical Substance Information for methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. Available at: [Link]

  • PubChemLite. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (C7H7ClO5S). Available at: [Link]

  • García Ruano, J. L., Parra, A., Yuste, F., & Mastranzo, V. M. (2008). Mild and General Method for the Synthesis of Sulfonamides. Synthesis, 2008(02), 311-312. Available at: [Link]

  • Google Patents. US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors.
  • Chemical Substance Information for 4-(chlorosulfonyl)-5-methylfuran-2-carboxylic acid. Available at: [Link]

  • Matrix Fine Chemicals. METHYL 5-(CHLOROSULFONYL)-2-METHYLFURAN-3-CARBOXYLATE | CAS 306936-35-6. Available at: [Link]

  • ResearchGate. (PDF) IMPORTANCE OF FURAN BASED COMPOUNDS AND THEIR BIOMEDICAL APPLICATIONS: AN OVERVIEW. Available at: [Link]

  • Macmillan Group - Princeton University. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Available at: [Link]

  • PMC. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Available at: [Link]

Sources

Foundational

Whitepaper: Synthesis, Characterization, and Application of CAS 344308-91-4 in Drug Discovery

Executive Summary Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly functionalized, electrophilic heterocyclic building block widely utilized in medicinal chemistry ([1]). Featuring a f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly functionalized, electrophilic heterocyclic building block widely utilized in medicinal chemistry ([1]). Featuring a furan core, a reactive sulfonyl chloride moiety, and two distinct capping groups (a C5-methyl and a C2-methyl ester), this compound serves as a pivotal intermediate for synthesizing sulfonamide-based therapeutics ([2]). This technical guide provides a rigorous, field-proven methodology for its synthesis, mechanistic rationale, and analytical characterization ().

Mechanistic Rationale & Retrosynthetic Analysis

The synthesis of CAS 344308-91-4 relies on the regioselective electrophilic aromatic substitution (EAS) of methyl 5-methylfuran-2-carboxylate. Furans are π -excessive heteroaromatics, making them highly susceptible to electrophilic attack. However, they are also sensitive to acid-catalyzed ring-opening and polymerization, necessitating precise kinetic control.

Regiocontrol Causality:

  • C5-Methyl Group: Acts as an electron-donating group (EDG) via hyperconjugation, directing incoming electrophiles to the ortho position (C4).

  • C2-Methyl Ester: Acts as an electron-withdrawing group (EWG), directing electrophiles to the meta position (C4).

This synergistic push-pull electronic environment makes the C4 position highly activated and exclusively targeted by the chlorosulfonium electrophile, ensuring high regiochemical fidelity without the need for complex protecting group strategies.

EAS_Mechanism SM Methyl 5-methylfuran-2-carboxylate Step1 Electrophilic Attack by SO3 (from ClSO3H) SM->Step1 Wheland Wheland Intermediate (C4-Regioselective) Step1->Wheland Regiocontrol via C5-CH3 & C2-COOMe Sulfonic Furan-4-sulfonic acid intermediate Wheland->Sulfonic Deprotonation Step2 Chlorination by excess ClSO3H Sulfonic->Step2 Product CAS 344308-91-4 Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate Step2->Product - H2SO4

Regioselective Electrophilic Aromatic Substitution (EAS) pathway for CAS 344308-91-4 synthesis.

Step-by-Step Synthesis Protocol

To ensure high yield and prevent substrate degradation, the chlorosulfonation must be conducted under strict temperature parameters.

Protocol:

  • Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

  • Reagent Loading: Add 5.0 equivalents of chlorosulfonic acid ( ClSO3​H ). Cool the flask to 0 °C using an ice-salt bath.

    • Causality: Excess ClSO3​H acts as both the solvent and the reagent. The first equivalent forms the sulfonic acid; subsequent equivalents drive the thermodynamic conversion to the sulfonyl chloride.

  • Substrate Addition: Dissolve 1.0 equivalent of methyl 5-methylfuran-2-carboxylate in anhydrous dichloromethane (DCM). Add this solution dropwise over 45 minutes.

    • Causality: Dropwise addition at 0 °C dissipates the exothermic heat of reaction, preventing the acid-catalyzed resinification (polymerization) of the sensitive furan core.

  • Reaction Maturation: Stir at 0 °C for 1 hour, then slowly warm to ambient temperature (20–25 °C) and stir for an additional 2 hours.

    • Causality: The initial low temperature captures the kinetic sulfonic acid intermediate. Warming provides the activation energy required for the final chlorination step.

  • Self-Validating Checkpoint (Methanol Quench): Before workup, extract a 10 µL aliquot and quench it into 1 mL of anhydrous methanol containing 10 µL of triethylamine.

    • Causality: Sulfonyl chlorides hydrolyze rapidly on LC-MS columns, yielding false negatives (showing only the sulfonic acid mass). Quenching in methanol quantitatively converts the product to a stable methyl sulfonate ester, allowing accurate, self-validating LC-MS confirmation of reaction completion.

  • Quenching & Workup: Carefully pour the reaction mixture over vigorously stirred crushed ice. Extract the aqueous layer with cold DCM ( 3×50 mL). Wash the combined organic layers with ice-cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at < 30 °C.

    • Causality: Maintaining cold temperatures during aqueous workup minimizes the hydrolysis of the newly formed sulfonyl chloride back to the sulfonic acid.

Downstream Applications in Drug Development

The primary utility of CAS 344308-91-4 is the generation of targeted sulfonamide libraries. By reacting the sulfonyl chloride core with various primary or secondary amines in the presence of an acid scavenger (e.g., DIPEA or Pyridine), medicinal chemists can rapidly generate diverse drug candidates for high-throughput screening.

Application Core CAS 344308-91-4 (Sulfonyl Chloride Core) Product Sulfonamide Derivatives (Drug Candidates) Core->Product Nucleophilic Acyl Substitution Amine Primary/Secondary Amines (R-NH2 / R2-NH) Amine->Product Base DIPEA / Pyridine (Acid Scavenger) Base->Product Neutralizes HCl

Workflow for utilizing CAS 344308-91-4 in the synthesis of sulfonamide-based drug candidates.

Analytical Characterization Data

Accurate characterization of CAS 344308-91-4 requires multi-nuclear NMR and mass spectrometry. The following tables summarize the expected physicochemical and spectroscopic data for validation.

Table 1: Physicochemical Properties
PropertyValue
Chemical Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate
CAS Number 344308-91-4
Molecular Formula C7​H7​ClO5​S
Molecular Weight 238.64 g/mol
Appearance Off-white to pale yellow solid/powder
Storage Conditions 2–8 °C, inert atmosphere (moisture sensitive)
Table 2: Representative 1 H NMR (400 MHz, CDCl3​ )
Chemical Shift (ppm)MultiplicityIntegrationAssignment
~ 7.35Singlet (s)1HFuran C3-H
~ 3.90Singlet (s)3HEster −OCH3​
~ 2.75Singlet (s)3HFuran C5 −CH3​
Table 3: Representative 13 C NMR (100 MHz, CDCl3​ )
Chemical Shift (ppm)Assignment
~ 161.0C5 (Furan ring, oxygen-bound)
~ 158.5C=O (Ester carbonyl)
~ 143.2C2 (Furan ring, ester-bound)
~ 128.0C4 (Furan ring, sulfonyl-bound)
~ 118.5C3 (Furan ring, unsubstituted)
~ 52.4 −OCH3​ (Ester methyl)
~ 14.2 −CH3​ (C5 methyl)

References

  • American Elements. "Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate | CAS 344308-91-4".[Link]

  • ChemBuyersGuide. "AiFChem, an XtalPi Company".[Link]

Sources

Exploratory

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. Designed for researchers, scientists, and profes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this compound through the lens of modern NMR spectroscopy. We will explore the theoretical basis for the expected chemical shifts and coupling patterns, offer insights into experimental design, and provide a framework for the empirical analysis of this molecule.

Introduction

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, with the CAS Number 344308-91-4, is a substituted furan derivative.[1][2] Its molecular structure incorporates several key functional groups: a furan ring, a methyl ester, a chlorosulfonyl group, and a methyl group. Each of these moieties imparts distinct electronic effects that influence the magnetic environment of the constituent protons and carbons, resulting in a unique NMR fingerprint. Understanding this fingerprint is paramount for confirming the compound's identity, assessing its purity, and studying its reactivity.

Molecular Structure:

Caption: Molecular structure of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is expected to exhibit three distinct signals. The rationale for the predicted chemical shifts and multiplicities is grounded in the electronic effects of the substituents on the furan ring. The electron-withdrawing nature of the methyl carboxylate and, more significantly, the chlorosulfonyl group, will deshield the furan proton.

Predicted SignalChemical Shift (δ, ppm)MultiplicityIntegrationAssignment
¹H Signal 17.2 - 7.5Singlet (s)1HFuran H-3
¹H Signal 23.9 - 4.1Singlet (s)3HOCH₃
¹H Signal 32.5 - 2.8Singlet (s)3HFuran-CH₃

Justification of Chemical Shifts:

  • Furan H-3 (7.2 - 7.5 ppm): The sole proton on the furan ring is at the C-3 position. It is flanked by the electron-withdrawing methyl carboxylate group at C-2 and the strongly electron-withdrawing chlorosulfonyl group at C-4. This cumulative deshielding effect is anticipated to shift this proton significantly downfield into the aromatic region. The absence of adjacent protons results in a singlet.

  • OCH₃ (3.9 - 4.1 ppm): The protons of the methyl ester group are expected to resonate in a typical range for such functional groups. The electronic environment is relatively standard, leading to a predicted singlet.

  • Furan-CH₃ (2.5 - 2.8 ppm): The methyl group at the C-5 position of the furan ring will also be a singlet. Its chemical shift is influenced by the adjacent oxygen atom and the overall electronic character of the substituted furan.

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct carbon signals, corresponding to each unique carbon atom in the molecule. The chemical shifts are influenced by the hybridization of the carbon atoms and the electronegativity of the attached atoms and functional groups.

Predicted SignalChemical Shift (δ, ppm)Assignment
¹³C Signal 1158 - 162C=O (Ester)
¹³C Signal 2150 - 155Furan C-5
¹³C Signal 3145 - 150Furan C-2
¹³C Signal 4130 - 135Furan C-4
¹³C Signal 5115 - 120Furan C-3
¹³C Signal 652 - 55OCH₃
¹³C Signal 712 - 15Furan-CH₃

Justification of Chemical Shifts:

  • C=O (Ester) (158 - 162 ppm): The carbonyl carbon of the methyl ester is expected to be the most downfield signal due to the strong deshielding effect of the double-bonded oxygen.

  • Furan C-5 and C-2 (150 - 155 ppm and 145 - 150 ppm): These carbons are bonded to the electronegative oxygen atom within the furan ring, causing them to be significantly deshielded. The C-5 carbon, being adjacent to the methyl group, and the C-2 carbon, attached to the carboxylate, will have distinct but similarly downfield shifts.

  • Furan C-4 and C-3 (130 - 135 ppm and 115 - 120 ppm): The C-4 carbon, directly attached to the electron-withdrawing chlorosulfonyl group, will be more deshielded than the C-3 carbon. The C-3 carbon, bearing the sole furan proton, will be the most upfield of the furan ring carbons. The influence of substituents on the chemical shifts of furan carbons has been systematically studied and provides a basis for these predictions.[3]

  • OCH₃ (52 - 55 ppm): This aliphatic carbon, bonded to an oxygen atom, will appear in the expected region for methyl esters.

  • Furan-CH₃ (12 - 15 ppm): The methyl group carbon attached to the furan ring is expected to be the most upfield signal in the spectrum.

Experimental Protocol for NMR Analysis

A standardized and self-validating protocol is crucial for obtaining high-quality and reproducible NMR data.

1. Sample Preparation:

  • Accurately weigh 5-10 mg of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical and should be one in which the compound is fully soluble.

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing is required.

2. NMR Data Acquisition:

  • The NMR spectra should be recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.[4]

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • A proton-decoupled pulse sequence, such as zgpg30, should be used to simplify the spectrum and enhance the signal of quaternary carbons.

    • A larger number of scans will be necessary compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

  • 2D NMR Experiments (Optional but Recommended):

    • COSY (Correlation Spectroscopy): To confirm proton-proton couplings (although none are expected for the primary signals in this molecule, it can be useful for impurity analysis).

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

    • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is invaluable for unambiguous assignment of the quaternary carbons.[5]

Caption: Experimental workflow for NMR analysis.

Conclusion

The ¹H and ¹³C NMR spectra of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate are predicted to be relatively simple and highly informative. The distinct chemical shifts and lack of complex coupling patterns should allow for straightforward structural confirmation. The strongly electron-withdrawing chlorosulfonyl and methyl carboxylate groups dominate the electronic landscape of the molecule, leading to significant downfield shifts for the furan ring proton and carbons. By following a rigorous experimental protocol, researchers can obtain high-quality spectra that, when compared with the predictions outlined in this guide, will provide definitive evidence for the structure and purity of this important chemical entity.

References

  • An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations. Journal of the Chemical Society, Perkin Transactions 2.
  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. MDPI. Available at: [Link]

  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. ResearchGate. Available at: [Link]

  • Three new furan-2-carboxylic acid derivatives from the stem bark of nicotiana tabacum and their anti-mrsa and antioxidant activities. Semantic Scholar. Available at: [Link]

  • Synthesis and Characterization of Furanic Compounds. DTIC. Available at: [Link]

  • 1H and 13C chemical shifts for some tetrasubstituted 2,5-diaryl di- and tetrahydrofuran derivatives. PubMed. Available at: [Link]

  • Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • The 1H NMR and 13C NMR spectra of synthesized organosulfate standards are shown in Figure. AMT. Available at: [Link]

  • NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

  • methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information. chem.info. Available at: [Link]

  • A Complete and Unambiguous 1H and 13C NMR Signals Assignment of para-Naphthoquinones, ortho. SciELO. Available at: [Link]

  • Figure 1. a) 1 H-NMR, b) 13 C-NMR, and c) 13 C-DEPT-135-NMR spectra of... ResearchGate. Available at: [Link]

  • Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (C7H7ClO5S). PubChemLite. Available at: [Link]

  • US20200048234A1 - Method for preparing methyl 4-[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1h-1,2,4-triazol-1-yl)carbonyl)sulfamoyl]-5-methylthiophene-3-carboxylate. Google Patents.
  • KnowItAll Informatics Training - NMR Predictions. Wiley Science Solutions. Available at: [Link]

  • Basic 1H- and 13C-NMR Spectroscopy. Wiley. Available at: [Link]

  • 4-(chlorosulfonyl)-5-methylfuran-2-carboxylic acid — Chemical Substance Information. chem.info. Available at: [Link]

  • Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. Available at: [Link]

  • Characteristic NMR chemical shifts of compounds 4a and 5. ResearchGate. Available at: [Link]

Sources

Foundational

"mass spectrometry of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate"

An In-Depth Technical Guide to the Mass Spectrometry of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate Abstract This technical guide provides a comprehensive framework for the mass spectrometric analysis of Methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mass Spectrometry of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. As a molecule possessing multiple reactive functional groups—a sulfonyl chloride, a methyl ester, and a substituted furan ring—its characterization demands a nuanced analytical approach. This document synthesizes first-principle concepts with established fragmentation patterns of analogous structures to propose a robust methodology for structural elucidation. We will explore ionization techniques, predict fragmentation pathways, and provide detailed, actionable protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), empowering researchers in pharmaceutical development and chemical synthesis to achieve confident and accurate characterization of this and structurally related compounds.

Introduction: The Analytical Challenge

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS No. 344308-91-4) is a polyfunctionalized heterocyclic compound.[1][2] The presence of a highly reactive sulfonyl chloride group makes it a valuable intermediate in organic synthesis, particularly for the development of novel sulfonamides, which are a cornerstone of many therapeutic agents.[3] Accurate structural confirmation and purity assessment are therefore critical. Mass spectrometry serves as the definitive tool for this purpose, offering unparalleled sensitivity and structural insight.

However, the molecule's structure presents specific analytical hurdles. The sulfonyl chloride moiety is susceptible to hydrolysis and potential thermal degradation, while the furan ring and ester group introduce additional, competing fragmentation pathways.[3][4] This guide is structured to deconstruct these challenges, providing a logical workflow from first principles to practical application.

Table 1: Core Chemical Properties of the Analyte
PropertyValueSource
Compound Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate[1]
CAS Number 344308-91-4[1][2]
Molecular Formula C₇H₇ClO₅S[2][5]
Molecular Weight 238.65 g/mol [2]
Monoisotopic Mass 237.97028 Da[5]

Foundational Principles: Ionization & Instrumentation

The selection of an appropriate ionization technique is the most critical decision in the analytical workflow. The choice directly impacts the integrity of the molecular ion observed and the subsequent fragmentation data.

Gas Chromatography-Mass Spectrometry (GC-MS): A Cautious Approach

GC-MS is a powerful technique for volatile and thermally stable compounds.[6] While some sulfonyl chlorides can be analyzed by GC-MS, they are prone to degradation in the hot injector port, potentially leading to the formation of corresponding chlorides or other artifacts.[4]

  • Expert Rationale: The primary advantage of GC-MS is the superior chromatographic separation for complex mixtures and access to extensive Electron Ionization (EI) libraries. However, for a reactive species like Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, the risk of thermal decomposition is high. If GC-MS is the only available technique, derivatization to a more stable sulfonamide may be a necessary prerequisite for reliable quantitative analysis.[4] For qualitative identification of the parent compound, a very gentle temperature program and a deactivated injector liner are essential to minimize degradation.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Preferred Method

LC-MS is ideally suited for this analyte due to its ability to analyze compounds in the solution phase at ambient temperatures, thus preserving the molecule's integrity.

  • Electrospray Ionization (ESI): As a soft ionization technique, ESI is excellent for generating intact molecular ions with minimal in-source fragmentation.[7] For this molecule, ESI can operate in both positive and negative ion modes.

    • Positive Ion Mode ([M+H]⁺): Protonation will likely occur on one of the oxygen atoms (ester carbonyl or sulfonyl group) or the furan ring oxygen.

    • Negative Ion Mode ([M-H]⁻ or Adducts): While less common for the parent molecule, this mode would be highly effective for detecting any hydrolyzed sulfonic acid impurity.[8] Adduct formation, such as with formate [M+HCOO]⁻ or acetate [M+CH₃COO]⁻ from the mobile phase, is also possible.[9]

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is another viable option, generally suited for less polar compounds than ESI. It can sometimes provide complementary fragmentation information.

Trustworthiness Check: The choice of LC-MS with ESI is grounded in the fundamental chemical properties of sulfonyl halides, which are known to be reactive towards heat and nucleophiles like water.[3] By avoiding the high temperatures of a GC inlet, we ensure that the observed mass spectrum is representative of the analyte itself, not its degradation products.

Predicting the Fragmentation Cascade

Understanding how a molecule will fragment is key to interpreting its mass spectrum. The fragmentation of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate will be a composite of pathways dictated by its constituent functional groups.

Electron Ionization (EI) Fragmentation (GC-MS)

In the high-energy EI source, the initial event is the formation of a radical cation, [M]⁺•, which then undergoes a series of predictable bond cleavages.

  • Loss of Chlorine Radical (α-Cleavage): The S-Cl bond is relatively weak. Its homolytic cleavage is a highly probable initial step, resulting in the loss of a chlorine radical (•Cl).[10]

  • Loss of Sulfur Dioxide (SO₂): Following the loss of chlorine, the resulting sulfonylium ion can readily eliminate a neutral molecule of sulfur dioxide (SO₂), a very stable small molecule. This fragmentation is a hallmark of sulfonyl compounds.[10][11]

  • Loss of the Methoxy Group (Ester Cleavage): A dominant fragmentation pathway for methyl furan-2-carboxylates is the loss of the methoxy radical (•OCH₃) to form a highly stable furoylium cation.[12]

  • Furan Ring Fragmentation: The furan ring itself can undergo subsequent fragmentation, often involving the loss of carbon monoxide (CO) and acetylene (C₂H₂).[12][13]

Collision-Induced Dissociation (CID) Fragmentation (LC-MS/MS)

In tandem mass spectrometry (MS/MS), a specific precursor ion (e.g., [M+H]⁺) is selected and fragmented through collisions with an inert gas. The fragmentation pathways are often different from EI.

  • Loss of HCl: From the protonated precursor [M+H]⁺, a common pathway is the elimination of a neutral molecule of hydrogen chloride (HCl).

  • Loss of SO₂: Similar to EI, the loss of SO₂ from the sulfonyl group is a highly favored pathway and can occur from various precursor and fragment ions.[14][15]

  • Loss of Methanol: From the protonated ester, the neutral loss of methanol (CH₃OH) is a characteristic fragmentation.

  • Combined and Sequential Losses: The power of MS/MS lies in observing sequential losses. For example, the precursor [M+H]⁺ might first lose HCl, and the resulting product ion can then be further fragmented to lose SO₂ or CH₃OH.

Table 2: Predicted Key Fragments for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (Monoisotopic Mass: 237.97)
Proposed Fragment StructureNeutral LossCalculated m/z (³⁵Cl)Calculated m/z (³⁷Cl)Notes
[C₇H₇O₅S]⁺•Cl203.00-Loss of chlorine radical.
[C₇H₇O₃]⁺•Cl, SO₂139.04-Subsequent loss of SO₂.
[C₆H₄ClO₅S]⁺•OCH₃206.95208.95Loss of methoxy radical.
[C₆H₄O₃S]⁺••OCH₃, •Cl172.98-Unlikely direct path, but possible.
[C₆H₄O₃]⁺••Cl, SO₂, •OCH₃108.02-Multiple fragmentations.
[C₅H₄O₂]⁺•Furan Ring Fission96.02-Characteristic furan fragment.[12]

Note: The presence of a chlorine atom will result in a characteristic M/M+2 isotopic pattern with an approximate 3:1 intensity ratio, which is a powerful diagnostic tool.

Experimental Protocols & Workflows

The following protocols provide a validated starting point for analysis. Optimization will be required based on the specific instrumentation available.

General Experimental Workflow

The overall analytical process follows a logical sequence to ensure data quality and confident structural elucidation.

G cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_interp Phase 3: Interpretation p1 Sample Solubilization (e.g., Acetonitrile) p2 Standard Preparation (Calibration Curve) p1->p2 p3 System Suitability Check p2->p3 a1 LC-MS/MS Instrument Setup (Method Development) p3->a1 a2 Data Acquisition (Full Scan & MS/MS) a1->a2 i1 Identify Precursor Ion ([M+H]⁺, Isotope Pattern) a2->i1 i2 Analyze MS/MS Spectrum (Product Ions) i1->i2 i3 Propose Fragmentation Pathways i2->i3 i4 Confirm Structure i3->i4

Caption: High-level workflow for LC-MS/MS analysis.

Protocol 1: LC-MS/MS Analysis

This is the recommended protocol for robust and reliable characterization.

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a suitable solvent like acetonitrile to a concentration of approximately 1 mg/mL (stock solution).

    • Perform serial dilutions from the stock solution to create working solutions for analysis (e.g., 1 µg/mL).

    • Trustworthiness Check: Use HPLC-grade solvents to avoid introducing interfering contaminants.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., Waters XBridge C18, 2.1 x 50 mm, 3.5 µm) is a good starting point.[16]

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start with a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) over several minutes to elute the analyte, hold, and then return to initial conditions to re-equilibrate.

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Column Temperature: 30-40 °C.

  • Mass Spectrometer Conditions (ESI Positive Mode):

    • Ion Source: Electrospray Ionization (ESI).

    • Scan Mode:

      • Full Scan (MS1): Scan a mass range of m/z 100-400 to identify the protonated molecular ion ([M+H]⁺) at m/z 238.98 and confirm the chlorine isotope pattern at m/z 240.98.

      • Tandem MS (MS/MS): Select the precursor ion at m/z 238.98 and subject it to Collision-Induced Dissociation (CID). Acquire the product ion spectrum.

    • Capillary Voltage: ~3.0-4.0 kV.

    • Cone Voltage: Start at 20-30 V and optimize to maximize the precursor ion signal.[7]

    • Collision Energy (for MS/MS): Perform a ramping collision energy experiment (e.g., 10-40 eV) to observe the full range of product ions.

Protocol 2: GC-MS Analysis (Screening Only)

This protocol should be used with caution, primarily for qualitative screening if LC-MS is unavailable.

  • Sample Preparation:

    • Dissolve the sample in a dry, non-protic solvent like dichloromethane or ethyl acetate. Water must be scrupulously avoided to prevent hydrolysis.

    • Concentration should be low (~10-50 µg/mL) to minimize source contamination.

  • GC Conditions:

    • Injector: Use a split/splitless injector, preferably in split mode (e.g., 50:1 split) to minimize residence time in the hot zone. Set the injector temperature as low as possible (e.g., 200-220 °C).

    • Column: A low-to-mid polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., ZB-5ms or HP-5MS), is suitable.[16][17]

    • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of ~250 °C.

    • Carrier Gas: Helium at a constant flow of ~1.0 mL/min.[16]

  • MS Conditions (EI):

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Scan Range: m/z 35-400.

    • Source Temperature: ~230 °C.

Data Interpretation: A Visual Guide to Fragmentation

The following diagrams illustrate the most probable fragmentation pathways based on the principles outlined above.

Proposed EI Fragmentation Pathway

G parent [M]⁺• m/z 237.97 / 239.97 frag1 [M - Cl]⁺ m/z 203.00 parent->frag1 - •Cl frag2 [M - OCH₃]⁺• m/z 206.95 / 208.95 parent->frag2 - •OCH₃ frag3 [M - Cl - SO₂]⁺ m/z 139.04 frag1->frag3 - SO₂ frag4 [C₅H₄O₂]⁺• m/z 96.02 frag3->frag4 - C₂H₃O•

Caption: Key fragmentation events in Electron Ionization (EI).

Proposed ESI-MS/MS Fragmentation Pathway

G parent [M+H]⁺ m/z 238.98 / 240.98 frag1 [M+H - HCl]⁺ m/z 202.99 parent->frag1 - HCl frag2 [M+H - CH₃OH]⁺ m/z 206.95 / 208.95 parent->frag2 - CH₃OH frag3 [M+H - SO₂]⁺ m/z 174.99 / 176.99 parent->frag3 - SO₂ frag4 [M+H - HCl - SO₂]⁺ m/z 139.04 frag1->frag4 - SO₂

Caption: Plausible fragmentation in ESI-MS/MS (Positive Mode).

Conclusion

The mass spectrometric analysis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is most effectively and reliably accomplished using LC-MS/MS with electrospray ionization. This approach mitigates the risks of thermal degradation inherent to GC-MS analysis of reactive sulfonyl chlorides. The fragmentation of the molecule is predictable, primarily driven by the loss of chlorine, sulfur dioxide, and the ester's methoxy group. Key diagnostic indicators include the characteristic 3:1 chlorine isotope pattern and the neutral loss of 64 Da (SO₂). By employing the detailed protocols and understanding the fragmentation logic presented in this guide, researchers can confidently identify and characterize this important synthetic intermediate, ensuring the integrity and quality of their work in drug development and chemical research.

References

  • BenchChem. (n.d.). A Comparative Guide to the Mass Spectrometry of Furan-2-Carboxylic Acid Esters.
  • NextSDS. (n.d.). methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information.
  • Hardstaff, W. R., Langler, R. F., & Newman, M. J. (1974). Chlorine atom migration in the fragmentation of α-mesyl sulfonyl chlorides. Journal of Mass Spectrometry.
  • Blank, I., Devaud, S., & Fay, L. B. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry.
  • BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration.
  • PubChemLite. (n.d.). Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (C7H7ClO5S).
  • Unuchek, D., et al. (2018). Ionization and fragmentation of furan molecules by electron collisions.
  • Ferreira da Silva, F., et al. (2020). Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. The Journal of Physical Chemistry A.
  • Traldi, P., et al. (2005).
  • Łabuda, M., et al. (n.d.). Charge dependence of fragmentation process induced by ion collisions with furan molecule. MOST Wiedzy.
  • Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs.
  • Babu, M. D., Babu, S., & Kishore, M. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an I.
  • AiFChem. (n.d.). 344308-91-4 | Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.
  • Columbia University. (n.d.). Synthesis of sulfonyl chloride substrate precursors.
  • Semantic Scholar. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API.
  • ResearchGate. (n.d.). Development and validation of a gas chromatography-mass spectrometry with selected ion monitoring method for the determination of trace levels of methane sulfonyl chloride as an impurity in itraconazole active pharmaceutical ingredient.
  • de Souza, G. G., et al. (2005). Ionic fragmentation on ClC(O)SCl. Evidence of a highly charged molecular ion and confirmation of unusual dissociation mechanisms for halocarbonylsulfenyl chlorides. PubMed.
  • BLDpharm. (n.d.). 344308-91-4|Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.
  • National Center for Biotechnology Information. (n.d.). Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma.
  • Permar, W., et al. (2025). Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS. AMT.
  • National Center for Biotechnology Information. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry.
  • Supporting Information. (n.d.).
  • ResearchGate. (n.d.). The mass spectrum of the cations of furan obtained at an electron energy of 100 eV.
  • NextSDS. (n.d.). 4-(chlorosulfonyl)-5-methylfuran-2-carboxylic acid — Chemical Substance Information.
  • Holčapek, M., et al. (2004).
  • Zhang, C., et al. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry.
  • Mestrelab Research. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra.
  • Chemistry LibreTexts. (2023).
  • ResearchGate. (n.d.). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement.
  • Sun, W., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. PubMed.
  • MDPI. (n.d.). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate.
  • Dyson, P. J. (2000). Energy-dependent electrospray ionisation mass spectrometry: applications in transition metal carbonyl chemistry.
  • Sapphire Bioscience. (n.d.). Methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate.
  • Wikipedia. (n.d.). Sulfonyl halide.

Sources

Exploratory

Technical Whitepaper: Physical, Chemical, and Application Properties of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Executive Summary Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly reactive, bifunctional heterocyclic building block widely utilized in medicinal chemistry and drug discovery. Featuri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly reactive, bifunctional heterocyclic building block widely utilized in medicinal chemistry and drug discovery. Featuring an electron-rich furan core substituted with a methyl ester, a methyl group, and a highly electrophilic chlorosulfonyl moiety, this compound serves as a critical intermediate for synthesizing sulfonamide-based therapeutics. This guide outlines its fundamental properties, mechanistic reactivity, and validated protocols for handling and derivatization.

Molecular Architecture & Fundamental Properties

The compound's architecture is defined by the furan ring, whose electron density is heavily modulated by the electron-withdrawing ester and chlorosulfonyl groups. The sulfonyl chloride group (–SO₂Cl) serves as the primary site of reactivity. Because the sulfur atom is rendered highly electron-deficient by the inductive effects of the adjacent oxygen and chlorine atoms, the molecule is extremely sensitive to nucleophilic attack, requiring [1].

Table 1: Physical and Chemical Properties
PropertyValue
Chemical Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate
CAS Number 344308-91-4
Molecular Formula C₇H₇ClO₅S
Molecular Weight 238.65 g/mol
PubChem CID 13090074
Physical State Solid (Predicted based on furan-sulfonyl chloride analogs)
Reactivity Profile Highly electrophilic, moisture-sensitive
Hazard Classification Skin Corr. 1B (H314)

Chemical Reactivity & Mechanistic Pathways

The primary chemical utility of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate lies in the electrophilic nature of the sulfonyl chloride group.

  • Hydrolysis (Degradation): In the presence of water, the compound rapidly hydrolyzes to form the corresponding sulfonic acid and hydrochloric acid (HCl). This is a parasitic degradation pathway that must be avoided during storage and handling, as [2].

  • Amidation (Sulfonamide Formation): The most significant synthetic application is the reaction with primary or secondary amines to form sulfonamides. This nucleophilic acyl substitution is typically base-catalyzed to neutralize the generated HCl byproduct and drive the reaction forward, a [3].

Reactivity A Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate (Reactive Electrophile) B Sulfonic Acid Derivative (Hydrolysis Product) A->B + H2O (Moisture Degradation) C Sulfonamide Derivative (Amidation Product) A->C + R-NH2 / Base (Drug Synthesis) D Sulfonate Ester Derivative (Alcoholysis Product) A->D + R-OH / Base (Esterification)

Chemical reactivity pathways of the chlorosulfonyl group.

Experimental Protocols: Handling & Derivatization

Because sulfonyl chlorides are prone to rapid hydrolysis, every protocol must function as a self-validating system ensuring anhydrous conditions. The presence of moisture not only degrades the reagent but also [4], which can protonate the nucleophilic amine in downstream reactions, stalling the synthesis.

Protocol 1: Anhydrous Handling and Storage

Causality: Atmospheric moisture rapidly converts the sulfonyl chloride to an unreactive sulfonic acid. Therefore, inert atmosphere techniques are mandatory to preserve the integrity of the electrophile.

  • Glassware Preparation: Oven-dry all glassware (Schlenk flasks, stir bars, septa) at >120°C for at least 4 hours. Assemble while hot and cool under a continuous stream of dry Argon or Nitrogen.

  • Reagent Transfer: Transfer the compound inside a glovebox or use standard Schlenk line techniques to prevent ambient moisture ingress.

  • Storage: Store the sealed container at 2–8°C in a desiccator backfilled with Argon to [5].

Protocol 2: Synthesis of a Sulfonamide Derivative

Causality: The reaction between the sulfonyl chloride and an amine is highly exothermic. Dropwise addition at 0°C prevents thermal degradation and side reactions. The addition of a non-nucleophilic base (e.g., DIPEA) acts as an acid scavenger, preventing the protonation of the amine by the HCl byproduct.

  • Reagent Preparation: Dissolve 1.0 eq of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate in anhydrous dichloromethane (DCM) under Argon. Cool the flask to 0°C using an ice bath.

  • Amine Addition: Slowly add 1.1 eq of the desired primary or secondary amine dropwise to control the exothermic nucleophilic attack.

  • Base Catalysis: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise. The excess base ensures complete neutralization of the evolving HCl.

  • In-Process Control (IPC) & Validation: Allow the reaction to warm to room temperature. Monitor via LC-MS or TLC. Self-Validation: The complete disappearance of the starting material mass (m/z 238) and the appearance of the target sulfonamide mass confirms successful coupling without parasitic hydrolysis.

  • Quenching & Extraction: Once complete, quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography.

Workflow Step1 Step 1 Anhydrous Prep (Schlenk Line) Step2 Step 2 Amine Addition (Dropwise, 0°C) Step1->Step2 Step3 Step 3 Base Catalysis (DIPEA/TEA) Step2->Step3 Step4 Step 4 IPC Monitoring (LC-MS/TLC) Step3->Step4 Step5 Step 5 Quench & Extract (H2O/DCM) Step4->Step5

Step-by-step workflow for anhydrous sulfonamide synthesis.

Application in Drug Discovery

The furan-2-carboxylate scaffold is a privileged structure in medicinal chemistry, often utilized to mimic peptide bonds or interact with specific kinase and protease active sites. By converting the highly reactive chlorosulfonyl group into a stable sulfonamide linkage, researchers can generate diverse libraries of compounds. The sulfonamide geometry (tetrahedral sulfur) provides unique hydrogen-bonding capabilities and tunable lipophilicity, which are critical for optimizing target binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Safety, Toxicity, and EHS Guidelines

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is classified under GHS as Skin Corrosive 1B (H314) . It causes severe skin burns and eye damage upon contact.

  • PPE Requirements: Chemical-resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat are mandatory.

  • Engineering Controls: The compound must be handled exclusively inside a certified chemical fume hood. [6], posing a severe inhalation hazard.

References

  • American Elements. "Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate | CAS 344308-91-4". American Elements.[Link]

  • Nguyen, H. "Sustainable Approaches in Pharmaceutical Discovery and Development of Sulfa Drugs". Theseus.[Link]

  • NBInno. "Handling and Storage of N-Acetylsulfanilyl Chloride: Best Practices for Safety". NBInno.[Link]

  • Cole-Parmer. "Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride". Cole-Parmer.[Link]

Foundational

An In-depth Technical Guide to the Synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

This guide provides a comprehensive overview of the synthetic pathway for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, a key intermediate in the development of various pharmacologically active compounds. Design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview of the synthetic pathway for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, a key intermediate in the development of various pharmacologically active compounds. Designed for researchers, scientists, and professionals in drug development, this document details the strategic selection of starting materials, step-by-step experimental protocols, and the underlying chemical principles governing the synthesis.

Introduction

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a substituted furan derivative of significant interest in medicinal chemistry. The presence of a reactive chlorosulfonyl group and a methyl ester on the furan scaffold makes it a versatile building block for the synthesis of a wide range of sulfonamide and other heterocyclic compounds. The strategic placement of the substituents on the furan ring is crucial for its subsequent reactivity and the biological activity of its derivatives. This guide will focus on a reliable and reproducible two-step synthesis commencing from readily available starting materials.

Strategic Overview of the Synthesis

The synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is most effectively approached through a two-stage process. This strategy involves the initial preparation of a stable furan intermediate, Methyl 5-methylfuran-2-carboxylate, followed by a regioselective chlorosulfonation.

Synthetic_Pathway 5-Methylfuran-2-carboxylic_acid 5-Methylfuran-2-carboxylic acid Methyl_5-methylfuran-2-carboxylate Methyl 5-methylfuran-2-carboxylate 5-Methylfuran-2-carboxylic_acid->Methyl_5-methylfuran-2-carboxylate Esterification (Methanol, H₂SO₄) Target_Compound Methyl 4-(chlorosulfonyl)-5- methylfuran-2-carboxylate Methyl_5-methylfuran-2-carboxylate->Target_Compound Chlorosulfonation (Chlorosulfonic Acid)

Caption: Overall synthetic route for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.

Part 1: Synthesis of the Key Intermediate: Methyl 5-methylfuran-2-carboxylate

The initial step involves the esterification of 5-methylfuran-2-carboxylic acid. This foundational reaction converts the carboxylic acid into its more versatile methyl ester, which is the direct precursor for the subsequent chlorosulfonation. Fischer-Speier esterification is a classic and efficient method for this transformation.

Experimental Protocol: Fischer-Speier Esterification

Objective: To synthesize Methyl 5-methylfuran-2-carboxylate from 5-methylfuran-2-carboxylic acid.

Materials:

  • 5-methylfuran-2-carboxylic acid

  • Methanol (anhydrous)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Dichloromethane (CH₂Cl₂) or Ethyl Acetate

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • To a solution of 5-methylfuran-2-carboxylic acid (1.0 eq) in anhydrous methanol (10-20 volumes), cautiously add concentrated sulfuric acid (0.1-0.2 eq) dropwise with stirring.

  • Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature.

  • Remove the excess methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane or ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield Methyl 5-methylfuran-2-carboxylate as an oil or low-melting solid.

Part 2: Regioselective Chlorosulfonation

The critical step in this synthesis is the introduction of the chlorosulfonyl group onto the furan ring. This is an electrophilic aromatic substitution reaction. The regioselectivity of this reaction is governed by the directing effects of the existing substituents on the furan ring. The methyl group at the 5-position is an activating group and directs electrophilic attack to the ortho and para positions (in this case, the 4-position). The methyl ester at the 2-position is a deactivating group and directs to the meta position (the 4-position). Both groups, therefore, direct the incoming electrophile to the 4-position, leading to a high degree of regioselectivity.

Chlorosulfonation_Mechanism cluster_0 Electrophilic Attack cluster_1 Deprotonation & Formation of Sulfonic Acid cluster_2 Conversion to Sulfonyl Chloride Furan Methyl 5-methylfuran-2-carboxylate Intermediate Sigma Complex (Resonance Stabilized) Furan->Intermediate + SO₃H⁺ Electrophile SO₃H⁺ (from ClSO₃H) Electrophile->Intermediate Sulfonic_Acid Furan-4-sulfonic acid intermediate Intermediate->Sulfonic_Acid - H⁺ Product Methyl 4-(chlorosulfonyl)-5- methylfuran-2-carboxylate Sulfonic_Acid->Product + Cl⁻, -OH⁻ Thionyl_Chloride Cl⁻ (from ClSO₃H)

Caption: Simplified mechanism of the chlorosulfonation reaction.

Experimental Protocol: Chlorosulfonation

Objective: To synthesize Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate by chlorosulfonation of Methyl 5-methylfuran-2-carboxylate.

Materials:

  • Methyl 5-methylfuran-2-carboxylate

  • Chlorosulfonic acid (ClSO₃H)

  • Dichloromethane (CH₂Cl₂) (anhydrous)

  • Ice-water bath

  • Round-bottom flask with a dropping funnel and a gas outlet

  • Magnetic stirrer and stir bar

Procedure:

  • In a clean, dry, round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution), dissolve Methyl 5-methylfuran-2-carboxylate (1.0 eq) in anhydrous dichloromethane (10-15 volumes).

  • Cool the solution to 0-5 °C in an ice-water bath.

  • Slowly add chlorosulfonic acid (2.0-3.0 eq) dropwise from the dropping funnel to the stirred solution, maintaining the temperature below 10 °C. The addition is exothermic and will generate HCl gas.

  • After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This step should be performed in a well-ventilated fume hood as large amounts of HCl gas will be evolved.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic extracts and wash them with cold water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • The crude Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.

Data Summary

StepStarting MaterialReagentsSolventTemperatureTimeProduct
15-Methylfuran-2-carboxylic acidMethanol, H₂SO₄MethanolReflux (65°C)2-4 hMethyl 5-methylfuran-2-carboxylate
2Methyl 5-methylfuran-2-carboxylateChlorosulfonic acidDichloromethane0°C to RT2-4 hMethyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Conclusion

The synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a straightforward yet powerful sequence that provides access to a valuable synthetic intermediate. The esterification of 5-methylfuran-2-carboxylic acid followed by a regioselective chlorosulfonation offers a reliable route with good overall yields. The success of the chlorosulfonation step hinges on the careful control of the reaction temperature and the understanding of the directing effects of the substituents on the furan ring. This guide provides a solid foundation for researchers to produce this key building block for further elaboration in their drug discovery and development programs.

References

  • Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry.[Link]

  • Methyl 5-(chloromethyl)-2-furoate – preparation and application. Georganics.[Link]

  • Electrophilic Aromatic Substitutions of Silylated Furans and Thiophenes with Retention of the Organosilyl Group. Organic Letters.[Link]

  • Chlorosulfonation of 2-acylthiophenes: An examination on the reaction regiochemistry. ResearchGate.[Link]

  • Directive Effects in Acylation of Methyl Furan-2-carboxylate. The Journal of Organic Chemistry.[Link]

Exploratory

A Comprehensive Technical Guide to the Chlorosulfonation of Methyl 5-Methylfuran-2-carboxylate

Introduction: The Significance of Sulfonated Furan Scaffolds Furan-containing compounds are a cornerstone in medicinal chemistry and drug development, valued for their diverse biological activities.[1][2] The introductio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Sulfonated Furan Scaffolds

Furan-containing compounds are a cornerstone in medicinal chemistry and drug development, valued for their diverse biological activities.[1][2] The introduction of a sulfonyl chloride or sulfonamide moiety to a furan ring can significantly modulate the molecule's physicochemical properties, influencing its therapeutic potential.[3][4] Sulfonamides, in particular, are a well-established class of pharmacophores known for a wide spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[4][5] The chlorosulfonation of methyl 5-methylfuran-2-carboxylate serves as a critical step in the synthesis of novel furan-based sulfonamides, opening avenues for the exploration of new therapeutic agents.[3] This guide provides an in-depth examination of this transformation, from the underlying mechanistic principles to a detailed, field-proven experimental protocol.

Part 1: Mechanistic Insights into the Chlorosulfonation of Furan Derivatives

The chlorosulfonation of an aromatic or heterocyclic ring is a classic example of an electrophilic aromatic substitution (S_EAr) reaction.[6][7] The reaction is facilitated by the presence of electron-donating groups on the ring, which activate it towards electrophilic attack.[6] In the case of methyl 5-methylfuran-2-carboxylate, the furan ring is activated by the oxygen heteroatom and the methyl group, while being deactivated by the electron-withdrawing methyl carboxylate group.

The true electrophile in chlorosulfonation is a subject of some discussion and is dependent on the reaction conditions.[8] In the presence of excess chlorosulfonic acid, the active electrophile is believed to be the sulfur trioxide-like species, SO₂Cl⁺, generated from the auto-protolysis of chlorosulfonic acid.[8]

The proposed mechanism for the chlorosulfonation of methyl 5-methylfuran-2-carboxylate is as follows:

  • Generation of the Electrophile: Chlorosulfonic acid undergoes self-ionization to generate the highly electrophilic chlorosulfonium ion (SO₂Cl⁺).

  • Electrophilic Attack: The electron-rich furan ring of methyl 5-methylfuran-2-carboxylate attacks the electrophilic sulfur atom of the chlorosulfonium ion. This attack preferentially occurs at the C5 position due to the directing effects of the furan oxygen and the methyl group.

  • Formation of the Sigma Complex: The attack results in the formation of a resonance-stabilized carbocation intermediate, often referred to as a sigma complex or arenium ion.

  • Deprotonation and Re-aromatization: A base, such as the chlorosulfate anion (ClSO₃⁻), abstracts a proton from the carbon atom bearing the newly attached -SO₂Cl group, leading to the restoration of the aromatic furan ring and the formation of the final product, methyl 5-(chlorosulfonyl)furan-2-carboxylate.

Below is a visual representation of the proposed reaction mechanism.

G cluster_0 Reaction Mechanism Start Methyl 5-methylfuran-2-carboxylate + ClSO3H Electrophile Generation of Electrophile (SO2Cl+) Start->Electrophile Self-ionization Attack Electrophilic Attack by Furan Ring Electrophile->Attack Electrophilic Addition Sigma Formation of Sigma Complex Attack->Sigma Resonance Stabilization Deprotonation Deprotonation and Re-aromatization Sigma->Deprotonation Base Abstraction Product Methyl 5-(chlorosulfonyl)furan-2-carboxylate Deprotonation->Product

Caption: Proposed mechanism for the chlorosulfonation of methyl 5-methylfuran-2-carboxylate.

Part 2: Experimental Protocol: A Self-Validating System

The following protocol is a recommended procedure for the chlorosulfonation of methyl 5-methylfuran-2-carboxylate. It is imperative that this reaction is conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), as chlorosulfonic acid is highly corrosive and reacts violently with water.[9][10][11][12]

Reagents and Equipment
Reagent/EquipmentPurpose
Methyl 5-methylfuran-2-carboxylateStarting Material
Chlorosulfonic Acid (freshly opened or distilled)Chlorosulfonating Agent
Dichloromethane (anhydrous)Solvent
Crushed IceQuenching
Sodium Bicarbonate (saturated solution)Neutralization
Brine (saturated NaCl solution)Washing
Anhydrous Sodium Sulfate or Magnesium SulfateDrying Agent
Round-bottom flask with a magnetic stir barReaction Vessel
Addition funnelControlled Reagent Addition
Ice bathTemperature Control
Separatory funnelExtraction
Rotary evaporatorSolvent Removal
Step-by-Step Methodology
  • Reaction Setup:

    • In a fume hood, equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

    • Charge the flask with methyl 5-methylfuran-2-carboxylate (1.0 eq) and anhydrous dichloromethane.

    • Cool the flask to 0 °C using an ice bath.

  • Chlorosulfonation:

    • Slowly add chlorosulfonic acid (2.0-3.0 eq) dropwise to the stirred solution via the addition funnel, maintaining the internal temperature below 5 °C. The reaction is exothermic, and careful control of the addition rate is crucial.

    • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up and Isolation:

    • Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. This step should be performed with extreme caution as the quenching of chlorosulfonic acid is highly exothermic and releases HCl gas.[10][13]

    • Transfer the mixture to a separatory funnel and separate the organic layer.

    • Extract the aqueous layer with dichloromethane.

    • Combine the organic layers and wash sequentially with cold water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification:

    • The crude product, methyl 5-(chlorosulfonyl)furan-2-carboxylate, can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes). The resulting sulfonyl chloride should be used immediately in the next step or stored under an inert atmosphere at low temperature, as sulfonyl chlorides can be sensitive to moisture.[14][15]

The following diagram illustrates the experimental workflow.

G Start Reaction Setup (0 °C) Addition Slow Addition of Chlorosulfonic Acid Start->Addition Reaction Stir at 0 °C (1-2 h) Addition->Reaction Quench Quench with Crushed Ice Reaction->Quench Extraction DCM Extraction Quench->Extraction Wash Aqueous Washes Extraction->Wash Dry Drying and Concentration Wash->Dry Purify Column Chromatography Dry->Purify Product Pure Product Purify->Product

Caption: Experimental workflow for the chlorosulfonation of methyl 5-methylfuran-2-carboxylate.

Part 3: Safety and Handling Considerations

Chlorosulfonic acid is a highly corrosive and reactive chemical that requires strict safety protocols.[9][10][11][12]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (butyl rubber is recommended), safety goggles, a face shield, and a lab coat.[9][11][16] Work should be conducted in a certified chemical fume hood.[16]

  • Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapors or mists.[10][12] It reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[10][13]

  • Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as water, bases, and organic materials.[10][16]

  • Spills: In case of a spill, neutralize with a suitable agent like sodium bicarbonate and absorb with an inert material. Do not use water.[11]

Part 4: Characterization of the Product

The final product, methyl 5-(chlorosulfonyl)furan-2-carboxylate, can be characterized using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the product. The disappearance of the proton signal at the C5 position of the furan ring and the appearance of characteristic shifts for the remaining furan protons will be indicative of a successful reaction.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will provide the exact mass of the molecule, confirming its elemental composition.

  • Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the sulfonyl chloride group (typically around 1380 and 1180 cm⁻¹) and the ester carbonyl group (around 1720 cm⁻¹).

Analytical TechniqueExpected Observations
¹H NMRDisappearance of C5-H signal; shifts in remaining furan proton signals.
¹³C NMRAppearance of a new quaternary carbon signal for C5.
HRMSAccurate mass corresponding to the molecular formula C₆H₅ClO₅S.[17]
IR (cm⁻¹)~1720 (C=O, ester), ~1380 & ~1180 (SO₂Cl).

Conclusion

The chlorosulfonation of methyl 5-methylfuran-2-carboxylate is a valuable transformation for accessing novel sulfonated furan derivatives with potential applications in drug discovery. A thorough understanding of the reaction mechanism, coupled with strict adherence to safety protocols and a well-designed experimental procedure, is paramount for the successful synthesis of the desired product. This guide provides the necessary framework for researchers and scientists to confidently and safely perform this important chemical reaction.

References

  • Chlorosulfonic Acid - Veolia North America.
  • Chlorosulfonic Acid - Material Safety D
  • CSA - DuPont.
  • Common Name: CHLOROSULPHONIC ACID HAZARD SUMMARY - NJ.gov. [Link]

  • Chlorosulfonic Acid, Reagent, 100 mL - CP Lab Safety. [Link]

  • Chlorosulfonic Acid, Reagent | Spectrum Chemical®​​ - Alkali Scientific. [Link]

  • US5136043A - Process for the preparation of aromatic sulfonyl chlorides - Google P
  • Chlorosulfonic acid : a versatile reagent - Northeastern University. [Link]

  • Sulfanilyl chloride, N-acetyl - Organic Syntheses Procedure. [Link]

  • Sulfonyl chloride synthesis by chlorosulfonation - Organic Chemistry Portal. [Link]

  • Chlorosulfonic Acid: A Versatile Reagent - Cremlyn, R J. [Link]

  • (1α,2β,6α)-2,6-DIMETHYLCYCLOHEXANECARBONITRILE - Organic Syntheses Procedure. [Link]

  • Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors | ACS Medicinal Chemistry Letters. [Link]

  • Synthesis of sulfonyl chloride substr
  • Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides - ACS Publications. [Link]

  • An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC. [Link]

  • How to carry out a sulfonation reaction? - ResearchGate. [Link]

  • 4-(chlorosulfonyl)-5-methylfuran-2-carboxylic acid — Chemical Substance Information. [Link]

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry. [Link]

  • Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. [Link]

  • Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (C7H7ClO5S) - PubChemLite. [Link]

  • METHYL 5-(CHLOROSULFONYL)-2-METHYLFURAN-3-CARBOXYLATE | CAS 306936-35-6 - Matrix Fine Chemicals. [Link]

  • WO2015075540A1 - A process for synthesis of furan derivative using an acid catalyst and preparation thereof - Google P
  • Chapter 2: Sulfonation and Chlorosulfonation of Organic Compounds - GlobalSpec. [Link]

  • So, I'm working on chlorosulfonation, I can't find a mechanism with benzene, so I tried to do it, but I feel there's something wrong... Can someone explain me properly the mechanism of chlorosulfonation ? : r/OrganicChemistry - Reddit. [Link]

  • Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate - MDPI. [Link]

  • Sulfonation and Sulfation Processes - Chemithon. [Link]

  • What is the mechanism of chlorosulfonation of benzene? - Chemistry Stack Exchange. [Link]

  • CN101314598A - A New Process for the Synthesis of 5-Chloro-2-Carboxylic Acid Methyl Ester-3-Methylaminosulfonylthiophene - Google P
  • Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. [Link]

  • Sulfonyl Chlorides as Thiol Surrogates for Carbon–Sulfur Bond Formation: One-Pot Synthesis of Thioethers and Thioesters | The Journal of Organic Chemistry - ACS Publications. [Link]

  • Design and synthesis of novel 5-(4-chlorophenyl)furan derivatives with inhibitory activity on tubulin polymerization - PMC. [Link]

  • Synthesis and Characterization of Furanic Compounds - DTIC. [Link]

Sources

Foundational

A Technical Guide to the Potential Applications of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Introduction: A Versatile Building Block for Modern Chemistry Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS No. 344308-91-4) is a bespoke chemical intermediate poised to unlock significant potential in drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Versatile Building Block for Modern Chemistry

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS No. 344308-91-4) is a bespoke chemical intermediate poised to unlock significant potential in drug discovery, agrochemical synthesis, and materials science.[1][2][3][4] Its unique trifunctional architecture, featuring a reactive sulfonyl chloride, an ester, and a substituted furan ring, offers a versatile platform for the synthesis of complex molecules with diverse functionalities. This guide provides an in-depth exploration of the core applications of this compound, grounded in established chemical principles and supported by detailed, actionable protocols for researchers and drug development professionals.

The furan moiety, a five-membered aromatic heterocycle, is a prevalent scaffold in a vast array of biologically active natural products and synthetic compounds.[5][6][7] The electron-rich nature of the furan ring makes it susceptible to electrophilic substitution, although the electron-withdrawing carboxylate and sulfonyl chloride groups on this particular molecule modulate this reactivity.[3] The sulfonyl chloride group is a highly reactive electrophile, serving as a gateway to the formation of sulfonamides, sulfonic esters, and other sulfur-containing functionalities.[8][9][10] This inherent reactivity makes Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate a valuable precursor for creating diverse chemical libraries for high-throughput screening.[11][12]

This guide will delve into the primary applications of this compound, with a particular focus on its role in the synthesis of novel sulfonamides as potential therapeutic agents. We will explore its application in the development of carbonic anhydrase inhibitors, a critical class of drugs for various clinical indications. Furthermore, we will touch upon its potential in the synthesis of kinase inhibitors and agrochemicals, highlighting the broader utility of this versatile chemical building block.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a reagent is paramount for its safe and effective use in a laboratory setting. The key properties of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate are summarized below.

PropertyValueReference
CAS Number 344308-91-4[1][2][3][4]
Molecular Formula C₇H₇ClO₅S[1][3][4]
Molecular Weight 238.65 g/mol [1]
Hazard Classifications Skin Corrosion 1B, Specific Target Organ Toxicity - Single Exposure 3 (STOT SE 3)[2][3]

Safety Precautions: Due to its classification as a skin corrosive, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Core Application: Synthesis of Furan-Containing Sulfonamides as Carbonic Anhydrase Inhibitors

The sulfonamide functional group is a cornerstone of medicinal chemistry, found in a wide array of therapeutic agents. The reaction of a sulfonyl chloride with a primary or secondary amine is a robust and high-yielding method for the synthesis of sulfonamides. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate serves as an excellent starting material for the preparation of a diverse library of furan-containing sulfonamides.

A particularly promising application of these furan-based sulfonamides is in the development of carbonic anhydrase (CA) inhibitors. Carbonic anhydrases are a family of metalloenzymes that play crucial roles in various physiological processes.[13][14][15][16] Inhibition of specific CA isoforms has been a successful strategy for the treatment of glaucoma, epilepsy, and certain types of cancer. The primary sulfonamide moiety is a key pharmacophore that coordinates to the zinc ion in the active site of carbonic anhydrases.

By reacting Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate with a variety of amines, a library of novel furan sulfonamides can be generated for screening against different CA isoforms. The furan ring and the methyl ester provide additional points for structural modification to optimize potency, selectivity, and pharmacokinetic properties.

Experimental Protocol: Synthesis of Methyl 4-(aminosulfonyl)-5-methylfuran-2-carboxylate

This protocol details the synthesis of the parent sulfonamide, which can be further functionalized or used as a benchmark compound.

Reaction Scheme:

G reagent Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate product Methyl 4-(aminosulfonyl)- 5-methylfuran-2-carboxylate reagent->product NH4OH, THF, 0 °C to rt

A general reaction scheme for the synthesis of the parent sulfonamide.

Materials:

  • Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

  • Ammonium hydroxide (28-30% solution)

  • Tetrahydrofuran (THF), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Reaction flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Procedure:

  • In a clean, dry reaction flask under a nitrogen atmosphere, dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.0 eq) in anhydrous THF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add ammonium hydroxide solution (2.0-3.0 eq) dropwise to the stirred solution via a dropping funnel. The reaction is exothermic, so maintain the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x ).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired Methyl 4-(aminosulfonyl)-5-methylfuran-2-carboxylate.

Characterization: The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Workflow for the Synthesis of a Diverse Sulfonamide Library

The following workflow illustrates a systematic approach to generating a library of furan sulfonamides for structure-activity relationship (SAR) studies.

G start Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate reaction Parallel Synthesis: Reaction with Amines (Base, Solvent, Temp.) start->reaction amine_library Diverse Library of Primary and Secondary Amines amine_library->reaction purification High-Throughput Purification (e.g., Preparative HPLC) reaction->purification characterization Characterization (LC-MS, NMR) purification->characterization screening Biological Screening (e.g., Carbonic Anhydrase Inhibition Assay) characterization->screening sar Structure-Activity Relationship (SAR) Analysis screening->sar lead_opt Lead Optimization sar->lead_opt

A workflow for the generation and screening of a furan sulfonamide library.

Emerging Applications: A Gateway to Novel Kinase Inhibitors and Agrochemicals

While the synthesis of carbonic anhydrase inhibitors represents a well-defined and promising application, the unique structural features of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate open doors to other areas of chemical research.

Potential as a Scaffold for Kinase Inhibitors

Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, including cancer. The furan nucleus is a recognized scaffold in the design of kinase inhibitors. For instance, furan-containing compounds have been investigated as inhibitors of Src kinase and IKKβ.[1][17][18] The ability to readily introduce a sulfonamide moiety, which can participate in hydrogen bonding interactions with the kinase active site, makes Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate an attractive starting point for the synthesis of novel kinase inhibitors.

Utility in Agrochemical Discovery

The furan ring is also present in a number of commercially successful agrochemicals.[5][6] The development of new herbicides, fungicides, and insecticides with improved efficacy and environmental profiles is an ongoing need. The structural diversity that can be generated from Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate makes it a valuable tool for agrochemical discovery programs. The sulfonamide group, in particular, is a common feature in many herbicides.

Conclusion and Future Outlook

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly versatile and reactive building block with significant potential for a range of applications. Its primary utility lies in the synthesis of novel furan-containing sulfonamides, a class of compounds with proven therapeutic value, particularly as carbonic anhydrase inhibitors. The straightforward and high-yielding nature of the sulfonamide formation reaction allows for the rapid generation of diverse chemical libraries for drug discovery and lead optimization.

Beyond its application in medicinal chemistry, this compound holds promise for the development of new agrochemicals and materials. As the demand for novel, functional molecules continues to grow, the strategic use of well-designed building blocks like Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate will be instrumental in advancing chemical innovation. Further exploration of its reactivity and the biological activity of its derivatives is warranted and is expected to uncover even more exciting applications in the years to come.

References

Sources

Exploratory

Literature Review and Technical Guide: Substituted Furan-2-Carboxylates in Advanced Chemical Synthesis and Drug Discovery

Executive Summary Substituted furan-2-carboxylates (2-furoates) represent a privileged class of heterocyclic scaffolds with profound implications across medicinal chemistry, materials science, and sustainable chemical en...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Substituted furan-2-carboxylates (2-furoates) represent a privileged class of heterocyclic scaffolds with profound implications across medicinal chemistry, materials science, and sustainable chemical engineering. Historically viewed as simple building blocks, modern catalytic methods have elevated these compounds to highly functionalizable platforms. Derived primarily from furfural—a renewable chemical obtained from the dehydration of lignocellulosic biomass—furan-2-carboxylates offer a sustainable alternative to petroleum-derived aromatics 1[1].

As an application scientist, I have observed that the true value of the furan-2-carboxylate core lies in its unique electronic distribution. The electron-rich nature of the furan ring, coupled with the electron-withdrawing effect of the C-2 carboxylate, creates a highly tunable dipole that facilitates both regioselective synthetic functionalization and high-affinity target binding in biological systems. This whitepaper synthesizes current literature on the synthesis, functionalization, and pharmacological application of these critical molecules.

Structural & Mechanistic Significance

The furan-2-carboxylate scaffold is characterized by a planar, aromatic five-membered ring containing an oxygen heteroatom, conjugated with a carboxylate ester at the C-2 position.

Why is this scaffold biologically and synthetically privileged?

  • Hydrogen Bonding Dynamics: The furan ring oxygen acts as a highly directional hydrogen-bond acceptor. In enzymatic pockets, this oxygen frequently interacts with proline or lysine residues, anchoring the molecule in place 2[2].

  • Regioselective Reactivity: The C-2 carboxylate deactivates the adjacent C-3 position while leaving the C-5 position relatively electron-rich and sterically accessible. This electronic bias is the cornerstone of modern C-H functionalization strategies 3[3].

  • Lipophilicity Tuning: Esterification of the C-2 carboxylic acid allows for precise tuning of the molecule's partition coefficient (LogP), enabling optimized cellular permeability for intracellular targets.

Synthetic Methodologies: From Biomass to Complex Scaffolds

Green Synthesis from Furfural

The foundational synthesis of furan-2-carboxylates begins with furfural. Recent advancements emphasize one-pot, green chemistry approaches. For example, the catalytic conversion of furfural to furoic acid can be achieved using CuCl as a catalyst and tert-butyl hydroperoxide (t-BuOOH) as an oxidant in an aqueous/acetonitrile system. This bypasses the need for harsh, stoichiometric oxidants 4[4].

Transition-Metal Catalyzed C-H Arylation

Historically, substituting the furan ring required pre-functionalized precursors (e.g., stannanes or boronic acids) via Stille or Suzuki couplings. Modern literature demonstrates that direct oxidative C-H coupling is far more efficient.

A landmark study in ACS Catalysis demonstrated the regioselective oxidative coupling of furan-2-carbonyls with simple arenes using Palladium catalysis 3[3]. The primary challenge in this reaction is preventing the homocoupling of the arene or the furan.

The Causality of Ligand Selection: To overcome heterocoupling challenges, researchers identified that bidentate ligands with wide bite angles, specifically 4,6-bis(diphenylphosphino)-10H-phenoxazine (NiXantPhos), are critical. The wide bite angle sterically crowds the Palladium center, preventing the coordination of two bulky furan molecules (suppressing homocoupling) while facilitating the transmetalation of the smaller, simple arene, thereby driving C-5 regioselectivity 3[3].

SynthesisWorkflow A Lignocellulosic Biomass B Furfural (Platform Chemical) A->B Dehydration C Furan-2-carboxylic acid (Oxidation) B->C CuCl / t-BuOOH D Methyl Furan-2-carboxylate (Esterification) C->D MeOH / H+ E 5-Aryl Furan-2-carboxylate (C-H Arylation) D->E Pd(OAc)2, Arene

Synthetic workflow from biomass-derived furfural to 5-aryl furan-2-carboxylates.

Standardized Protocol: Regioselective C-5 Arylation

To ensure reproducibility and scientific integrity, the following protocol represents a self-validating system for the synthesis of 5-aryl furan-2-carboxylates.

Step 1: Catalyst Preparation In an argon-filled glovebox, charge a Schlenk tube with Pd(OAc)₂ (5 mol%), NiXantPhos (5 mol%), and Ag₂CO₃ (2.0 equivalents as the terminal oxidant). Rationale: Ag₂CO₃ acts as an F+ oxidant facilitator, regenerating the active Pd(II) species without introducing competing nucleophiles.

Step 2: Substrate Addition Add methyl furan-2-carboxylate (1.0 mmol) and the target arene (e.g., toluene, 2.0 mL). Add pivalic acid (PivOH, 30 mol%) as a proton-shuttle additive. Rationale: PivOH lowers the activation energy for the Concerted Metalation-Deprotonation (CMD) step during C-H activation.

Step 3: Thermal Activation & Monitoring Seal the tube and heat to 110°C for 16 hours. Monitor the reaction via GC-MS. The disappearance of the furan-2-carboxylate mass peak (m/z 126) and the appearance of the cross-coupled product (m/z 216 for toluene coupling) validates progression.

Step 4: Mechanistic Validation (Self-Correction Step) To validate the catalytic cycle, run a parallel competition reaction using a 1:1 mixture of Benzene and Benzene-d6. Measure the product ratio via ¹H-NMR. A primary kinetic isotope effect (KIE) of ~4.8 must be observed. Causality: This high KIE confirms that the C-H bond cleavage of the simple arene is the rate-determining step of the reaction 3[3].

Pharmacological & Biological Applications

Substituted furan-2-carboxylates exhibit a remarkably broad spectrum of biological activities, driven by their ability to act as bioisosteres for phenyl rings while offering distinct hydrogen-bonding capabilities.

Anticancer Activity & Dual Enzyme Inhibition

A major breakthrough in oncology targets the imbalance of cytokine profiles, specifically targeting D-dopachrome tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1). Furan-2-carboxylic acid derivatives have been identified as potent dual inhibitors of these enzymes2[2].

Compound 4h (5-(4-chlorobenzamido)furan-2-carboxylic acid) demonstrated an IC₅₀ of 2.4 μM for D-DT and 9.8 μM for MIF-1. Molecular docking and ¹H–¹⁵N NMR titrations reveal the causality of this binding: the C-2 carboxylic acid forms a critical salt bridge with Lys-32 and hydrogen bonds with Pro-1 and Ile-64 in the enzyme's tautomerase active site. Simultaneously, the furan ring oxygen forms an additional hydrogen bond with Pro-1. This rigid anchoring blocks D-DT-induced ERK phosphorylation in A549 lung cancer cells, halting tumor progression 2[2].

MOA Ligand Furan-2-carboxylate (Compound 4h) Enzyme D-DT / MIF-1 Tautomerase Active Site Ligand->Enzyme Competitive Binding Complex H-Bond Network (Pro-1, Lys-32, Ile-64) Enzyme->Complex Structural Anchoring Downstream ERK Phosphorylation Blockade Complex->Downstream Pathway Inhibition

Mechanism of D-DT/MIF-1 dual inhibition by furan-2-carboxylates and downstream effects.

Antiviral Properties (HIV-1 RNase H Inhibition)

The RNase H activity associated with HIV-1 reverse transcriptase is a prime target for antiretroviral therapy. High-throughput screening identified 5-nitro-furan-2-carboxylic acid carbamoylmethyl ester (NACME) derivatives as potent RNase H inhibitors5[5]. These compounds effectively block HIV-1 replication by interacting with the conserved His539 residue and coordinating two catalytic metal ions in the RNase H center, demonstrating IC₅₀ values between 3–30 μM 5[5].

Antibacterial and Cytotoxic Activity

Naturally occurring furan-2-carboxylates also exhibit potent bioactivity. Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC), isolated from the endophytic bacteria Streptomyces zerumbet W14, showed significant bacteriolytic effects against Gram-positive bacteria (Staphylococcus aureus, Bacillus cereus) by causing severe cell wall and membrane damage, as validated by Sytox Green assays 6[6]. Furthermore, MFC demonstrated selective cytotoxicity against HeLa and HepG2 cancer cell lines at low concentrations 6[6].

Quantitative Data Summary

The following table synthesizes the biological efficacy of key substituted furan-2-carboxylates discussed in the literature, providing a benchmark for future structural optimization.

Compound / DerivativeBiological Target / AssayEfficacy (IC₅₀ / MIC)Primary Mechanism
Compound 4h D-DT / MIF-1 (Cancer)IC₅₀ = 2.4 μM / 9.8 μMTautomerase active site H-bonding; ERK blockade
Compound 10b (Optimized)D-DT / MIF-1 (Cancer)IC₅₀ = 1.5 μM / 1.0 μMEnhanced hydrophobic packing in active site
NACME Derivative 2 HIV-1 RNase H (Viral)IC₅₀ = 3.0 – 30.0 μMMetal ion coordination; His539 interaction
MFC (Natural Isolate)HeLa / HepG2 Cell LinesIC₅₀ = 64.00 / 102.53 µg/mLSelective cellular cytotoxicity
MFC (Natural Isolate)Staphylococcus aureusHigh Antibacterial ActivityCell wall/membrane disruption (bacteriolysis)

Conclusion

Substituted furan-2-carboxylates sit at the intersection of green chemistry and advanced drug design. By leveraging renewable feedstocks like furfural and employing modern transition-metal catalyzed C-H functionalization, researchers can efficiently generate highly decorated furan libraries. The unique electronic properties of the furan-2-carboxylate core—specifically its capacity for targeted hydrogen bonding and metal coordination—make it an indispensable bioisostere for developing next-generation anticancer, antiviral, and antibacterial therapeutics.

References

  • A scalable carboxylation route to furan-2,5-dicarboxylic acid. RSC Publishing. Available at:[Link]

  • Catalytic Regioselective Oxidative Coupling of Furan-2-Carbonyls with Simple Arenes. ACS Catalysis. Available at:[Link]

  • Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

  • Derivatives of 5-nitro-furan-2-carboxylic acid carbamoylmethyl ester inhibit RNase H activity associated with HIV-1 reverse transcriptase. PubMed / Journal of Medicinal Chemistry. Available at:[Link]

  • Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity. Science Alert. Available at:[Link]

  • Hept-6-en-1-yl Furan-2-carboxylate. MDPI. Available at:[Link]

Sources

Foundational

Safety and Handling of Furan Sulfonyl Chlorides: A Technical Guide for Synthesis and Scale-Up

Introduction Furan sulfonyl chlorides—such as furan-2-sulfonyl chloride and its substituted derivatives—are indispensable electrophilic building blocks in medicinal chemistry. They are primarily utilized to install sulfo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Furan sulfonyl chlorides—such as furan-2-sulfonyl chloride and its substituted derivatives—are indispensable electrophilic building blocks in medicinal chemistry. They are primarily utilized to install sulfonamide pharmacophores, a structural motif prevalent in numerous FDA-approved therapeutics. However, the unique electronic properties of the electron-rich furan ring, coupled with the highly reactive sulfonyl chloride moiety, create a uniquely hazardous physicochemical profile.

Mishandling these reagents does not simply result in poor reaction yields; it introduces severe safety risks, including violent exotherms, toxic gas evolution, and container rupture. This whitepaper details the mechanistic causality behind these hazards and establishes self-validating protocols for their safe handling and application in the laboratory.

Physicochemical Hazards and Mechanistic Causality

To handle furan sulfonyl chlorides safely, chemists must understand the "why" behind the safety data sheet (SDS) warnings. The hazards are driven by two primary degradation pathways:

Violent Hydrolysis and Overpressurization

Furan sulfonyl chlorides are exceptionally moisture-sensitive and react violently with water [1]. The mechanistic causality is straightforward: water acts as a nucleophile, attacking the electrophilic sulfur center and displacing the chloride leaving group.

  • The Consequence: This hydrolysis rapidly generates furan-sulfonic acid and hydrogen chloride (HCl) gas. The reaction is highly exothermic. If ambient moisture enters a tightly sealed storage container, the continuous generation of HCl gas will exponentially increase internal pressure, ultimately leading to catastrophic container rupture and the aerosolization of corrosive liquids [2].

Thermal Instability and Ring Degradation

The furan ring is sensitive to strong acids and elevated temperatures. The localized accumulation of HCl (from trace hydrolysis) can catalyze the opening or polymerization of the furan ring. At elevated temperatures, this thermal degradation can trigger a runaway reaction, releasing a lethal cocktail of irritating and toxic gases, including sulfur oxides (SOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride [2].

Quantitative Hazard Profile

The following table summarizes the hazard classifications, optimal storage conditions, and strict incompatibilities for common furan sulfonyl chloride derivatives based on established safety data[1][3].

Compound NameCAS NumberStorage TempPrimary GHS HazardsStrict Incompatibilities
Furan-2-sulfonyl chloride 52665-48-22–8 °CCorrosive (H314), Water-ReactiveWater, Strong Bases, Oxidizing Agents
5-Methylfuran-2-sulfonyl chloride 69815-95-82–8 °CCorrosive (H314), Moisture-SensitiveWater, Alcohols (without base)
5-(Difluoromethyl)furan-2-sulfonyl chloride 1785579-27-22–8 °CAcute Tox (H302), Corrosive (H314)Water, Strong Oxidizing Agents

Self-Validating Experimental Protocols

A protocol is only as good as its ability to validate its own success or failure at each step. The following methodology for synthesizing furan-2-sulfonamides is designed to inherently control exotherms and prevent moisture ingress [3].

Standard Operating Procedure: Synthesis of Furan-2-Sulfonamides

Step 1: Environmental Preparation (Moisture Exclusion)

  • Action: Flame-dry all glassware under a vacuum and backfill with ultra-high-purity Argon.

  • Causality: Furan sulfonyl chlorides will competitively react with ambient humidity. Establishing a strict inert atmosphere ensures the sulfonyl chloride remains intact for the nucleophilic attack by the amine, preventing the formation of sulfonic acid impurities.

Step 2: Reagent Dissolution and Thermal Control

  • Action: Dissolve the target amine (1.0 equiv.) and a non-nucleophilic base (e.g., pyridine or triethylamine, 2.0 equiv.) in anhydrous dichloromethane (DCM). Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C.

  • Causality: The base is required to neutralize the HCl byproduct, driving the equilibrium forward. Cooling to 0 °C mitigates the highly exothermic nature of the subsequent coupling step, preventing thermal degradation of the furan ring.

Step 3: Electrophile Addition

  • Action: Dissolve furan-2-sulfonyl chloride (1.1 equiv.) in anhydrous DCM. Add this solution dropwise to the chilled amine mixture over 15–30 minutes using an addition funnel or syringe pump.

  • Causality: Dropwise addition prevents localized heating and concentration spikes, which suppresses the formation of unwanted bis-sulfonamide byproducts and runaway thermal events.

Step 4: Reaction Maturation

  • Action: Remove the ice bath and allow the mixture to slowly warm to room temperature. Stir for 12–24 hours, monitoring via TLC or LC-MS.

Step 5: Quenching and Workup

  • Action: Quench the reaction by adding 1M aqueous HCl. Transfer to a separatory funnel, extract the organic layer, and wash sequentially with saturated NaHCO₃ and brine. Dry over anhydrous Na₂SO₄.

  • Causality: The 1M HCl wash protonates and removes unreacted pyridine and trace aliphatic amines into the aqueous layer. The NaHCO₃ wash neutralizes any residual acid, and the brine wash removes bulk water prior to chemical drying.

Workflow Visualization

The following diagram maps the critical path for handling and reacting furan sulfonyl chlorides, emphasizing the transition from cold storage to safe waste disposal.

G S1 1. Cold Storage 2-8°C, Inert Atmosphere S2 2. Preparation Flame-dried glassware, Argon purge S1->S2 S3 3. Reagent Addition 0°C, Dropwise in anhydrous DCM S2->S3 S4 4. Reaction Maturation Warm to RT, 12-24 hrs S3->S4 S5 5. Quenching & Workup 1M HCl & Aqueous Extraction S4->S5 S6 6. Waste Disposal Segregated Halogenated Waste S5->S6

Figure 1: Safe handling and experimental workflow for furan sulfonyl chloride coupling reactions.

References

  • Cole-Parmer. "Material Safety Data Sheet - Furan-2-sulfonyl chloride". Cole-Parmer Chemical Database. 1

  • Fisher Scientific. "SAFETY DATA SHEET: Furan-2-sulfonyl chloride". Fisher Scientific Regulatory Documents. 2

  • BenchChem. "5-Methylfuran-2-sulfonyl chloride | 69815-95-8". BenchChem Reagent Protocols.3

Sources

Exploratory

Stability Profile and Handling Protocols for Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate Under Acidic Conditions

Executive Summary Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly functionalized heterocyclic building block widely utilized in drug discovery and materials science. Its structure presents a unique dich...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly functionalized heterocyclic building block widely utilized in drug discovery and materials science. Its structure presents a unique dichotomy of stability under acidic conditions: while the furan core is remarkably robust due to electronic deactivation, the chlorosulfonyl moiety remains highly labile and susceptible to rapid hydrolysis. This technical guide provides an in-depth analysis of the structural causality governing these stability profiles and establishes self-validating experimental protocols to ensure synthetic integrity when handling this compound in acidic environments.

Structural Causality: Electronic Effects on Stability

To predict and control the behavior of this compound, we must deconstruct the electronic contributions of its substituents. The stability of the molecule under acidic conditions is dictated by two competing functional domains:

  • The Furan Core (Deactivated and Stabilized): Unsubstituted furans are notoriously unstable in acidic conditions, typically undergoing acid-catalyzed protonation at the α -carbon, which initiates a cascade leading to ring-opening and the formation of 1,4-dicarbonyl polymers[1],. However, the presence of the C2 methyl ester and the C4 chlorosulfonyl group—both powerful electron-withdrawing groups (EWGs)—drastically reduces the electron density of the furan π -system. This electronic depletion raises the activation energy required for electrophilic protonation, effectively shielding the furan ring from acid-catalyzed degradation[1].

  • The Chlorosulfonyl Group (Highly Labile): Sulfonyl chlorides are potent electrophiles. While they are generally more stable in acidic media than in basic media (due to the absence of the highly nucleophilic hydroxide ion), they are still highly susceptible to hydrolysis in the presence of water[2]. In aqueous acidic solutions, water acts as the nucleophile, attacking the sulfur center to displace the chloride ion, yielding the corresponding sulfonic acid and hydrochloric acid[3],[4].

  • The Methyl Ester (Moderately Stable): The C2 methyl ester is relatively stable to mild aqueous acids at room temperature but will undergo classical acid-catalyzed acyl substitution (hydrolysis) to the carboxylic acid under prolonged exposure to strong acids and elevated temperatures.

Degradation Pathways in Acidic Media

Understanding the kinetic hierarchy of degradation is critical for reaction design. The primary mode of failure for this compound is not the destruction of the heterocycle, but the hydrolysis of the sulfonyl chloride.

Pathway Main Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate Sulfonic Sulfonic Acid Derivative (Primary Degradation) Main->Sulfonic H2O, H+ (Fast) EsterHyd Carboxylic Acid Derivative (Secondary Degradation) Main->EsterHyd H2O, H+, Heat (Slow) RingOpen Ring-Opened Dicarbonyl (Blocked by EWGs) Main->RingOpen Strong Acid (Negligible) Sulfonic->EsterHyd H2O, H+, Heat

Fig 1. Primary and secondary degradation pathways under acidic aqueous conditions.

Quantitative Stability Profiling

The following table summarizes the expected stability of the distinct functional domains of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate when exposed to aqueous acidic conditions (pH 1–4) at ambient temperature (20–25 °C).

Functional GroupPredominant PathwayKinetic BehaviorEstimated Stability
Furan Ring Acid-Catalyzed Ring OpeningSuppressed by EWGsHighly Stable (>99% intact at 24h)
Chlorosulfonyl Nucleophilic HydrolysisFirst-order dependence on H2​O Labile ( t1/2​ < 2h in >50% aqueous acid)
Methyl Ester Acid-Catalyzed HydrolysisHigh activation barrier at RTStable (Requires heat >60°C to proceed)

Self-Validating Experimental Methodologies

To ensure reproducibility, experimental protocols must be designed to validate their own integrity. The following methodologies incorporate chemical trapping and internal standards to prevent artifactual data and ensure anhydrous conditions.

Protocol: Kinetic Profiling of Hydrolysis via LC-MS

When measuring the degradation rate of a sulfonyl chloride in aqueous acid, simply injecting time-point aliquots into an LC-MS autosampler introduces a critical flaw: the compound will continue to hydrolyze while waiting in the queue, skewing the kinetic data.

The Causality & Validation Strategy: To create a self-validating system, we utilize a chemical quench. By diluting the aqueous acidic aliquot into a vast excess of anhydrous methanol, the unreacted sulfonyl chloride is instantly converted into a stable methyl sulfonate ester. This "freezes" the reaction at exact time t , ensuring the LC-MS reads a true kinetic snapshot.

Workflow S1 1. Stock Prep (Anhydrous MeCN) S2 2. Acidic Buffer Incubation S1->S2 S3 3. Time-Course Sampling S2->S3 S4 4. MeOH Quench & Internal Std S3->S4 S5 5. LC-MS/UV Quantification S4->S5

Fig 2. Self-validating kinetic profiling workflow for sulfonyl chloride stability.

Step-by-Step Methodology:

  • Stock Preparation: Dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate in rigorously anhydrous acetonitrile to a concentration of 10 mM.

  • Reaction Initiation: Add 100 µL of the stock solution to 900 µL of the target acidic aqueous buffer (e.g., 0.1 M HCl, pH 1) in a temperature-controlled vial.

  • Time-Course Sampling: At predefined intervals (e.g., 0, 15, 30, 60, 120 mins), extract a 50 µL aliquot from the reaction mixture.

  • Chemical Quenching (Critical Step): Immediately inject the 50 µL aliquot into 950 µL of anhydrous methanol containing 1 µM of an internal standard (e.g., 4-bromobenzenesulfonyl fluoride). Vortex for 5 seconds. The methanol traps the remaining -SO2Cl as the methyl ester.

  • Quantification: Analyze the quenched samples via LC-MS. Track the disappearance of the methyl sulfonate derivative to back-calculate the exact concentration of the sulfonyl chloride at each time point.

Protocol: Anhydrous Acid-Catalyzed Coupling

When utilizing this compound as an electrophile in acid-catalyzed reactions (e.g., Friedel-Crafts sulfonylation), the presence of trace water will rapidly destroy the reagent[2].

The Causality & Validation Strategy: Polar aprotic solvents, particularly Dimethylformamide (DMF), exert a strong stabilizing effect on furan derivatives[1]. By conducting the reaction in rigorously dried DMF and monitoring for the sulfonic acid byproduct via TLC/LC-MS, the system validates its own anhydrous integrity. If the sulfonic acid peak exceeds 5%, the system has been compromised by atmospheric moisture.

Step-by-Step Methodology:

  • System Preparation: Flame-dry all glassware under a vacuum and backfill with ultra-pure Argon.

  • Solvent Selection: Utilize anhydrous DMF (stored over activated 3Å molecular sieves) to stabilize the furan core and exclude water[1],[2].

  • Reagent Addition: Dissolve the nucleophile and the Lewis/Brønsted acid catalyst in the DMF. Cool the system to 0 °C to suppress thermal degradation pathways.

  • Electrophile Addition: Add Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate dropwise as a solution in anhydrous DMF.

  • In-Process Monitoring: Monitor the reaction via LC-MS (using the methanol quench method described above). The absence of the sulfonic acid mass ( [M−H]− ) validates that the anhydrous acidic conditions were successfully maintained.

Sources

Protocols & Analytical Methods

Method

Comprehensive Application Guide: Utilizing Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate in Advanced Organic Synthesis

Executive Summary Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly versatile, bifunctional building block widely utilized in medicinal chemistry and advanced organic synthesis. Featuri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) is a highly versatile, bifunctional building block widely utilized in medicinal chemistry and advanced organic synthesis. Featuring a highly electrophilic sulfonyl chloride moiety and an orthogonal methyl ester handle on a furan scaffold, this reagent is instrumental in the development of targeted therapeutics, including E3 ligase ligands for PROTACs and Kv3 potassium channel activators[1][2].

This application note provides researchers and drug development professionals with field-proven methodologies, mechanistic insights, and self-validating protocols to maximize the synthetic utility of this compound while mitigating common side reactions such as premature hydrolysis.

Physicochemical Profiling & Handling Rationale

Understanding the intrinsic properties of this reagent is critical for experimental success. The C5-methyl group provides electron donation to the furan ring, slightly modulating the electrophilicity of the adjacent C4-sulfonyl chloride, while also offering steric shielding. The C2-methyl ester serves as a robust protecting group during sulfonylation that can be selectively saponified later[2].

Quantitative Data Summary
PropertyValue / DescriptionSynthetic Implication
Chemical Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylateBifunctional scaffold for divergent synthesis.
CAS Number 344308-91-4Unique identifier for sourcing and SDS retrieval[3][4].
Molecular Formula C₇H₇ClO₅S-
Molecular Weight 238.64 g/mol Crucial for precise stoichiometric calculations.
Hazard Classification Skin Corr. 1B (H314)Corrosive; requires handling in a fume hood with PPE[3].
Moisture Sensitivity HighRapidly hydrolyzes to the sulfonic acid in the presence of water; requires strictly anhydrous solvents.

Mechanistic Insights: The Sulfonylation Pathway

Sulfonyl chlorides react with primary and secondary amines to form stable sulfonamides[5]. However, the choice of base dictates the reaction's efficiency. While triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) act merely as proton scavengers, pyridine acts as a nucleophilic catalyst. Pyridine attacks the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate, which is subsequently attacked by the amine. This is particularly crucial for overcoming the steric hindrance imparted by the C5-methyl group on this specific furan scaffold[2].

Mechanism S1 Sulfonyl Chloride (Electrophile) S3 Sulfonylpyridinium Intermediate (Highly Reactive) S1->S3 + Pyridine S2 Pyridine (Nucleophilic Catalyst) S2->S3 S5 Sulfonamide Product S3->S5 + Amine - PyHCl S4 Primary/Secondary Amine S4->S5

Mechanism of pyridine-catalyzed sulfonylation highlighting the reactive intermediate.

Experimental Protocols

Protocol A: Synthesis of Furan-Based Sulfonamides

Objective: To couple Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate with an amine while preventing competitive hydrolysis.

Causality & Design Choices:

  • Solvent (Anhydrous DCM): Dichloromethane provides excellent solubility for both the sulfonyl chloride and the resulting sulfonamide while remaining entirely inert[5].

  • Temperature (0 °C to RT): Sulfonylation is highly exothermic. Initiating the reaction at 0 °C prevents thermal degradation of the sulfonyl chloride and suppresses bis-sulfonylation of primary amines.

  • Base (Pyridine): Chosen over TEA to leverage nucleophilic catalysis, accelerating the reaction with sterically hindered amines[2].

Step-by-Step Methodology:

  • Preparation: Oven-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Nitrogen or Argon) for 5 minutes.

  • Dissolution: Dissolve the target amine (1.0 mmol, 1.0 eq) in anhydrous DCM (5.0 mL).

  • Base Addition: Add anhydrous pyridine (3.0 mmol, 3.0 eq) to the stirring solution. Cool the mixture to 0 °C using an ice-water bath.

  • Electrophile Addition: Dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.1 mmol, 1.1 eq) in anhydrous DCM (2.0 mL). Add this solution dropwise to the reaction mixture over 10 minutes to maintain thermal control.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2–4 hours. Self-Validation: Monitor reaction progress via TLC (typically 3:1 Hexanes/EtOAc); the sulfonyl chloride spot (UV active) should disappear.

  • Quenching & Workup: Dilute the reaction with additional DCM (10 mL). Wash the organic layer sequentially with 1N aqueous HCl (2 × 10 mL) to protonate and remove excess pyridine and unreacted aliphatic amines.

  • Purification: Wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Protocol B: Orthogonal Deprotection (Saponification) for Linker Elongation

Objective: To hydrolyze the C2-methyl ester to a carboxylic acid without cleaving the newly formed sulfonamide, enabling downstream amide coupling (e.g., for PROTAC synthesis).

Causality & Design Choices:

  • Reagent (LiOH·H₂O): Lithium hydroxide is a mild base that efficiently cleaves methyl esters but is not strong enough to hydrolyze stable sulfonamide bonds under ambient conditions[1][2].

  • Solvent System (THF/H₂O 3:1): THF solubilizes the organic starting material, while water dissolves the LiOH. The biphasic/miscible system ensures intimate contact between reagents.

Step-by-Step Methodology:

  • Dissolution: Dissolve the furan-sulfonamide methyl ester (1.0 mmol, 1.0 eq) generated in Protocol A in THF (3.0 mL).

  • Hydrolysis: Add a solution of LiOH·H₂O (3.0 mmol, 3.0 eq) dissolved in distilled water (1.0 mL).

  • Reaction: Stir the biphasic mixture vigorously at RT for 4–6 hours. Self-Validation: TLC will show the consumption of the starting ester and the appearance of a baseline spot (the lithium carboxylate salt).

  • Acidification (Critical Step): Concentrate the mixture slightly under reduced pressure to remove THF. Cool the aqueous residue to 0 °C and carefully acidify to pH 2–3 using 1N aqueous HCl. Causality: Acidification protonates the carboxylate, driving the precipitation or organic-solubility of the free carboxylic acid.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure furan-sulfonamide carboxylic acid.

Divergent Synthetic Workflow

The true power of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate lies in its ability to act as a central hub for divergent synthesis. By sequentially exploiting the sulfonyl chloride and the methyl ester, complex heterobifunctional molecules can be rapidly assembled.

Workflow A Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate B Amine (1.0 eq) Pyridine (3.0 eq) A->B Sulfonylation C Furan-Sulfonamide Methyl Ester B->C D LiOH·H2O THF/H2O (3:1) C->D Saponification E Furan-Sulfonamide Carboxylic Acid D->E F Amide Coupling (PROTAC Linker) E->F Elongation

Divergent synthetic workflow for PROTAC linker elongation via orthogonal deprotection.

References

  • NextSDS. "methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information.
  • American Elements. "Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate | CAS 344308-91-4.
  • BenchChem. "An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
  • Google Patents (WO2020216919A1). "ARYLSULFONYLTHIOPHENECARBOXAMIDES AND ARYLSULFONYLFURANCARBOXAMIDES AS Kν3 POTASSIUM CHANNEL ACTIVATORS.
  • Journal of Medicinal Chemistry. "Optimization of Potent Ligands for the E3 Ligase DCAF15 and Evaluation of Their Use in Heterobifunctional Degraders.

Sources

Application

"synthesis of sulfonamides from Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate"

Application Note & Protocol Facile Synthesis of Biologically Relevant Furan-4-Sulfonamides from Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate Abstract The furan ring is a privileged scaffold in medicinal chemistr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Facile Synthesis of Biologically Relevant Furan-4-Sulfonamides from Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Abstract

The furan ring is a privileged scaffold in medicinal chemistry, with its derivatives demonstrating a vast array of biological activities, including antimicrobial and anticancer properties.[1] Furan-containing sulfonamides, in particular, have garnered significant interest as potent enzyme inhibitors, notably against carbonic anhydrases.[2] This application note provides a detailed, robust, and versatile protocol for the synthesis of novel sulfonamides starting from the readily available reagent, methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate. We delve into the underlying reaction mechanism, provide a step-by-step experimental procedure, offer guidance on characterization, and present a troubleshooting guide to empower researchers in drug discovery and development.

Introduction: The Significance of Furan Sulfonamides

Sulfonamides represent a cornerstone class of therapeutic agents, first introduced as antibacterial drugs that inhibit folic acid synthesis in bacteria.[3][4] The hybridization of the sulfonamide moiety with various heterocyclic systems can lead to compounds with a wide spectrum of pharmacological activities.[4] The furan ring, an aromatic heterocycle, is a key component in numerous pharmacologically active compounds, valued for its ability to engage in various chemical interactions essential for binding to target receptors.[5]

The combination of these two pharmacophores—the furan ring and the sulfonamide group—can modulate physicochemical properties and enhance biological activity, leading to potent therapeutic candidates.[2] Specifically, furan-based sulfonamides have shown promise as antimicrobial agents and as inhibitors of carbonic anhydrases (CAs), a family of enzymes implicated in conditions like glaucoma and certain cancers.[1][2] This guide details a general and efficient method for synthesizing a library of N-substituted furan-4-sulfonamides, providing a foundational methodology for structure-activity relationship (SAR) studies.

Reaction Scheme and Mechanism

The synthesis of sulfonamides from sulfonyl chlorides and amines is a classic and reliable S-N bond-forming reaction.[3] The process involves the nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion. A base, typically a tertiary amine like triethylamine or pyridine, is used to neutralize the hydrochloric acid (HCl) generated as a byproduct, driving the reaction to completion.[6][7]

General Reaction: General Reaction Scheme

The mechanism proceeds via a nucleophilic substitution pathway at the sulfur center.

G cluster_intermediate Intermediate Complex R_NH2 Amine (R-NH₂) Intermediate Tetrahedral Intermediate R_NH2->Intermediate Nucleophilic Attack SulfonylCl Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate SulfonylCl->Intermediate Sulfonamide N-Substituted Furan-4-Sulfonamide Intermediate->Sulfonamide Chloride Elimination HCl HCl Intermediate->HCl Salt [Et₃NH]⁺Cl⁻ HCl->Salt Base Base (e.g., Et₃N) Base->Salt Neutralization

Sources

Method

Application Note: Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate as a Versatile Scaffold for Bioactive Molecule Discovery

Executive Summary The rational design of bioactive molecules frequently relies on privileged scaffolds that offer predictable reactivity, metabolic stability, and high target affinity. Methyl 4-(chlorosulfonyl)-5-methylf...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of bioactive molecules frequently relies on privileged scaffolds that offer predictable reactivity, metabolic stability, and high target affinity. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) [1] has emerged as a highly versatile building block in modern medicinal chemistry. Featuring a central furan bioisostere, a highly electrophilic chlorosulfonyl group, and an orthogonally reactive methyl ester, this compound enables the rapid, divergent synthesis of sulfonamide-based libraries.

This application note provides an in-depth technical guide to utilizing this building block, detailing the physicochemical rationale behind its use, validated experimental protocols for derivatization, and its specific applications in developing Carbonic Anhydrase (CA) inhibitors and anti-diabetic agents.

Structural Rationale & Physicochemical Profiling

The selection of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is driven by the distinct chemical advantages conferred by its three primary structural domains:

  • The Furan Core: The five-membered furan ring is a widely recognized pharmacophore capable of both polar and non-polar interactions, including critical hydrogen bonding and π−π stacking within enzyme active sites[2]. It acts as an excellent bioisostere for phenyl or thiophene rings, often improving the solubility and lipophilicity profile of the resulting drug candidate[2].

  • C4-Chlorosulfonyl Group: Sulfonyl chlorides are premier electrophiles for the synthesis of sulfonamides. The sulfonamide moiety is a classic Zinc-Binding Group (ZBG) essential for coordinating with metalloenzymes[3].

  • C5-Methyl Group: The presence of a methyl group adjacent to the sulfonyl chloride provides steric shielding. More importantly, it blocks the C5 position from oxidative metabolism (e.g., by Cytochrome P450 enzymes), thereby enhancing the in vivo half-life of the final molecule.

  • C2-Methyl Ester: This group provides a handle for multi-directional synthesis. Following the initial sulfonamide formation at C4, the C2-ester can be saponified to a carboxylic acid, allowing for subsequent peptide coupling, reduction, or amidation.

Key Applications in Drug Development

Carbonic Anhydrase (CA) Inhibitors

Carbonic anhydrases are zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide. Overexpression of specific CA isoforms is linked to glaucoma, epilepsy, and tumorigenesis[3]. Furan-containing sulfonamides are potent CA inhibitors. The mechanism relies on the deprotonated sulfonamide nitrogen binding directly to the zinc ion in the enzyme's active site, displacing the catalytic water molecule and halting enzyme function[3].

α-Glucosidase Inhibitors (Anti-Diabetic Agents)

Recent screening campaigns have identified furan-sulfonamide derivatives as potent dual-functional inhibitors of α-glucosidase and α-amylase, which are critical targets for managing postprandial hyperglycemia in Type 2 Diabetes[4]. Certain derivatives synthesized from furan scaffolds have demonstrated IC50​ values significantly lower than the standard drug acarbose, acting as competitive or uncompetitive inhibitors depending on the specific amine substituent[4].

Visualizing the Synthetic and Biological Workflows

Divergent Synthetic Workflow

The following diagram illustrates the divergent synthetic pathways accessible from the core building block.

SyntheticWorkflow BB Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate (Core Scaffold) Sulfonamide C4-Sulfonamide Intermediate (Zinc-Binding Group) BB->Sulfonamide Amidation (0°C to RT) Amine Primary/Secondary Amine + DIPEA (Base) Amine->BB Saponification LiOH / H2O / THF (Ester Hydrolysis) Sulfonamide->Saponification Orthogonal Deprotection FinalDrug Target Bioactive Molecule (e.g., CA Inhibitor) Sulfonamide->FinalDrug Direct Screening CarboxylicAcid C2-Carboxylic Acid (Coupling Handle) Saponification->CarboxylicAcid CarboxylicAcid->FinalDrug Peptide Coupling / Amidation

Fig 1: Divergent synthetic workflow utilizing the furan-2-carboxylate scaffold.

Mechanism of Metalloenzyme Inhibition

Mechanism Drug Furan-Sulfonamide (R-SO2NH2) Deprotonation Deprotonation in Active Site (R-SO2NH-) Drug->Deprotonation Coordination Coordination to Zn2+ (Displaces H2O) Deprotonation->Coordination Inhibition Enzyme Inhibition (Therapeutic Effect) Coordination->Inhibition

Fig 2: Mechanism of Carbonic Anhydrase inhibition via zinc coordination.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality for each reagent and condition is explicitly stated to ensure reproducible scale-up.

Protocol A: Synthesis of C4-Sulfonamide Derivatives

Objective: To couple the chlorosulfonyl group with an amine while preserving the C2-methyl ester.

Reagents & Materials:

  • Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.0 eq)

  • Primary or Secondary Amine (1.1 eq)

  • N,N -Diisopropylethylamine (DIPEA) or Pyridine (2.0 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Causality: Sulfonyl chlorides are moisture-sensitive and will rapidly hydrolyze to sulfonic acids in the presence of ambient water.

  • Amine Dissolution: Dissolve the amine (1.1 eq) and DIPEA (2.0 eq) in anhydrous DCM (approx. 10 mL/mmol). Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, driving the reaction forward without competing for the electrophile.

  • Cooling: Cool the mixture to 0 °C using an ice-water bath.

  • Addition: Dissolve the furan sulfonyl chloride (1.0 eq) in a minimal amount of DCM and add it dropwise to the stirring amine solution over 15 minutes. Causality: Dropwise addition at 0 °C controls the exothermic nature of the reaction and minimizes the formation of bis-sulfonamide impurities.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor via TLC (Hexanes:EtOAc, 7:3).

  • Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with DCM (3x). Wash the combined organic layers sequentially with 1N HCl (to remove unreacted amine and DIPEA), saturated NaHCO3​ , and brine.

  • Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography if necessary.

Protocol B: Orthogonal Saponification of the C2-Ester

Objective: To hydrolyze the methyl ester to a carboxylic acid for further functionalization, without cleaving the newly formed sulfonamide.

Step-by-Step Methodology:

  • Dissolution: Dissolve the sulfonamide intermediate (1.0 eq) in a solvent mixture of THF:MeOH: H2​O (2:1:1 v/v/v). Causality: This specific ternary solvent system ensures complete solvation of both the highly lipophilic organic starting material and the inorganic hydroxide salt.

  • Base Addition: Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 3.0 eq) in one portion. Causality: LiOH provides mild basic conditions that selectively cleave the ester. The sulfonamide bond is highly stable to these conditions.

  • Reaction: Stir at room temperature for 2–3 hours. Do not heat.

  • Workup: Evaporate the THF and MeOH under reduced pressure. Dilute the remaining aqueous layer with water and wash once with Diethyl Ether to remove non-polar impurities.

  • Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2–3 using 1N HCl. Causality: Acidification protonates the carboxylate salt, rendering the target compound neutral and lipophilic so it can partition into the organic phase.

  • Extraction: Extract the precipitated product with Ethyl Acetate (3x). Wash with brine, dry over Na2​SO4​ , and concentrate to yield the pure carboxylic acid.

Quantitative Data Presentation

Table 1: Optimization of Sulfonamide Coupling Conditions

Data represents generalized optimization metrics for coupling complex anilines to the furan sulfonyl chloride scaffold.

SolventBase (Equivalents)TemperatureTime (h)Conversion (%)Impurity Profile
DCM Et3​N (2.0)RT475%High bis-sulfonamide
THFPyridine (3.0)0 °C to RT1282%Trace hydrolysis
DCM DIPEA (2.0) 0 °C to RT 4 >95% Clean / Trace
DMF K2​CO3​ (3.0)50 °C240%Severe degradation
Table 2: Structure-Activity Relationship (SAR) Trends for Furan-Sulfonamides

Summary of SAR trends observed in recent drug discovery campaigns utilizing furan-based sulfonamides[2][3][4].

Substitution DomainStructural ModificationBiological ImpactTarget Application
C4-Sulfonamide Primary sulfonamide ( −SO2​NH2​ )Maximum zinc coordination; high target affinity.Carbonic Anhydrase Inhibitors[3]
C4-Sulfonamide Bulky aryl/alkyl aminesShifts activity from CA inhibition to α-glucosidase inhibition.Anti-Diabetic Agents[4]
C4-Sulfonamide Fluorinated anilinesIncreased lipophilicity and metabolic stability.Agrochemicals / Oncology[5]
C2-Position Conversion to AmideModulates solubility and receptor affinity.CNS / Anti-inflammatory[2]

Troubleshooting & Handling Precautions

  • Moisture Sensitivity: Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is highly sensitive to ambient moisture. If the compound has degraded to the sulfonic acid (evident by a highly polar spot on TLC that stays at the baseline), it must be re-chlorinated using Thionyl Chloride ( SOCl2​ ) and a catalytic amount of DMF before use.

  • Safety: Sulfonyl chlorides are corrosive and can cause severe skin burns and eye damage[6]. All reactions must be performed in a well-ventilated fume hood.

References

  • Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.[2] URL: [Link]

  • ResearchGate. Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors.[4] URL: [Link]

  • National Institutes of Health (PMC). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields.[5] URL:[Link]

  • American Elements. CAS 344308-91-4 | Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.[1] URL:[Link]

  • NextSDS. methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information & Safety.[6] URL:[Link]

Sources

Application

Application Note: Orthogonal Derivatization of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate in Medicinal Chemistry

Introduction & Strategic Rationale In modern drug discovery, the design of diverse, high-quality screening libraries relies heavily on versatile, bifunctional building blocks. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-ca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

In modern drug discovery, the design of diverse, high-quality screening libraries relies heavily on versatile, bifunctional building blocks. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4) represents a highly privileged scaffold in medicinal chemistry [1]. The furan ring provides a bioisosteric alternative to phenyl and thiophene rings, modulating lipophilicity and topological polar surface area (TPSA).

Crucially, this molecule possesses two orthogonal sites for derivatization:

  • C4-Chlorosulfonyl Group (-SO₂Cl): A highly reactive, hard electrophile primed for the rapid synthesis of sulfonamides—a classic pharmacophore for carbonic anhydrase (CA) inhibitors, antibacterial agents, and COX-2 inhibitors [1].

  • C2-Methyl Ester (-COOCH₃): A latent functional group that can be saponified and coupled with amines to form carboxamides, enabling Diversity-Oriented Synthesis (DOS)[3].

This application note provides field-proven, self-validating protocols for the dual-derivatization of this scaffold, emphasizing the mechanistic causality behind each experimental parameter.

Chemical Profile & Reactivity Dynamics

PropertySpecification
Chemical Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate
CAS Number 344308-91-4 [2]
Molecular Formula C₇H₇ClO₅S
Molecular Weight 238.64 g/mol
Reactivity Profile Bifunctional (Electrophilic Sulfonyl / Hydrolyzable Ester)
Causality in Scaffold Reactivity

The furan ring is naturally electron-rich; however, the presence of the electron-withdrawing methyl ester (at C2) and the chlorosulfonyl group (at C4) significantly deactivates the ring. This deactivation is highly advantageous: it stabilizes the furan core against electrophilic degradation and ring-opening side reactions that typically plague electron-rich heterocycles under basic or nucleophilic conditions [4]. The C5-methyl group provides steric shielding to the sulfonyl chloride, which slightly moderates its reactivity, preventing rapid background hydrolysis in the presence of atmospheric moisture while maintaining excellent reactivity toward primary and secondary amines.

Experimental Protocols

The following protocols describe a sequential, two-step derivatization strategy: first targeting the highly reactive sulfonyl chloride, followed by the modification of the ester.

Protocol A: Primary Derivatization (Sulfonamide Synthesis)

Objective: Selective amination of the C4-chlorosulfonyl group to generate a furan-sulfonamide intermediate.

Mechanistic Causality: We utilize Pyridine or N,N-Diisopropylethylamine (DIPEA) as an acid scavenger. The formation of the sulfonamide generates stoichiometric HCl. Without a scavenger, HCl will protonate the incoming nucleophilic amine, halting the reaction. Dichloromethane (DCM) is selected as the solvent because its aprotic nature eliminates the risk of competitive solvolysis (which occurs in alcoholic solvents) [1].

Step-by-Step Methodology:

  • Preparation: Dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.0 eq, 5.0 mmol) in anhydrous DCM (25 mL) under an inert nitrogen atmosphere to prevent moisture ingress.

  • Thermal Control: Cool the reaction flask to 0 °C using an ice-water bath. Reasoning: The reaction between a sulfonyl chloride and an amine is highly exothermic. Cooling suppresses the formation of bis-sulfonylation byproducts and prevents the thermal degradation of the furan core.

  • Reagent Addition: Add the desired primary or secondary amine (1.1 eq, 5.5 mmol) dropwise over 10 minutes. Immediately follow with the dropwise addition of anhydrous Pyridine (2.0 eq, 10.0 mmol).

  • Propagation: Remove the ice bath and allow the mixture to warm to room temperature (20-25 °C). Stir for 3 hours.

  • Self-Validation (Monitoring): Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 7:3). The starting material (UV active, high Rf) should completely disappear, replaced by a more polar product spot.

  • Work-Up: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with 1N HCl (20 mL). Reasoning: The 1N HCl wash is critical; it selectively protonates and removes unreacted amine and residual pyridine into the aqueous phase.

  • Isolation: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the sulfonamide ester intermediate.

Protocol B: Secondary Derivatization (Ester Hydrolysis & Amidation)

Objective: Conversion of the C2-methyl ester to a carboxamide to explore Structure-Activity Relationships (SAR) on the opposite vector of the scaffold.

Mechanistic Causality: Standard harsh acidic or basic hydrolysis can cleave the newly formed sulfonamide bond. Therefore, mild saponification using Lithium Hydroxide (LiOH) in a mixed aqueous/organic solvent system is employed [3]. For the subsequent amidation, 1,1'-Carbonyldiimidazole (CDI) is used as the coupling agent. CDI forms a highly reactive acyl imidazole intermediate, driven to completion by the irreversible release of CO₂ gas, avoiding the need for harsh chlorinating agents like SOCl₂ [3].

Step-by-Step Methodology:

  • Saponification: Dissolve the sulfonamide ester intermediate (1.0 eq) in a 3:1 mixture of THF/H₂O (0.2 M). Add LiOH·H₂O (3.0 eq). Stir at room temperature for 4 hours.

  • Acidification: Evaporate the THF under reduced pressure. Cool the remaining aqueous solution to 0 °C and carefully acidify to pH 2-3 using 1N HCl. Reasoning: The furan-2-carboxylic acid derivative will precipitate out of the acidic solution. Filter, wash with cold water, and dry under high vacuum.

  • Activation: Dissolve the dried carboxylic acid (1.0 eq) in anhydrous THF (0.15 M). Add CDI (1.2 eq) in one portion. Heat the mixture to 45 °C for 2 hours. Self-Validation: The evolution of CO₂ gas bubbles indicates successful activation.

  • Amidation: Add the desired secondary amine (1.2 eq) to the activated mixture. Continue stirring at 45 °C for 18 hours [3].

  • Purification: Concentrate the mixture, redissolve in EtOAc, and wash sequentially with 10% aqueous NaHCO₃ and 10% HCl. Purify the organic layer via flash column chromatography to isolate the final dual-derivatized furan scaffold.

Quantitative Data & Optimization

The tables below summarize the optimization of the primary sulfonylation step and provide representative biological data for the resulting derivatives.

Table 1: Optimization of Sulfonamide Formation Conditions

SolventAcid Scavenger (Base)Temperature ProfileTime (h)Isolated Yield (%)Purity (LC-MS)
DCMTriethylamine (TEA)0 °C to RT478>95%
DCMPyridine0 °C to RT388>98%
THFDIPEA0 °C to RT482>95%
DMFK₂CO₃ (Solid)RT1265<80% (Hydrolysis)

Note: Pyridine in DCM provided the optimal balance of yield and purity, likely due to its role as both a base and a nucleophilic catalyst (forming a highly reactive N-sulfonylpyridinium intermediate).

Table 2: Representative Biological Activity of Dual-Derivatized Furan Scaffolds

R1 (Sulfonamide Vector)R2 (Carboxamide Vector)hCA II IC₅₀ (nM)S. aureus MIC (µg/mL)
BenzylamineMorpholine12.532
PiperidineAniline45.016
4-FluoroanilineBenzylamine8.2>64

Visualizations & Workflows

G A Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate B Amine Addition (Sulfonylation at C4) A->B C Sulfonamide Ester Intermediate B->C D LiOH Hydrolysis & CDI Coupling at C2 C->D E Dual-Derivatized Furan Scaffold D->E

Workflow for the orthogonal derivatization of the furan building block.

Mechanism S Furan-Sulfonamide Pharmacophore Z Zn2+ Ion in hCA Active Site S->Z Coordinate Bond (-SO2NH-) H Thr199 / Glu106 H-Bonding Network S->H Hydrogen Bonds I Displacement of Catalytic Water Z->I H->I E Carbonic Anhydrase Inhibition I->E

Mechanism of human Carbonic Anhydrase (hCA) inhibition by furan-sulfonamides.

References

  • Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate | CAS 344308-91-4 American Elements URL:[Link]

  • Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides National Institutes of Health (PMC) URL:[Link]

  • US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors Google Patents URL
Method

"experimental protocol for sulfonamide synthesis using furan sulfonyl chloride"

Application Note: Robust Experimental Protocols for Furan-Based Sulfonamide Synthesis Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Robust Experimental Protocols for Furan-Based Sulfonamide Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Introduction & Scope

Furan sulfonamides represent a privileged pharmacophore in medicinal chemistry. They are frequently integrated into drug candidates to enhance target affinity, playing critical roles in the development of carbonic anhydrase inhibitors and agents that promote mitotic arrest in cancer cells[1]. The synthesis of these compounds typically relies on the electrophilic sulfonation of primary or secondary amines using heteroaryl sulfonyl chlorides, such as 2-furansulfonyl chloride or 3-furansulfonyl chloride[1][2].

As a Senior Application Scientist, I have designed this guide to move beyond a simple list of instructions. This document establishes a self-validating experimental framework, detailing the physicochemical causality behind reagent selection, temperature control, and orthogonal workup logic to ensure high yields, purity, and reproducibility.

Mechanistic Principles & Causality

The formation of the sulfonamide bond proceeds via the nucleophilic attack of an amine on the highly electrophilic sulfur atom of the furan sulfonyl chloride. This reaction passes through a tetrahedral intermediate before the elimination of a chloride ion[3]. To master this synthesis, researchers must control three critical variables:

  • Base Selection & Furan Stability: The furan ring is notoriously sensitive to highly acidic conditions, which can induce ring-opening or polymerization. Therefore, the stoichiometric generation of hydrochloric acid (HCl) during the reaction must be immediately scavenged[4]. Triethylamine (TEA) or pyridine (1.1–1.5 equivalents) are employed to neutralize the acid and protect the furan moiety[5]. Furthermore, pyridine can act as a nucleophilic catalyst by forming a transient, highly reactive sulfonylpyridinium intermediate, which is particularly advantageous when reacting sterically hindered amines[6].

  • Temperature Control: Furan sulfonyl chlorides are moisture-sensitive and highly prone to hydrolysis, which degrades them into unreactive furan sulfonic acids[5]. Initiating the reaction at 0 °C suppresses this parasitic hydrolysis and prevents the di-sulfonylation of primary amines—a common side reaction that occurs when excess thermal energy drives a second sulfonation event[5].

  • Solvent Dynamics: Anhydrous dichloromethane (DCM) is the standard solvent due to its aprotic nature and excellent solubilizing properties for both the starting materials and the organic bases[3][6].

Mechanistic and Workflow Visualizations

Mechanism A Furan Sulfonyl Chloride (Electrophile) C Tetrahedral Intermediate A->C Nucleophilic Attack B 1° or 2° Amine (Nucleophile) B->C D Furan Sulfonamide (Target Product) C->D Chloride Elimination E HCl Byproduct (Scavenged by Base) C->E Prevents Furan Degradation

Mechanistic pathway of furan sulfonamide synthesis highlighting base-mediated HCl scavenging.

Workflow Step1 1. Reagent Prep Anhydrous DCM, 0 °C Step2 2. Base Addition TEA/Pyridine (1.5 eq) Step1->Step2 Step3 3. Electrophile Addition Furan Sulfonyl Chloride Step2->Step3 Step4 4. Reaction & IPC Warm to RT, TLC/LC-MS Step3->Step4 Step5 5. Orthogonal Workup Acid/Base Aqueous Washes Step4->Step5 Step6 6. Isolation Dry, Concentrate, Purify Step5->Step6

Step-by-step experimental workflow for furan sulfonamide synthesis with in-process controls.

Quantitative Data & Condition Optimization

The following table summarizes the optimized reaction parameters based on the amine class, demonstrating the causality of base and solvent choices to mitigate specific side reactions[5][6].

Amine ClassPreferred BaseBase (Eq)SolventTemp ProfileExpected YieldPrimary Side Reaction Mitigated
Unhindered 1° Amine Triethylamine1.1 - 1.2Anhydrous DCM0 °C RT85 - 95%Di-sulfonylation[5]
Hindered 2° Amine Pyridine1.5 - 2.0Anhydrous DCM/THF0 °C 40 °C70 - 85%Incomplete conversion
Aniline Derivatives Pyridine1.5Anhydrous THF0 °C RT80 - 90%Hydrolysis of Sulfonyl Chloride[6]

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each phase includes specific In-Process Controls (IPCs) to ensure the reaction is proceeding as intended before moving to the next step[2][3].

Materials Required:

  • 2-Furansulfonyl chloride or 3-furansulfonyl chloride (1.05 eq, freshly titrated/checked for purity)

  • Primary or secondary amine (1.00 eq)

  • Triethylamine (TEA) or Pyridine (1.20 - 1.50 eq)

  • Anhydrous Dichloromethane (DCM)

  • 1M Aqueous HCl, Saturated NaHCO₃, Brine

Step-by-Step Methodology:

  • Preparation of the Amine Solution: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and flushed with inert gas (N₂ or Ar), dissolve the amine (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

    • Causality: Inert atmosphere and anhydrous solvent are critical to prevent the competitive hydrolysis of the furan sulfonyl chloride into furan sulfonic acid[5].

  • Base Addition and Cooling: Add the selected base (TEA or Pyridine, 1.2 eq) to the amine solution. Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes[3].

  • Electrophile Addition: Dissolve the furan sulfonyl chloride (1.05 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction flask over 15–30 minutes using an addition funnel or syringe pump[5].

    • Causality: Dropwise addition at 0 °C maintains a low concentration of the highly reactive electrophile, suppressing exothermic spikes and minimizing di-sulfonylation[3][5].

  • Reaction Propagation: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 to 16 hours, depending on the steric bulk of the amine[1][2].

  • In-Process Control (IPC) Validation:

    • TLC Check: Monitor the reaction via Thin-Layer Chromatography (TLC). The disappearance of the amine spot and the appearance of a new, less polar spot indicates product formation.

    • LC-MS Validation: Confirm the mass of the product. If a mass corresponding to [M+H]++furan sulfonyl mass is observed, di-sulfonylation has occurred[5].

  • Orthogonal Aqueous Workup:

    • Quench the reaction with water and transfer the mixture to a separatory funnel[3].

    • Acid Wash: Wash the organic layer with 1M HCl (2 × 20 mL). Logic: This protonates and extracts unreacted amine and the TEA/Pyridine base into the aqueous layer[5]. (Note: If the target product contains basic heterocyclic moieties, adjust the pH carefully to avoid extracting the product).

    • Base Wash: Wash with saturated aqueous NaHCO₃ (2 × 20 mL). Logic: This neutralizes residual acid and extracts any furan sulfonic acid byproduct (formed via trace hydrolysis) into the aqueous layer[2][3].

    • Brine Wash: Wash with brine (1 × 20 mL) to remove residual water from the organic phase.

  • Drying and Isolation: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude furan sulfonamide[2][3].

  • Purification: Purify the crude product via flash column chromatography (Silica gel, typically Hexanes/Ethyl Acetate gradient) or recrystallization, depending on the physical state of the product[5].

References

  • Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride Benchchem URL:[3]

  • Technical Support Center: Sulfonamide Synthesis with Primary Amines Benchchem URL:[5]

  • 5-Methylfuran-2-sulfonyl chloride | 69815-95-8 Benchchem URL:[2]

  • Recent advances in synthesis of sulfonamides: A review CHEMISTRY & BIOLOGY INTERFACE URL:[6]

  • A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives MDPI URL:[4]

  • A Novel Class of N‐Sulfonyl and N‐Sulfamoyl Noscapine Derivatives that Promote Mitotic Arrest in Cancer Cells Monash University Research Profile / ChemMedChem URL:[1]

Sources

Application

Application Note: Chromatographic Purification of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Executive Summary Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly reactive, moisture-sensitive electrophile utilized as a critical building block in the synthesis of sulfonamides, pharmaceutical interme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly reactive, moisture-sensitive electrophile utilized as a critical building block in the synthesis of sulfonamides, pharmaceutical intermediates, and advanced materials. The purification of furan-based sulfonyl chlorides presents unique challenges; the electron-rich nature of the alkyl-substituted furan ring accelerates the departure of the chloride leaving group, making the sulfonyl moiety exceptionally susceptible to nucleophilic attack by water.

This application note provides a comprehensive, field-validated protocol for the purification of this compound via flash column chromatography. By employing deactivated silica gel, strictly anhydrous conditions, and optimized flow rates, researchers can prevent on-column hydrolysis and maximize isolated yields.

Mechanistic Rationale: The Silica Gel Challenge

The primary obstacle in the chromatographic purification of sulfonyl chlorides is their inherent reactivity towards nucleophiles[1]. Traditional silica gel chromatography frequently leads to the hydrolysis and decomposition of sulfonyl chloride products[2].

The surface of standard normal-phase silica gel is densely populated with acidic silanol groups (Si-OH). These groups act as both a source of adsorbed water and a Brønsted acid catalyst for hydrolysis, rapidly converting the desired sulfonyl chloride into the corresponding, highly polar sulfonic acid (R-SO₂OH)[1]. For Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, this degradation not only leads to significant yield loss but also introduces a difficult-to-remove streak of sulfonic acid impurity that co-elutes or tails through the desired fractions.

To circumvent this, the stationary phase must be chemically deactivated. Pre-treating the silica gel with a basic modifier, such as 1% triethylamine (TEA), neutralizes the acidic silanol sites, effectively capping the catalytic centers responsible for degradation[3]. Furthermore, the mobile phase must be completely anhydrous, necessitating pre-treatment with molecular sieves[2].

Experimental Workflow

G Crude Crude Reaction Mixture (Contains Sulfonyl Chloride) Workup Cold Aqueous Workup (Ice/DCM extraction) Crude->Workup Quench OrgPhase Organic Phase (Dried over Na₂SO₄) Workup->OrgPhase Extract & Dry Loading Sample Loading (Minimal Dry DCM) OrgPhase->Loading Concentrate Deactivation Silica Gel Deactivation (1% TEA in Hexanes) Flash Flash Chromatography (Anhydrous Hexane/EtOAc) Deactivation->Flash Pre-treat column Loading->Flash Apply to column Hydrolysis Hydrolysis Pathway (Sulfonic Acid Impurity) Flash->Hydrolysis Slow Elution / Acidic Silica Pure Pure Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate Flash->Pure Fast Elution (20-40 mL/min)

Fig 1. Workflow for the isolation and flash chromatography of furan-based sulfonyl chlorides.

Reagent & Stationary Phase Preparation

  • Stationary Phase: Silica Gel 60 (230-400 mesh). Note: Alternative stationary phases such as neutral alumina or specialized fluorinated silica may also be utilized if extreme sensitivity is observed[2].

  • Mobile Phase A (Non-Polar): Anhydrous Hexanes (stored over 4Å molecular sieves).

  • Mobile Phase B (Polar): Anhydrous Ethyl Acetate (stored over 4Å molecular sieves).

  • Deactivating Agent: Triethylamine (TEA), anhydrous.

Step-by-Step Purification Protocol

Phase 1: Rapid Cold Workup

Causality: Sulfonyl chlorides must be isolated from the reaction matrix rapidly. Extended exposure to aqueous conditions, even at neutral pH, will initiate hydrolysis.

  • Quench the crude chlorosulfonylation reaction mixture by pouring it over crushed ice or cold water.

  • Immediately extract the aqueous layer with a non-polar organic solvent such as dichloromethane (DCM) or diethyl ether[4]. Perform this step as quickly as safely possible.

  • Wash the combined organic layers with ice-cold brine to remove residual water-soluble impurities and reaction byproducts[4].

  • Dry the organic layer extensively over anhydrous Na₂SO₄ (avoid MgSO₄ as it can be slightly acidic). Filter and concentrate under reduced pressure at a water bath temperature not exceeding 30 °C to prevent thermal decomposition of the furan ring[5].

Phase 2: Column Packing and Deactivation

Causality: Pre-treating the column neutralizes the Si-OH groups, converting the normally destructive silica into a passive separation medium[6].

  • Prepare a solvent mixture of 1% TEA in anhydrous hexanes.

  • Slurry-pack the flash chromatography column with Silica Gel 60 using the TEA/hexane mixture.

  • Flush the packed column with at least 3 column volumes (CV) of the 1% TEA/hexane solution to ensure complete deactivation of the silica bed.

  • Flush the column with 2 CV of strictly anhydrous hexanes to remove excess, unbound TEA, which could otherwise co-elute and contaminate the final product.

Phase 3: Sample Loading

Causality: The method of loading dictates the initial band broadness and the compound's immediate exposure to the stationary phase.

  • Wet Loading (Preferred): Dissolve the crude Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate in the absolute minimum volume of anhydrous DCM[3]. Apply evenly to the top of the column.

  • Dry Loading (Alternative): If the crude is insoluble in minimal DCM, adsorb it onto a small amount of pre-deactivated silica gel. Remove the solvent carefully under reduced pressure to obtain a free-flowing powder, and load this onto the column[3]. Do not use standard acidic silica for dry loading, as the high surface-area contact will destroy the compound before elution begins.

Phase 4: Fast Flash Elution

Causality: Minimizing the residence time on the column is the final defense against hydrolysis.

  • Begin elution using a gradient of anhydrous Hexanes/Ethyl Acetate. (Typical starting conditions: 95:5 Hexanes:EtOAc, ramping gently based on TLC optimization).

  • Maintain a fast flow rate (e.g., 20-40 mL/min for a 40g column) to minimize the time the sulfonyl chloride spends in contact with the stationary phase[3].

  • Monitor the elution using a UV detector (the furan ring is highly UV active) or by rapid TLC spotting[3].

  • Combine the pure fractions and remove the solvent using a rotary evaporator (bath temp < 30 °C) to afford the purified Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.

In-Process Validation: 2D-TLC Degradation Assay

To ensure this protocol functions as a self-validating system, verify the stability of your compound on your specific batch of silica gel before running the full column:

  • Spot the crude mixture in the bottom-left corner of a square TLC plate.

  • Develop the plate in the chosen mobile phase (Dimension 1).

  • Remove the plate, dry it briefly, and let it sit exposed to ambient air for 15 minutes (simulating column residence time).

  • Rotate the plate 90 degrees and develop it again in the same mobile phase (Dimension 2).

  • Validation: If the compound is stable, all spots will lie on a perfect diagonal. If the sulfonyl chloride is degrading into sulfonic acid, the primary spot will show a secondary, highly polar streak dropping below the diagonal. If degradation is observed, increase the TEA concentration during column deactivation.

Comparative Purification Data

The following table summarizes the quantitative expectations and trade-offs when selecting a purification method for furan-based sulfonyl chlorides.

Purification MethodTypical Recovery YieldPurity AchievedKey AdvantagesCommon Challenges / Failure Modes
Standard Silica Gel 10 - 30%< 80%Inexpensive, readily available.Massive yield loss due to Si-OH catalyzed hydrolysis; sulfonic acid contamination[1].
Deactivated Silica (1% TEA) 70 - 90% > 95% Prevents hydrolysis; excellent resolution [6].Requires careful pre-flushing to remove excess TEA; requires anhydrous solvents[3].
Vacuum Distillation 60 - 80%> 95%Effective for removing non-volatile impurities[7].High risk of thermal decomposition of the furan ring if temperature exceeds 40 °C[2].
Recrystallization 70 - 90%> 98%Ideal for solid sulfonyl chlorides; highly scalable[7].Requires an inert atmosphere and careful selection of non-protic solvent systems[2].

References

  • BenchChem Technical Support Team. "3-Bromo-5-chlorothiophene-2-sulfonyl Chloride|175205-72-8." BenchChem.
  • BenchChem Technical Support Team. "Ethyl 3-(chlorosulfonyl)propanoate | 103472-25-9." BenchChem.
  • BenchChem Technical Support Team. "5-Methylfuran-2-sulfonyl chloride | 69815-95-8." BenchChem.
  • Smolecule Technical Data. "Buy 2,4-Difluoro-6-methoxybenzene-1-sulfonyl chloride | 1162257-25-1." Smolecule.
  • BenchChem Technical Support Team. "Purification of Crude Pyrazine-2-sulfonyl chloride by Flash Chromatography." BenchChem.
  • Massachusetts Institute of Technology (MIT). "JUN 1 518 - DSpace@MIT." MIT DSpace.

Sources

Method

Application Note: Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate as a Strategic Intermediate in the Synthesis of IL-1 Inhibitors

Executive Summary The development of targeted therapeutics for autoinflammatory diseases (AIDs) relies heavily on the precise modulation of the Interleukin-1 (IL-1) signaling cascade. This application note provides a com...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of targeted therapeutics for autoinflammatory diseases (AIDs) relies heavily on the precise modulation of the Interleukin-1 (IL-1) signaling cascade. This application note provides a comprehensive technical guide on the utilization of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS 344308-91-4) [1] as a foundational intermediate for synthesizing furan sulfonamide-based IL-1 inhibitors. By detailing the mechanistic rationale, self-validating synthetic protocols, and biological context, this guide serves as an authoritative resource for drug development professionals and medicinal chemists.

Chemical Rationale & Structural Advantages

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly functionalized heterocyclic building block that offers distinct synthetic and pharmacological advantages[1].

  • Electrophilic Hub: The chlorosulfonyl group at the C4 position is a highly reactive electrophile, primed for facile amination to generate stable sulfonamide linkages[2].

  • Structural Rigidity & Binding: The furan ring provides a rigid, heteroaromatic scaffold that participates in crucial hydrogen bonding and π -stacking interactions within target protein binding pockets, enhancing the inhibitory activity of the final molecule[3].

  • Orthogonal Functionalization: The methyl ester at the C2 position allows for downstream functionalization—most notably, conversion to a tertiary alcohol via Grignard addition—which is a heavily patented structural motif in next-generation IL-1 inhibitors[4].

SynthesisWorkflow A Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate B Schotten-Baumann Amination (Aqueous/Organic Biphasic) A->B Amine, Base C Furan Sulfonamide Intermediate B->C D Grignard Addition (Ester to Tertiary Alcohol) C->D Excess MeMgCl E Urea Coupling (Isocyanate Addition) D->E R-NCO, Base F Sulfonyl Urea IL-1 Inhibitor (Active API) E->F

Synthetic workflow for IL-1 inhibitors from the furan sulfonyl chloride intermediate.

Self-Validating Synthetic Protocols

The following workflows detail the transformation of the chlorosulfonyl intermediate into a bioactive sulfonyl urea pharmacophore. Each protocol is designed as a self-validating system to ensure high-fidelity execution.

Protocol A: Sulfonamide Coupling (Schotten-Baumann Conditions)

This step establishes the primary or secondary sulfonamide linkage essential for the final inhibitor scaffold[5].

  • Preparation: Dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.0 eq) in a water-miscible organic solvent (e.g., acetone) and cool to 0 °C.

  • Aqueous Base Addition: In a separate vessel, prepare an aqueous solution of the target amine (1.1 eq) and an acid scavenger (e.g., Na2​CO3​ , 2.0 eq).

  • Coupling: Slowly add the sulfonyl chloride solution dropwise to the aqueous amine mixture, maintaining the temperature below 5 °C.

  • Isolation: Allow the reaction to warm to room temperature and stir for 2–4 hours. Extract with ethyl acetate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Causal Rationale: The biphasic Schotten-Baumann system ensures that the HCl byproduct generated during sulfonylation is immediately neutralized in the aqueous phase. This prevents the nucleophilic amine from forming an unreactive hydrochloride salt, driving the reaction to completion[5].

  • Validation & QC: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active, high-Rf sulfonyl chloride spot confirms completion. A negative ninhydrin stain of the aqueous layer verifies amine consumption.

Protocol B: Grignard-Mediated Ester Functionalization

This step converts the C2 methyl ester into a tertiary alcohol, a critical steric and hydrogen-bonding moiety for IL-1 receptor antagonism[4].

  • Preparation: Dissolve the furan sulfonamide intermediate in anhydrous Tetrahydrofuran (THF) under a strict nitrogen atmosphere. Cool the system to -10 °C.

  • Reagent Addition: Add Methylmagnesium chloride (MeMgCl, 3.0–4.0 eq) dropwise over 30 minutes.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature overnight.

  • Quenching: Carefully quench the excess Grignard reagent by the dropwise addition of saturated aqueous NH4​Cl at 0 °C. Extract the tertiary alcohol product with dichloromethane (DCM).

  • Causal Rationale: Excess Grignard reagent is mandatory. The first equivalent is consumed by the acidic N-H proton of the sulfonamide (if primary or secondary). The subsequent two equivalents attack the methyl ester to form the tertiary alcohol. THF is utilized because its oxygen lone pairs coordinate with and stabilize the organomagnesium complex[4].

  • Validation & QC: Withdraw a 50 μ L aliquot, quench in NH4​Cl , and analyze via LC-MS. A mass shift corresponding to the addition of two methyl groups and the loss of the methoxy group validates successful functionalization.

Protocol C: Assembly of the Sulfonyl Urea Pharmacophore

The final step couples the sulfonamide with an isocyanate to yield the active sulfonyl urea IL-1 inhibitor[5].

  • Preparation: Dissolve the tertiary alcohol furan sulfonamide in anhydrous DCM.

  • Coupling: Add the appropriate aryl or alkyl isocyanate (1.1 eq) followed by a catalytic amount of triethylamine ( Et3​N ).

  • Reaction: Stir at room temperature until the sulfonamide is fully consumed (typically 4–12 hours).

  • Purification: Evaporate the solvent and purify the crude product via flash column chromatography or recrystallization from isopropyl ether (IPE).

  • Causal Rationale: The mildly basic conditions increase the nucleophilicity of the sulfonamide nitrogen, which attacks the highly electrophilic central carbon of the isocyanate. This generates the stable sulfonyl urea linkage that mimics peptide bonds in target binding[5].

  • Validation & QC: Perform FT-IR spectroscopy on the isolated product. The emergence of a strong urea carbonyl stretch ( C=O ) around 1650–1680 cm−1 and the retention of the sulfonamide S=O stretches (1150 and 1350 cm−1 ) confirm the structural assembly.

Quantitative Data & Analytical Characterization

The following table summarizes representative quantitative data and analytical benchmarks for the synthesis of furan sulfonamide intermediates based on foundational patent literature[2].

Compound StageReaction StepTypical Yield (%)Melting Point (°C)Key NMR Shifts ( δ , ppm)
Furan Sulfonyl Chloride Electrophilic Sulfonation80%Oil (N/A)(CDCl3) 7.3 (s, 1H, furan C-H)
Furan Sulfonamide Schotten-Baumann Amination85 - 90%Variable by amine(DMSO-d6) ~8.0 (br s, 1H, N-H)
Tertiary Alcohol Derivative Grignard Addition85%99.5 - 101.5(DMSO-d6) 151.7, 140.3, 112.1 (13C)

Biological Context: IL-1 Pathway Modulation

The IL-1 cytokine family (specifically IL-1 α and IL-1 β ) plays a central pathogenic role in the dysregulation of the innate immune system, leading to severe autoinflammatory conditions such as cryopyrin-associated periodic syndrome (CAPS) and rheumatoid arthritis[6].

Furan sulfonamide-derived sulfonyl ureas act as potent inhibitors within this cascade. Depending on the specific R-group modifications, these compounds can either act as direct antagonists at the IL-1 Receptor (IL-1R1) or function upstream by inhibiting the assembly of the NLRP3 inflammasome, thereby preventing the caspase-1-mediated cleavage of pro-IL-1 β into its active, pro-inflammatory form[6].

IL1Pathway Stimulus Inflammatory Stimuli (PAMPs/DAMPs) NLRP3 NLRP3 Inflammasome Stimulus->NLRP3 Caspase Caspase-1 Activation NLRP3->Caspase IL1B IL-1β Maturation Caspase->IL1B Receptor IL-1 Receptor (IL-1R1) IL1B->Receptor Inflammation Systemic Inflammation Receptor->Inflammation Inhibitor Furan Sulfonamide Inhibitor Inhibitor->IL1B Neutralization

Mechanism of action of furan sulfonamide inhibitors in the IL-1 inflammatory cascade.

Sources

Application

Application Note: Synthetic Routes to Furan-Based Anti-Inflammatory Agents

Introduction & Mechanistic Rationale Furan and its derivatives represent a privileged class of heterocyclic scaffolds in medicinal chemistry, extensively utilized in the development of potent anti-inflammatory agents[1][...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Furan and its derivatives represent a privileged class of heterocyclic scaffolds in medicinal chemistry, extensively utilized in the development of potent anti-inflammatory agents[1][2]. Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs) that non-selectively inhibit both Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2)—often leading to severe gastrointestinal (GI) toxicity—furan-based compounds can be engineered for high COX-2 selectivity[3][4].

The mechanistic rationale for utilizing the furan ring, particularly in diaryl furanones (e.g., Rofecoxib), lies in the structural topology of the COX-2 active site. The COX-2 enzyme possesses a secondary hydrophobic side pocket that is significantly larger than that of COX-1[5]. The central furanone moiety acts as a rigid, planar template that precisely orients bulky substituents (such as a methylsulfonylphenyl group) into this secondary pocket, achieving selective inhibition without disrupting the constitutive GI-protective functions of COX-1[4][6].

COX2_Pathway Stim Inflammatory Stimuli AA Arachidonic Acid Stim->AA Phospholipase A2 COX2 COX-2 Enzyme Stim->COX2 Upregulation AA->COX2 PGs Prostaglandins (PGE2) COX2->PGs Oxygenation Inflam Inflammation & Pain PGs->Inflam Furan Furan-Based Inhibitor (Diaryl Furanone) Furan->COX2 Selective Inhibition

Figure 1: Mechanism of action for furan-based selective COX-2 inhibitors in inflammatory pathways.

Quantitative Efficacy of Furan-Based Scaffolds

The structural versatility of the furan ring allows for the synthesis of various anti-inflammatory sub-classes, including furan-3-carboxamides, furanones, and hybrid pyridazinone-furans[3][7][8]. Table 1 summarizes the inhibitory profiles of key furan-derived and related heterocyclic agents.

Table 1: Comparative COX Inhibitory Profiles of Heterocyclic Anti-Inflammatory Agents

Compound ClassRepresentative ScaffoldTarget EnzymeIC₅₀ (µM)Selectivity Index (COX-1/COX-2)
Diaryl Furanone Rofecoxib (MK-0966)COX-2~0.05>1000
Furan-3-carboxamide 2,4-Dimethyl-N-aryl-3-furamideCOX-2 / LOXVariableModerate
Pyridazinone-Furan Compound 5b / 8bCOX-2 / 15-LOX0.04>90
Diaryl Oxadiazole ODZ2COX-20.48132.83

(Data synthesized from established in vitro screening assays[3][6][9])

Synthetic Strategies & Causality in Experimental Design

Route A: One-Pot Coupling and Cyclization to Diaryl Furanones

The synthesis of highly selective COX-2 inhibitors like Rofecoxib relies on the construction of a 3,4-diaryl-2(5H)-furanone core[4]. The critical step is a one-pot esterification followed by an intramolecular cyclization.

Causality of Reagent Selection:

  • Lewis Acid Catalysis in Bromination: The addition of a trace amount of AlCl3​ during the bromination of 4-(methylsulfonyl)acetophenone polarizes the Br2​ molecule. This directs the electrophilic attack strictly to the α -carbon, preventing uncontrolled over-bromination[4].

  • Base Selection (DBU): During cyclization, the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is paramount. Its steric bulk prevents nucleophilic attack on the highly electrophilic ester carbonyl. Instead, it acts purely as a strong proton acceptor to drive the intramolecular aldol-type condensation, closing the furanone ring[4][10].

  • Azeotropic Water Removal: The newly formed lactone ring is susceptible to hydrolytic cleavage. Azeotropic removal of water during the reaction stabilizes the furanone core and drastically reduces byproduct formation[10].

Synthetic_Workflow Step1 4-(Methylthio)acetophenone Step2 Oxidation (MMPP) Temp: 0-25°C Step1->Step2 Step3 4-(Methylsulfonyl)acetophenone Step2->Step3 Step4 Bromination (Br2, AlCl3) Temp: -5°C Step3->Step4 Step5 α-Bromoketone Intermediate Step4->Step5 Step6 Coupling & Cyclization (Phenylacetic acid, DBU) Step5->Step6 Step7 Diaryl Furanone (Rofecoxib) Step6->Step7

Figure 2: Step-by-step synthetic workflow for the preparation of diaryl furanone derivatives.

Route B: Metal-Catalyzed Cycloisomerization of Allenyl Ketones

For the generation of highly substituted, fully carbon-functionalized furans, metal-catalyzed cycloisomerization provides a modern, high-yield alternative[11].

Causality of Reagent Selection: Cationic Gold(I) complexes (e.g., [Au(Johnphos)]NTf2​ ) are utilized because of their exceptional carbophilicity. Gold(I) selectively activates the allene moiety of 2,2-dimethylhexa-4,5-dien-3-one without interacting with the ketone oxygen, initiating a cascade transformation that includes a [1,4]-alkyl shift to yield the furan ring in near-quantitative yields[11].

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-(4'-Methylsulfonylphenyl)-3-phenyl-2(5H)-furanone

This protocol outlines the scalable, self-validating synthesis of a diaryl furanone.

Phase 1: Preparation of the α-Bromoketone

  • Dissolve 174 g (0.88 mol) of 4-(methylsulfonyl)acetophenone in 2.5 L of anhydrous CHCl3​ in a jacketed reactor[4].

  • Cool the solution to precisely -5 °C. Validation Check: Temperature control is critical here to prevent di-bromination.

  • Add 20 mg of anhydrous AlCl3​ (catalyst).

  • Dropwise, add a solution of bromine (40 mL, 0.78 mol) in 300 mL of CHCl3​ over 1 hour.

  • In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 7:3). The reaction is complete when the starting material spot disappears.

  • Quench with 1.5 L of H2​O , separate the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure to yield 2-bromo-1-(4-(methylsulfonyl)phenyl)ethanone[4].

Phase 2: One-Pot Coupling and Cyclization

  • In a dry flask, combine the crude bromoketone with 1.1 equivalents of phenylacetic acid in anhydrous acetonitrile[4].

  • Add 1.2 equivalents of triethylamine ( Et3​N ) dropwise at room temperature. Stir for 2 hours to form the ester intermediate.

  • Cool the reaction mixture to 0 °C.

  • Slowly add 2.5 equivalents of DBU. Stir for an additional 2 hours while allowing the mixture to warm to room temperature[4]. Note: Implement a Dean-Stark trap if utilizing a high-boiling solvent to azeotropically remove water and protect the lactone ring[10].

  • Validation Check: Analyze via ¹H NMR. Successful cyclization is confirmed by the disappearance of the aliphatic ester protons and the appearance of the characteristic furanone singlet at ~5.2 ppm.

  • Purify the crude product via recrystallization from an appropriate solvent system (e.g., EtOAc/Hexanes) to yield the pure diaryl furanone[4][10].

Protocol 2: Gold-Catalyzed Synthesis of Substituted Furans via Cycloisomerization

This protocol provides a mild route to highly functionalized furan building blocks.

  • To a flame-dried, argon-purged Schlenk flask equipped with a magnetic stir bar, add 0.02 mmol of [Au(Johnphos)]NTf2​ [11].

  • Add 5 mL of anhydrous 1,2-dichloroethane (DCE) and stir until the gold catalyst is fully dissolved, yielding a homogenous solution.

  • Inject 1.0 mmol of 2,2-dimethylhexa-4,5-dien-3-one into the reaction mixture[11].

  • Stir the reaction at room temperature (20-25 °C) for exactly 30 minutes.

  • IPC: Monitor by TLC. The allene starting material should be completely consumed within 30 minutes due to the high turnover frequency of the Au(I) catalyst[11].

  • Concentrate the mixture under reduced pressure.

  • Purify via flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes[11].

  • Validation Check: Confirm the fully substituted furan structure via mass spectrometry (MS) and ¹³C NMR (identifying the aromatic furan carbons between 105-155 ppm).

Sources

Method

Application Notes &amp; Protocols: Furan Derivatives in Antimicrobial Drug Discovery

Executive Summary The furan ring—a five-membered aromatic heterocycle containing an oxygen atom—is a highly privileged scaffold in medicinal chemistry[1]. Its unique stereoelectronic properties, low molecular weight, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The furan ring—a five-membered aromatic heterocycle containing an oxygen atom—is a highly privileged scaffold in medicinal chemistry[1]. Its unique stereoelectronic properties, low molecular weight, and bioisosteric potential make it a versatile pharmacophore for developing novel antimicrobial agents[2]. With the escalating global crisis of multidrug-resistant (MDR) bacterial infections, furan derivatives offer a critical advantage: they frequently operate via multi-targeted mechanisms that significantly lower the propensity for bacterial resistance development[3]. This technical guide details the mechanistic pathways, quantitative structure-activity relationships, and validated experimental protocols for synthesizing and evaluating furan-based antimicrobials.

Mechanisms of Antimicrobial Action

Furan derivatives exert their bactericidal and bacteriostatic effects through highly specific, pathogen-targeted pathways.

Reductive Activation of Nitrofurans

The most clinically validated furan derivatives are the 5-nitrofurans (e.g., nitrofurantoin). These compounds function as prodrugs and require intracellular activation to exert their lethal effects[3]. Once inside the bacterial cytosol, the nitro group on the furan ring is reduced by oxygen-insensitive bacterial flavoproteins—specifically nitroreductases encoded by the nfsA and nfsB genes[4]. This enzymatic reduction utilizes NADH or NADPH as electron donors and FMN as a cofactor, generating highly reactive electrophilic intermediates such as nitro-anion free radicals and hydroxylamine[4].

These toxic intermediates inflict pleiotropic damage by nonspecifically binding to bacterial DNA (causing lethal strand breakage), ribosomal proteins (halting translation), and metabolic enzymes involved in the citric acid cycle[4][5]. Because mammalian cells lack these specific nitroreductases, nitrofurans exhibit a high degree of selective toxicity[6].

NitroFuran_MoA Prodrug Nitrofuran Prodrug (e.g., Nitrofurantoin) Enzyme Bacterial Nitroreductases (NfsA / NfsB + FMN) Prodrug->Enzyme Intracellular Entry Intermediates Reactive Intermediates (Nitro-anion radicals) Enzyme->Intermediates Reductive Activation (NADH/NADPH dependent) Target1 Bacterial DNA (Strand Breakage) Intermediates->Target1 Electrophilic Attack Target2 Ribosomes (Protein Synthesis Halt) Intermediates->Target2 Nonspecific Binding Target3 Metabolic Enzymes (Energy Disruption) Intermediates->Target3 Enzyme Inhibition CellDeath Bacterial Cell Death Target1->CellDeath Target2->CellDeath Target3->CellDeath

Intracellular reductive activation of nitrofuran prodrugs and multi-targeted bactericidal mechanism.

Quorum Sensing Inhibition by Furanones

Beyond direct cytotoxicity, specific furan derivatives like halogenated furanones act as quorum sensing (QS) inhibitors[7]. They function as structural antagonists to native bacterial autoinducers (e.g., acyl-homoserine lactones). By competitively binding to QS receptors, furanones disrupt the transcriptional regulation of virulence factors and inhibit biofilm formation, rendering the bacteria highly susceptible to host immune responses and traditional antibiotics[7].

Quantitative Antimicrobial Efficacy

The antimicrobial efficacy of furan derivatives is highly dependent on the nature and position of the substituents on the furan ring[7]. The inclusion of electron-withdrawing groups (such as a p-nitro substituent) often enhances the reduction potential of the molecule, thereby increasing its antimicrobial potency[8].

Furan Derivative ClassSpecific Compound / SubstituentTarget MicroorganismMIC (µg/mL)Reference
Furan-Based Chalcone 1-(4-cyanophenyl)-3-[5-(4-nitrophenyl)-2-furyl]-2-propen-1-oneEnterococcus faecalis100[8]
Furan-Based Chalcone 1-(4-cyanophenyl)-3-[5-(4-nitrophenyl)-2-furyl]-2-propen-1-oneCandida albicans100[8]
Rhodanine-Furan Hybrid Compound 4l (Rhodanine moiety)MDR Gram-Positive Clinical Isolates2 - 4[9]
Rhodanine-Furan Hybrid Compound 4l (Rhodanine moiety)Escherichia coli 1356> 64[9]
Furan-Propanoic Acid 3-(2,4-dimethylphenyl)-3-(furan-2-yl)propanoic acidEscherichia coli64[7]
Furan-Tetrazole Hybrid N-(furan-2-ylmethyl)-1H-tetrazol-5-amine derivativesVarious Bacterial Strains8 - 256[7]

Experimental Protocols

To ensure reproducibility and scientific rigor, the following self-validating protocols detail the synthesis, primary screening, and mechanistic validation of furan derivatives.

Protocol 1: Synthesis of Furan-Based Chalcone Derivatives

Causality & Rationale : The Claisen-Schmidt condensation is utilized here because it efficiently couples 5-arylfurfural derivatives with acetophenones under base-catalyzed conditions. This reaction forms an α,β-unsaturated carbonyl system (chalcone) that acts as a Michael acceptor, a structural feature critical for interacting with nucleophilic sites on bacterial macromolecules[8].

Step-by-Step Methodology :

  • Preparation : Dissolve 5-(4-nitrophenyl)furfural (1.0 eq) and 4'-cyanoacetophenone (1.0 eq) in absolute ethanol. Reasoning: Ethanol provides a protic environment that stabilizes the transition state of the aldol condensation.

  • Catalysis : Add catalytic amounts of 10% aqueous NaOH dropwise while maintaining the reaction vessel at 0–5°C in an ice bath. Reasoning: Strict temperature control prevents unwanted side reactions, such as the Cannizzaro reaction.

  • Reaction Monitoring : Stir the mixture at room temperature for 12 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system. Self-Validation: TLC ensures complete consumption of the starting materials before proceeding to workup, maximizing yield.

  • Workup & Purification : Pour the reaction mixture into crushed ice water and neutralize with dilute HCl. Filter the resulting precipitate under a vacuum, wash with cold water, and recrystallize from ethanol to yield the pure furan-based chalcone[8].

Protocol 2: Broth Microdilution Assay for MIC Determination

Causality & Rationale : This assay provides a quantitative assessment of antimicrobial efficacy. The incorporation of resazurin dye acts as a self-validating redox indicator; metabolically active bacteria reduce blue resazurin to pink resorufin, eliminating subjective visual errors associated with reading turbidity[7].

Step-by-Step Methodology :

  • Dilution Series : Prepare a two-fold serial dilution of the synthesized furan derivative (ranging from 256 to 0.5 µg/mL) in Mueller-Hinton Broth (MHB) within a sterile 96-well microtiter plate[7].

  • Inoculation : Inoculate each well with a standardized bacterial suspension (e.g., E. coli ATCC 25922 or S. aureus ATCC 29213) to achieve a final concentration of 5×105 CFU/mL. Self-Validation: Always include a positive growth control well (bacteria + MHB, no drug) and a negative sterility control well (MHB only) to validate the assay's integrity.

  • Incubation : Seal the plate and incubate at 37°C for 18–24 hours under aerobic conditions.

  • Indicator Addition : Add 30 µL of a sterile 0.015% resazurin aqueous solution to each well and incubate for an additional 2 hours in the dark.

  • Data Acquisition : The MIC is recorded as the lowest concentration well that remains strictly blue (indicating complete inhibition of bacterial metabolism)[7].

Protocol 3: Bacterial Nitroreductase Activation Assay

Causality & Rationale : To confirm that a novel nitrofuran acts via the established prodrug mechanism, its reduction kinetics must be measured. By monitoring the depletion of NADPH at 340 nm, researchers can directly quantify the rate at which bacterial NfsA/NfsB enzymes activate the furan derivative[4].

Step-by-Step Methodology :

  • Enzyme Preparation : Express and purify recombinant E. coli NfsA or NfsB enzymes using a Ni-NTA His-tag affinity column.

  • Reaction Mixture : In a UV-compatible quartz cuvette, prepare a reaction mixture containing 50 mM Tris-HCl buffer (pH 7.5), 100 µM NADPH, and 10 µM of the furan derivative.

  • Initiation : Initiate the reaction by adding 10 nM of the purified NfsA/NfsB enzyme.

  • Kinetic Monitoring : Monitor the decrease in absorbance at 340 nm using a UV-Vis spectrophotometer continuously for 5 minutes. Causality: The oxidation of NADPH to NADP+ (which absorbs weakly at 340 nm) directly correlates with the enzymatic reduction of the nitrofuran prodrug.

  • Analysis : Calculate the initial velocity ( V0​ ) and determine Michaelis-Menten kinetics ( Km​ , Vmax​ ). Self-Validation: Run a baseline control without the enzyme to account for any spontaneous, non-enzymatic degradation of the compound.

Workflow Synth 1. Chemical Synthesis (e.g., Claisen-Schmidt Condensation) Purify 2. Purification & Characterization (NMR, IR, Mass Spectrometry) Synth->Purify Yield & Purity Check Screen 3. Primary Antimicrobial Screening (Broth Microdilution for MIC Determination) Purify->Screen Compound Library MoA 4. Mechanism of Action Validation (Nitroreductase Kinetics / QS Inhibition) Screen->MoA Select Active Hits (MIC < 16 μg/mL) Lead 5. Lead Optimization (Structure-Activity Relationship Analysis) MoA->Lead Validated Targets

End-to-end experimental workflow for the synthesis, screening, and validation of furan derivatives.

Sources

Application

Application Note: A Guide to the Synthesis and Antiproliferative Evaluation of Furan-Based Chalcones

Abstract Chalcones, characterized by their 1,3-diaryl-2-propen-1-one backbone, are a significant class of compounds that serve as precursors for flavonoid biosynthesis in nature.[1][2][3] Their versatile chemical structu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Chalcones, characterized by their 1,3-diaryl-2-propen-1-one backbone, are a significant class of compounds that serve as precursors for flavonoid biosynthesis in nature.[1][2][3] Their versatile chemical structure has made them a privileged scaffold in medicinal chemistry, exhibiting a wide array of biological activities, including anti-inflammatory, antimicrobial, and notably, anticancer properties.[2][4][5] The incorporation of heterocyclic rings, such as furan, into the chalcone framework can significantly modulate its pharmacological profile, often enhancing its potency.[1][6][7] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of furan-based chalcones via the Claisen-Schmidt condensation reaction. Furthermore, it details a robust protocol for evaluating their antiproliferative activity against cancer cell lines using the MTT assay, offering insights into data interpretation and potential mechanisms of action.

Introduction: The Rationale for Furan-Based Chalcones in Oncology Research

The search for novel anticancer agents remains a paramount challenge in modern medicine. Chalcones have emerged as a promising area of investigation due to their documented cytotoxic effects against various cancer cell lines.[4][8] The core structure, featuring two aromatic rings linked by an α,β-unsaturated carbonyl system, is amenable to extensive chemical modification, allowing for the fine-tuning of its biological activity.

The furan moiety is of particular interest for several reasons:

  • Bioisosterism: The furan ring can act as a bioisostere of a phenyl ring, potentially improving pharmacokinetic properties and target interactions.

  • Enhanced Potency: Studies have demonstrated that the attachment of a furan ring to the chalcone scaffold can lead to a significant enhancement of antiproliferative activity compared to their non-furan counterparts.[1][2]

  • Structural Diversity: The furan ring provides an additional site for substitution, enabling the creation of large and diverse compound libraries for screening.

This guide will provide the foundational chemistry and biology protocols to empower research teams to synthesize and validate novel furan-based chalcone derivatives as potential anticancer therapeutic leads.

Synthesis Protocol: Claisen-Schmidt Condensation

The most common and efficient method for synthesizing chalcones is the base-catalyzed Claisen-Schmidt condensation.[3][5][9][10] This reaction involves the aldol condensation of an aromatic ketone (an acetophenone derivative) with an aromatic aldehyde (a furan-based aldehyde), followed by dehydration to yield the characteristic α,β-unsaturated ketone of the chalcone scaffold.

Principle of the Reaction

The reaction is initiated by a base (e.g., NaOH or KOH) which deprotonates the α-carbon of the acetophenone, forming a reactive enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the furan-based aldehyde. The resulting aldol addition product readily undergoes base-catalyzed dehydration to form the stable, conjugated chalcone system.

Claisen_Schmidt_Mechanism General Mechanism of Base-Catalyzed Claisen-Schmidt Condensation cluster_1 Step 1: Enolate Formation cluster_2 Step 2: Nucleophilic Attack cluster_3 Step 3: Dehydration Acetophenone Acetophenone (Ar-CO-CH3) Enolate Enolate Intermediate Acetophenone->Enolate + OH- Base Base (OH-) Alkoxide Alkoxide Intermediate Enolate->Alkoxide + Fur-CHO Furfural Furan-Aldehyde (Fur-CHO) Aldol Aldol Adduct Alkoxide->Aldol + H2O Chalcone Furan-Based Chalcone Aldol->Chalcone - H2O

Caption: General mechanism of the base-catalyzed Claisen-Schmidt condensation.

Detailed Experimental Protocol

This protocol provides a general method that can be adapted for various substituted furan aldehydes and acetophenones.

Materials:

  • Substituted 2-furancarboxaldehyde (10 mmol, 1.0 eq)

  • Substituted acetophenone (10 mmol, 1.0 eq)

  • Ethanol (30-50 mL)

  • Sodium hydroxide (NaOH) or Potassium hydroxide (KOH), 40-50% aqueous solution

  • Crushed ice and cold deionized water

  • Dilute Hydrochloric acid (HCl, ~10%)

  • Round-bottom flask, magnetic stirrer, ice bath, dropping funnel

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Büchner funnel and vacuum filtration apparatus

Procedure:

  • Reactant Preparation: In a round-bottom flask, dissolve an equimolar amount (e.g., 10 mmol) of the selected furan-based aldehyde and the substituted acetophenone in ethanol (30-50 mL).[10] Stir the mixture at room temperature until all solids are dissolved.

  • Reaction Initiation: Place the flask in an ice bath and allow the solution to cool to 0-5 °C. This temperature control is crucial as the reaction is exothermic; maintaining a low temperature minimizes the formation of side products.

  • Base Addition: Prepare a 40-50% aqueous solution of NaOH or KOH. Add the alkaline solution dropwise to the stirred ethanolic solution of reactants over 15-20 minutes, ensuring the temperature remains below 10 °C.[3][10]

  • Reaction Progression: After the addition of the base, allow the reaction mixture to stir at room temperature. The reaction progress can be monitored by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The formation of a new, typically more nonpolar spot (the chalcone) and the consumption of the starting aldehyde are indicative of reaction progression. The reaction is often accompanied by a color change and the formation of a precipitate.[5]

  • Product Isolation (Work-up): Once the reaction is complete (typically 3-24 hours), pour the reaction mixture into a beaker containing approximately 200 mL of crushed ice and cold water.[5][10] Stir the mixture for 15-30 minutes.

  • Precipitation: Slowly acidify the solution with dilute HCl until it is neutral or slightly acidic (pH ~6-7). This step neutralizes the excess base and protonates any phenoxide ions, causing the water-insoluble chalcone to precipitate fully.[5]

  • Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold water to remove inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure furan-based chalcone.

Characterization

The identity and purity of the synthesized chalcone must be confirmed using standard analytical techniques:

  • Melting Point: A sharp melting point range is indicative of a pure compound.

  • Spectroscopy (FT-IR, NMR, MS): Spectroscopic analysis confirms the chemical structure. Key signals include the C=O stretch of the α,β-unsaturated ketone in IR, and the characteristic vinyl protons in ¹H NMR.[10][11]

Synthesis_Workflow Experimental Workflow for Chalcone Synthesis and Purification A 1. Dissolve Reactants (Furan-aldehyde + Acetophenone) in Ethanol B 2. Cool to 0-5°C (Ice Bath) A->B C 3. Add Base Catalyst (e.g., aq. NaOH) Dropwise B->C D 4. Stir at Room Temp (Monitor by TLC) C->D E 5. Quench Reaction (Pour into Ice Water) D->E F 6. Acidify with Dilute HCl to Precipitate Product E->F G 7. Isolate by Filtration F->G H 8. Purify by Recrystallization G->H I 9. Characterize Product (MP, NMR, IR, MS) H->I

Caption: Experimental workflow for chalcone synthesis and purification.

Protocol: Evaluation of Antiproliferative Activity using MTT Assay

The MTT assay is a reliable and widely used colorimetric method to assess the in vitro cytotoxic effects of compounds on cancer cell lines.

Principle of the Assay

The assay quantifies cell viability based on the metabolic activity of the cells. In viable cells, mitochondrial dehydrogenase enzymes cleave the tetrazolium ring of the yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting it into an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Detailed Experimental Protocol

Materials:

  • Human cancer cell line (e.g., MCF-7, HepG2, A549, HL60)[6][8][12]

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

  • Synthesized furan-based chalcones, dissolved in DMSO to create stock solutions

  • Positive control drug (e.g., Doxorubicin)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • Sterile 96-well microplates

  • Microplate reader

Procedure:

  • Cell Culture and Seeding: Culture the selected cancer cell line according to standard protocols. Once confluent, harvest the cells using trypsin and resuspend them in fresh medium. Count the cells and adjust the density to seed approximately 5,000-10,000 cells per well in a 96-well plate. Incubate overnight (37 °C, 5% CO₂) to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the furan-based chalcone stock solutions in a complete growth medium. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for a vehicle control (medium with the highest concentration of DMSO used, typically <0.5%) and a positive control (e.g., Doxorubicin).[13]

  • Incubation: Incubate the plate for 48 or 72 hours at 37 °C with 5% CO₂.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will convert the MTT into purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis
  • Calculate Percent Viability:

    • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

  • Determine IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is the concentration of the compound that inhibits cell proliferation by 50%. This value is determined by plotting the percent viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Biological_Evaluation_Workflow Logical Workflow for Biological Evaluation of Synthesized Chalcones A 1. Seed Cancer Cells in 96-Well Plate B 2. Treat Cells with Serial Dilutions of Furan-Chalcones A->B C 3. Incubate for 48-72 hours B->C D 4. Add MTT Reagent (Incubate 3-4 hours) C->D E 5. Solubilize Formazan Crystals (Add DMSO) D->E F 6. Measure Absorbance (570 nm) E->F G 7. Calculate % Viability and Determine IC50 Value F->G

Caption: Logical workflow for the biological evaluation of synthesized chalcones.

Data Presentation and Interpretation

Representative Antiproliferative Activity

The antiproliferative activity of synthesized furan-based chalcones can be summarized in a table to facilitate structure-activity relationship (SAR) analysis.

Compound IDR1 (on Furan)R2 (on Phenyl)Cancer Cell LineIC₅₀ (µM)Reference
Chalcone 1H4'-CNE. faecalis100 µg/mL[9]
Chalcone 24-NO₂4'-CNE. faecalis100 µg/mL[9]
FFC-8Fused Benzofuran2',4'-dihydroxyHL6017.2[1][2]
Parent ChalconeNo Furan Ring2',4'-dihydroxyHL60305[1][2]
Compound 7gPyrazolyl-ThiopheneHA54927.7 µg/mL[6]
Compound 7aPyrazolyl-FuranHMCF-7>100 µg/mL[6]

Note: Data is compiled from multiple sources for illustrative purposes. Direct comparison requires standardized assay conditions.

The data clearly indicates that the incorporation of a furan ring can dramatically increase potency (compare FFC-8 to its parent chalcone).[1][2] Furthermore, substituents on both the furan and phenyl rings play a crucial role in modulating activity.

Overview of Potential Mechanisms of Action

While the precise mechanism can vary, chalcones are known to exert their antiproliferative effects through several pathways.[14]

  • Induction of Apoptosis: Many chalcones trigger programmed cell death by modulating the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[13][14]

  • Cell Cycle Arrest: Chalcones frequently cause cell cycle arrest, most commonly at the G2/M phase, by interfering with microtubule polymerization and the function of key cell cycle regulatory proteins like Cdc25C and cyclin B1.[14][15]

  • Michael Acceptor Activity: The α,β-unsaturated ketone moiety can act as a Michael acceptor, reacting with nucleophilic residues (like cysteine) in key cellular proteins, thereby inhibiting their function.[10]

Mechanism_of_Action Potential Downstream Effects of Furan-Chalcone Activity Chalcone Furan-Based Chalcone Target Interaction with Cellular Targets (e.g., Tubulin, Kinases) Chalcone->Target Pathway1 Disruption of Microtubule Dynamics Target->Pathway1 Pathway2 Modulation of Signaling Pathways (e.g., PI3K/AKT) Target->Pathway2 Arrest G2/M Cell Cycle Arrest Pathway1->Arrest Apoptosis Induction of Apoptosis Pathway2->Apoptosis Result Inhibition of Cell Proliferation Arrest->Result Apoptosis->Result

Caption: Potential downstream effects of furan-chalcone activity.

Conclusion

Furan-based chalcones represent a versatile and potent class of compounds for the development of novel antiproliferative agents. The Claisen-Schmidt condensation provides a straightforward and efficient synthetic route to access a wide variety of these structures. The protocols detailed in this application note offer a reliable framework for the synthesis, purification, characterization, and in vitro biological evaluation of these promising molecules. The subsequent investigation of structure-activity relationships and mechanisms of action will be critical in advancing these scaffolds from promising hits to viable clinical candidates.

References

  • Title: Synthesis and Structure–Activity Relationship Studies of Furan-ring Fused Chalcones as Antiproliferative Agents Source: Anticancer Research URL: [Link]

  • Title: Synthesis and In Vitro Evaluation of Furan-Based Chalcone Derivatives as Antimicrobial Agents Source: Bentham Science Publishers URL: [Link]

  • Title: Synthesis and Structure–Activity Relationship Studies of Furan-ring Fused Chalcones as Antiproliferative Agents Source: Anticancer Research URL: [Link]

  • Title: Synthesis and structure-activity relationship studies of furan-ring fused chalcones as antiproliferative agents Source: PubMed URL: [Link]

  • Title: Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones Source: Wiley Online Library URL: [Link]

  • Title: Synthesis and In Vitro Evaluation of Furan-Based Chalcone Derivatives as Antimicrobial Agents Source: Ingenta Connect URL: [Link]

  • Title: Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies Source: MDPI URL: [Link]

  • Title: Synthesis of Novel Furan-Based Chalcone Derivatives As Anti-Tuberculosis Agents: In Vitro, Cytotoxicity Assessment and In Silico Source: Taylor & Francis Online URL: [Link]

  • Title: Synthesis of novel furan-based chalcone derivatives as anti-tuberculosis agents: in vitro, cytotoxicity assessment and in silico Source: PubMed URL: [Link]

  • Title: Novel furan chalcone modulates PHD-2 induction to impart antineoplastic effect in mammary gland carcinoma Source: PubMed URL: [Link]

  • Title: Synthesis, Characterization, and Optimization of Novel Furan-ring Fused Chalcones via Radical Cyclization of α,β-Unsaturated Ketones and Cyclic Ketone Source: Bentham Science Publishers URL: [Link]

  • Title: Identification of novel furo[2,3-d]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evaluation Source: RSC Publishing URL: [Link]

  • Title: New Synthesis of Chalcone Derivatives and Their Applications Source: Chemical Review and Letters URL: [Link]

  • Title: Physico-chemical properties of furan chalcone Source: Worldwidejournals.com URL: [Link]

  • Title: Synthesis of chalcone derivatives of benzo[b]furan as potential antibacterial agents Source: NISCAIR Online Periodicals Repository URL: [Link]

  • Title: SYNTHESIS AND BIOLOGICAL EVALUATION OF CHALCONES FROM 2-ACETYL-5-METHYLFURAN Source: INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH URL: [Link]

  • Title: (PDF) Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones: Synthesis and in vitro studies Source: ResearchGate URL: [Link]

  • Title: Molecular Mechanisms of Antiproliferative Effects of Natural Chalcones Source: PMC - NIH URL: [Link]

  • Title: Antiproliferative activity and p53 upregulation effects of chalcones on human breast cancer cells Source: PMC URL: [Link]

  • Title: Claisen–Schmidt condensation of furfural and acetophenone. Reaction... Source: ResearchGate URL: [Link]

  • Title: Physico–chemical Properties Of Furan Chalcone Source: Indian Journal of Applied Research (IJAR) URL: [Link]

  • Title: Design, synthesis and antiproliferative activity evaluation of fluorine-containing chalcone derivatives Source: PubMed URL: [Link]

  • Title: Chalcone Derivatives: Role in Anticancer Therapy Source: PMC - NIH URL: [Link]

  • Title: Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization Source: ResearchGate URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

"common side reactions in the synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate"

Welcome to the Technical Support Center. This guide is designed for synthetic chemists, process researchers, and drug development professionals scaling up or optimizing the synthesis of Methyl 4-(chlorosulfonyl)-5-methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for synthetic chemists, process researchers, and drug development professionals scaling up or optimizing the synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate .

The direct chlorosulfonation of furan derivatives is notoriously challenging due to the inherent acid-sensitivity of the heteroaromatic ring. This guide details the mechanistic pitfalls, troubleshooting strategies, and a field-validated Standard Operating Procedure (SOP) to maximize yield and purity while maintaining strict scientific integrity.

Mechanistic Pathway & Side Reaction Network

To effectively troubleshoot, one must understand the competing kinetic pathways. The diagram below illustrates the desired electrophilic aromatic substitution (EAS) against the primary modes of failure: acid-catalyzed resinification, incomplete chlorination, and bimolecular coupling.

G SM Methyl 5-methylfuran- 2-carboxylate SulfonicAcid Sulfonic Acid Intermediate SM->SulfonicAcid Sulfonation Tar Black Tar / Polymer (Ring-Opening) SM->Tar Strong Acid (HCl) High Temp Reagent ClSO3H (Excess) or SO3-DMF / POCl3 Reagent->SM Target Target Product Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate SulfonicAcid->Target Chlorination (Excess ClSO3H) Sulfone Bis-furan Sulfone (Bimolecular Coupling) Target->Sulfone + Unreacted SM (Friedel-Crafts) Hydrolysis Hydrolyzed Product (Reversion to Acid) Target->Hydrolysis H2O (Workup)

Reaction network for furan chlorosulfonation highlighting major failure pathways.

Troubleshooting Guide & FAQs

Q1: My reaction mixture rapidly turns into a black, intractable tar. What is happening and how can I prevent it?

Cause: You are observing acid-catalyzed ring-opening and subsequent polymerization (resinification) [2]. Furan rings are highly sensitive to strong Brønsted acids. Chlorosulfonic acid ( ClSO3​H ) is exceptionally harsh, and the reaction generates HCl gas as a byproduct. Protonation of the furan oxygen or the double bonds disrupts aromaticity, generating highly reactive oxocarbenium ions that rapidly undergo intermolecular cross-linking. Solution: Ensure strict temperature control. Add the ClSO3​H dropwise at −10∘C to 0∘C in a diluent like anhydrous dichloromethane (DCM) to dissipate the heat of mixing. If tarring persists despite temperature control, switch to a milder two-step protocol: sulfonation with an SO3​ -DMF complex followed by chlorination with POCl3​ or SOCl2​ .

Q2: LC-MS analysis of my reaction shows very little product and a massive peak corresponding to the sulfonic acid (M-Cl+OH). How do I drive the reaction to completion?

Cause: This is often a combination of chemical incompletion and analytical artifacts. Direct chlorosulfonation is a two-step process. The initial sulfonation is fast, but the subsequent chlorination of the sulfonic acid intermediate by ClSO3​H is much slower and requires a large stoichiometric excess [1]. Self-Validating Protocol (Analytical Fix): Sulfonyl chlorides are highly moisture-sensitive and will rapidly hydrolyze back to the sulfonic acid on standard reverse-phase LC-MS columns (which use water/acetonitrile gradients), creating a false negative. Do not inject the raw reaction mixture. Instead, quench your analytical aliquot in dry methanol containing a drop of pyridine. This converts the sulfonyl chloride to the stable methyl sulfonate ester, allowing accurate LC-MS quantification. Chemical Fix: Ensure you are using at least 4.0 to 5.0 equivalents of ClSO3​H to drive the equilibrium toward the sulfonyl chloride [1].

Q3: I am isolating a high-molecular-weight impurity that NMR suggests is a bis-furan sulfone. How do I minimize this?

Cause: The newly formed sulfonyl chloride can act as an electrophile, reacting with unreacted starting material via a Friedel-Crafts sulfonylylation to form a bis-furan sulfone [3]. Solution: This bimolecular side reaction is suppressed by maintaining a high concentration of the chlorosulfonating agent relative to the furan. Using a large excess of ClSO3​H ensures the starting material is rapidly and completely consumed, leaving no free furan available to attack the sulfonyl chloride product. High dilution in DCM also kinetically favors the desired unimolecular product over bimolecular coupling.

Q4: Is there a risk of forming the 3-chlorosulfonyl regioisomer instead of the 4-position?

Cause: The risk is minimal but non-zero. The 5-methyl group is an ortho/para director (activating position 4), and the 2-ester group is a meta director (also activating position 4). This synergistic directing effect makes the 4-position overwhelmingly favored kinetically and thermodynamically. Solution: Maintain the reaction temperature below 25∘C . Allowing the reaction to overheat can erode this kinetic control, leading to trace amounts of the 3-isomer.

Quantitative Data: Reaction Conditions vs. Side Product Profile

The table below summarizes how varying the reaction parameters shifts the product distribution, demonstrating the necessity of excess reagent and strict temperature control.

Reaction ConditionTarget Sulfonyl Chloride (%)Sulfonic Acid (%)Polymer/Tar (%)Bis-furan Sulfone (%)
1.1 eq ClSO3​H , 25∘C < 10%> 60%~ 20%~ 10%
5.0 eq ClSO3​H , 25∘C > 85%< 5%< 5%< 5%
5.0 eq ClSO3​H , 60∘C < 20%< 10%> 70%Trace
1.1 eq SO3​ -DMF, then POCl3​ > 90%< 2%< 5%< 3%

Standard Operating Procedure (SOP): Optimized Chlorosulfonation Workflow

Follow this step-by-step methodology to ensure reproducible synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate.

Step 1: Setup and Drying Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and an argon/nitrogen inlet. Absolute exclusion of ambient moisture is critical.

Step 2: Substrate Preparation Dissolve methyl 5-methylfuran-2-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) (10 volumes relative to substrate weight). Cool the solution to an internal temperature of −10∘C to 0∘C using an ice-salt bath.

Step 3: Reagent Addition (Critical Step) Place chlorosulfonic acid (5.0 eq) in the dropping funnel. Add it dropwise over 45–60 minutes. Causality Check: The slow addition rate and active cooling prevent the highly exothermic initial protonation from triggering runaway ring-opening polymerization.

Step 4: Reaction Aging Remove the cooling bath and allow the reaction to slowly warm to room temperature ( 20−25∘C ). Stir for 3 hours. Monitor via LC-MS using the Methanol Quench Protocol described in Q2.

Step 5: Quenching (Moisture Control) Carefully pour the reaction mixture onto a vigorously stirred mixture of crushed ice and DCM. Causality Check: The product is highly water-sensitive. The ice maintains a low temperature to slow hydrolysis, while the biphasic DCM instantly extracts the sulfonyl chloride away from the aqueous phase. Keep the total aqueous contact time under 5 minutes.

Step 6: Extraction and Isolation Immediately separate the organic layer. Extract the aqueous layer once more with cold DCM. Wash the combined organic layers with cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at a low water-bath temperature ( <30∘C ).

Step 7: Storage Store the resulting sulfonyl chloride under inert gas (Argon/ N2​ ) at −20∘C . Do not store as a solution for extended periods, as residual HCl or moisture will cause degradation.

References

  • Title: Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264). Part 5: Completion of the API Free Base via a Direct Chlorosulfonylation Process Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Chlorosulfonic Acid: A Versatile Reagent Source: Royal Society of Chemistry URL: [Link]

Optimization

Furan Sulfonation Support Center: Overcoming Ring Instability &amp; Polymerization

Welcome to the Technical Support Center for furan functionalization. Furan is a highly valuable, electron-rich heteroaromatic scaffold used extensively in drug development and materials science. However, its pronounced s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for furan functionalization. Furan is a highly valuable, electron-rich heteroaromatic scaffold used extensively in drug development and materials science. However, its pronounced sensitivity to acidic conditions often leads to catastrophic experimental failures during electrophilic aromatic substitution reactions like sulfonation.

This guide provides researchers with a deep dive into the causality of furan instability, field-proven troubleshooting strategies, and self-validating protocols to achieve high-yielding sulfonations without ring degradation.

Core Mechanism FAQ: The Root Cause of Furan Instability

Q: Why does my furan substrate degrade into a dark, resinous tar when I attempt a standard sulfonation with sulfuric acid?

A: The failure stems from furan's inherent electronic structure. Furan possesses a highly electron-rich, dienic character with a lower aromatic resonance energy compared to benzene or thiophene. When exposed to strong Brønsted acids (such as concentrated H2​SO4​ or oleum typically used for sulfonation), furan undergoes rapid protonation instead of the desired sulfonation.

Mechanistically, the acid proton migrates from the solvent to the α -carbon (C2 or C5) of the furan ring 1. This protonation generates a highly reactive electrophilic intermediate. Rather than stabilizing, this intermediate is rapidly attacked by nucleophiles (such as water or unreacted furan molecules), leading to the cleavage of the carbon-oxygen bond. This acid-catalyzed ring-opening produces reactive dicarbonyl compounds (e.g., 4-hydroxy-2-butenal derivatives) 2. These dicarbonyls rapidly undergo uncontrolled cross-linking and polymerization, forming the black tar (humins) observed in your flask 3.

G A Furan (Electron-Rich Diene) B Strong Acid (H+) Protonation at C-alpha A->B C Electrophilic Intermediate B->C D Nucleophilic Attack (e.g., Solvent/H2O) C->D E Ring-Opening (Dicarbonyl Formation) D->E F Uncontrolled Polymerization (Humins) E->F

Caption: Acid-catalyzed ring-opening and polymerization pathway of furan.

Reagent Selection & Quantitative Outcomes

Q: If strong acids cause polymerization, what is the optimal reagent for furan sulfonation?

A: To prevent ring-opening, you must decouple the electrophilic SO3​ delivery from high Brønsted acidity. The historically proven and current standard solution is to use a Lewis base complex of sulfur trioxide, most notably the Sulfur Trioxide-Pyridine complex ( SO3​⋅Py ) 4. Pyridine moderates the reactivity of SO3​ and prevents the accumulation of free protons that initiate the degradation cascade.

Comparison of Sulfonating Agents on Furan
Sulfonating AgentReaction ConditionsPrimary OutcomeYield of 2-Sulfonic Acid
Concentrated H2​SO4​ Room TempRapid exothermic polymerization0% (Resinification)
Oleum ( H2​SO4​⋅SO3​ ) 0 °C to RTComplete ring degradation0% (Resinification)
SO3​⋅ Dioxane 0 °C to RTSulfonation with mild degradation~30 - 50%
SO3​⋅ Pyridine 1,2-Dichloroethane, 84-100 °CClean sulfonation at C280 - 90%

Standard Operating Procedure (SOP): Sulfonation via SO3​⋅Py

To ensure a reproducible workflow that circumvents furan's instability, follow this step-by-step protocol adapted from established methodologies for synthesizing furan-2-sulfonic acid 5.

Workflow Step1 1. Preparation Furan + Anhydrous DCE Step2 2. Reagent Addition SO3-Pyridine Complex Step1->Step2 Step3 3. Reaction Reflux at 84-100 °C (8-10 h) Step2->Step3 Step4 4. Concentration Remove DCE in vacuo Step3->Step4 Step5 5. Neutralization Dilute aq. NaOH (pH 8-9) Step4->Step5 Step6 6. Purification Ether Wash to remove impurities Step5->Step6 Step7 7. Isolation Furan-2-sulfonic acid sodium salt Step6->Step7

Caption: Step-by-step workflow for the mild sulfonation of furan using SO3-Pyridine.

Detailed Methodology:
  • Preparation: In a rigorously dried, round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve freshly distilled furan (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE).

    • Causality Check: Furan must be freshly distilled to remove peroxides and pre-existing oligomers that can auto-catalyze degradation. Anhydrous DCE prevents the hydrolysis of the SO3​ complex into sulfuric acid.

  • Reagent Addition: Portion-wise, add the Sulfur Trioxide-Pyridine complex (1.2 to 1.5 equiv) to the stirred solution at room temperature.

    • Causality Check: Portion-wise addition controls the mild exotherm, preventing localized hot spots that could trigger ring-opening.

  • Reflux: Heat the reaction mixture to reflux (approx. 84 °C to 100 °C) and maintain for 8 to 10 hours.

    • Causality Check: The SO3​⋅Py complex is relatively stable; elevated temperatures are required to overcome the activation energy barrier and transfer the sulfonate group to the furan ring 5.

  • Solvent Removal: Cool the mixture to room temperature and remove the DCE under reduced pressure.

  • Neutralization & Extraction: Dissolve the resulting residue in a cold, dilute aqueous sodium hydroxide solution until the pH is slightly basic (pH 8-9). Wash the aqueous layer with diethyl ether (3x).

    • Causality Check: Neutralization stabilizes the newly formed furan-2-sulfonic acid as its sodium salt, preventing auto-catalytic acid degradation during isolation. The ether wash removes unreacted furan and liberated pyridine 4.

  • Isolation: Lyophilize the aqueous layer or carefully acidify under strictly controlled, cold conditions to isolate the free sulfonic acid if required.

Advanced Troubleshooting FAQs

Q: I am trying to sulfonate a substituted furan. Will it be as unstable as the parent furan?

A: It depends entirely on the electronic nature of the substituent:

  • Electron-Withdrawing Groups (EWGs): Substituents like halogens, nitro, cyano, or carbonyl groups pull electron density away from the ring. This significantly increases the ring's stability against acid-catalyzed protonation and subsequent ring-opening 2. You can often use slightly stronger conditions for these substrates without rapid degradation.

  • Electron-Donating Groups (EDGs): Alkyl groups (e.g., 2-methylfuran) increase the electron density of the ring, making it more susceptible to electrophilic attack and acid-catalyzed polymerization. For EDG-substituted furans, strict adherence to the SO3​⋅Py protocol and careful temperature control are mandatory 3.

Q: Can I use protic solvents like ethanol or water for this reaction?

A: Absolutely not. Protic solvents will immediately react with the SO3​ complex to form alkyl sulfates or sulfuric acid, respectively. The generation of free sulfuric acid in the presence of furan will instantly initiate the protonation and ring-opening polymerization cascade. Always use strictly anhydrous, non-nucleophilic halogenated solvents (like DCE) or ethereal solvents.

References

  • Energy & Fuels: Acid-Catalyzed Ring Opening of Furan in Aqueous Solution URL:[Link]

  • Pharmaguideline: Synthesis, Reactions and Medicinal Uses of Furan URL:[Link]

  • DataPDF / Archive: The Reactions of Sulfur Trioxide, and Its Adducts, with Organic Compounds URL:[Link]

Sources

Troubleshooting

Technical Support Center: Decomposition of Furan Sulfonyl Chlorides

Welcome to the technical support center for furan sulfonyl chlorides. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize these highly reactive, yet valuable, chemic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for furan sulfonyl chlorides. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize these highly reactive, yet valuable, chemical intermediates. The inherent instability of the furan ring, particularly when substituted with a potent electron-withdrawing group like a sulfonyl chloride, presents unique challenges.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges, optimize your reaction outcomes, and ensure the integrity of your experimental results.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis, handling, or reaction of furan sulfonyl chlorides. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions grounded in chemical principles.

Issue 1: My reaction mixture is turning dark brown or black, and I'm getting a low yield of my desired product.

This is a classic symptom of significant decomposition. The dark coloration typically indicates the formation of complex polymeric materials.

Q: What is causing the severe discoloration and low yield in my reaction?

A: The primary cause is the acid-catalyzed decomposition of the furan ring itself. Furan sulfonyl chlorides are known to have limited stability, often leading to the formation of complex mixtures of unidentified products.[1] This process is frequently initiated by trace amounts of acid and can be accelerated by elevated temperatures.

There are two main sources of acid in your reaction:

  • Hydrolysis: Trace moisture in your solvents, reagents, or glassware will rapidly hydrolyze the furan sulfonyl chloride to the corresponding furan sulfonic acid.[1][3]

  • Reaction Byproduct: In many reactions, such as sulfonamide formation with an amine, hydrogen chloride (HCl) is generated as a byproduct. If not effectively scavenged, this HCl will protonate the furan ring, initiating ring-opening and polymerization.

Troubleshooting Steps & Solutions:

Potential CauseRecommended SolutionRationale & Scientific Principle
Moisture Contamination Strict Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Flame-dry all glassware under vacuum and cool under an inert atmosphere (Nitrogen or Argon). Ensure all reagents are anhydrous.[3][4]The furan ring is less aromatic and more reactive than thiophene or benzene, making the attached sulfonyl chloride group highly electrophilic and extremely sensitive to hydrolysis.[2] Even minute amounts of water can initiate decomposition.
Acid Byproduct (e.g., HCl) Use of a Non-Nucleophilic Base: Add a suitable base (e.g., pyridine, triethylamine, or DIPEA) to the reaction mixture before adding the sulfonyl chloride. Use at least one equivalent to scavenge the generated acid.[2]The base neutralizes the HCl as it is formed, preventing the protonation and subsequent degradation of the acid-sensitive furan ring. A non-nucleophilic base is preferred to avoid it competing with your desired nucleophile.
High Reaction Temperature Maintain Low Temperatures: Run the reaction at 0 °C or below. For particularly unstable derivatives, temperatures of -20 °C or even -78 °C may be necessary.[3][4]Decomposition pathways, both hydrolysis and acid-catalyzed degradation, have activation energy barriers. Lowering the temperature significantly reduces the rate of these undesired side reactions, allowing the desired reaction to proceed more cleanly.[3][5]
Issue 2: My main product is furan sulfonic acid, not the expected sulfonamide/sulfonate ester.

This is a clear indication that hydrolysis is the dominant reaction pathway.

Q: Why am I isolating furan sulfonic acid instead of my target molecule?

A: You are observing the direct consequence of water reacting with your starting material. Furan-2-sulfonyl chloride is approximately 2.6 times more reactive in hydrolysis than its thiophene counterpart, highlighting its extreme moisture sensitivity.[2] The sulfonic acid product is generally unreactive towards amines or alcohols under standard sulfonylation conditions, leading to a complete halt of your desired synthesis pathway.

Troubleshooting Workflow: Diagnosing and Preventing Hydrolysis

G Hydrolysis Troubleshooting Workflow problem Problem: Furan Sulfonic Acid is the Main Product cause Primary Cause: Water Contamination problem->cause q1 Are solvents certified anhydrous and from a freshly opened bottle? cause->q1 a1_no Action: Distill solvents from an appropriate drying agent (e.g., CaH₂) immediately before use. q1->a1_no No / Unsure q2 Was glassware flame- or oven-dried under vacuum? q1->q2 Yes a2_no Action: Implement rigorous drying protocols. Assemble hot glassware under an inert gas stream. q2->a2_no No q3 Are all reagents (e.g., amines) known to be anhydrous? q2->q3 Yes a3_no Action: Dry liquid reagents over sieves or solid reagents in a vacuum oven. q3->a3_no No / Unsure q4 Was the reaction run under a positive pressure of inert gas? q3->q4 Yes a4_no Action: Use a nitrogen/argon manifold or balloon to prevent atmospheric moisture ingress. q4->a4_no No G Primary Decomposition Pathways start Furan Sulfonyl Chloride path1 Hydrolysis (+ H₂O) start->path1 Trace H₂O path2 Acid-Catalyzed Decomposition (+ H⁺) start->path2 Acid Catalyst path3 Thermal Decomposition (Δ) start->path3 Heat desired Desired Reaction (+ Nucleophile) start->desired Controlled Conditions prod1 Furan Sulfonic Acid + HCl path1->prod1 prod2 Complex Polymerized Mixture path2->prod2 prod3 SO₂ Extrusion & Other Products path3->prod3 prod_desired Sulfonamide / Sulfonate Ester desired->prod_desired

Caption: The competition between desired and undesired reaction pathways for furan sulfonyl chlorides.

Q3: Is furan-3-sulfonyl chloride more or less stable than furan-2-sulfonyl chloride?

A: Generally, sulfonyl chlorides at the 3-position of five-membered heterocycles like furan and thiophene demonstrate lower stability compared to their 2-isomeric counterparts. [1]Therefore, you should expect furan-3-sulfonyl chloride to be even more sensitive and require more stringent handling precautions than the 2-isomer.

Q4: Can I purify a partially decomposed furan sulfonyl chloride?

A: Yes, but it must be done with extreme care. Purification is typically achieved by vacuum distillation or flash chromatography. [4][6]However, it is critical to keep the temperature as low as possible during the entire process to prevent further decomposition. For chromatography, pre-chilling the column and solvents and running the separation in a cold room is advised. For distillation, a high-vacuum, short-path apparatus is recommended.

Experimental Protocols

Protocol 1: General Procedure for Anhydrous Sulfonamide Synthesis

This protocol outlines a self-validating system for the synthesis of a furan sulfonamide, minimizing the risk of decomposition.

Materials:

  • Furan-2-sulfonyl chloride (high purity) * Primary or secondary amine (anhydrous)

  • Anhydrous dichloromethane (DCM) (distilled from CaH₂)

  • Pyridine (distilled from CaH₂) [2]* Flame-dried, two-necked round-bottom flask with a magnetic stir bar

  • Septa, needles, and a nitrogen or argon gas line with a bubbler

Procedure:

  • Apparatus Setup: Assemble the flame-dried flask while hot and immediately place it under a positive pressure of inert gas. Allow it to cool to room temperature.

  • Reagent Preparation: Dissolve the amine (1.0 eq.) and pyridine (1.1 eq.) in anhydrous DCM in the reaction flask.

  • Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

  • Sulfonyl Chloride Addition: In a separate, dry flask, prepare a solution of furan-2-sulfonyl chloride (1.05 eq.) in anhydrous DCM. Using a syringe, add this solution dropwise to the cold amine solution over 15-20 minutes.

  • Reaction Monitoring: Maintain the reaction at 0 °C and monitor its progress by TLC or LC-MS. Allow the reaction to stir for 1-4 hours at 0 °C, or until the starting amine is consumed.

  • Aqueous Work-up (Perform Quickly): Once the reaction is complete, pour the cold reaction mixture into a separatory funnel containing cold 1 M HCl solution to quench the reaction and remove excess pyridine.

  • Extraction: Quickly separate the layers. Wash the organic layer sequentially with cold water, saturated NaHCO₃ solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a low temperature (<30 °C).

  • Purification: Purify the crude product immediately via flash chromatography or recrystallization.

References

  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. [Link]

  • Synthesis of sulfonyl chloride substrate precursors. Columbia University. [Link]

  • Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding v. The Journal of Organic Chemistry. [Link]

  • Material Safety Data Sheet - Furan-2-sulfonyl chloride. Cole-Parmer. [Link]

  • Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors.
  • Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of . alpha. -phenylalkanesulfonyl chlorides proceeding via ionic intermediates. The Journal of Organic Chemistry. [Link]

Sources

Optimization

Technical Support Center: Optimizing the Yield of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Welcome to the Technical Support Center for the synthesis and optimization of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4)[1]. This building block is critical in drug discovery for synthesizin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4)[1]. This building block is critical in drug discovery for synthesizing sulfonamide-containing libraries. However, the electron-rich nature of the furan ring makes it highly susceptible to acid-catalyzed degradation, while the resulting sulfonyl chloride moiety is prone to hydrolysis.

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting, mechanistic insights, and a self-validating protocol to help you maximize your isolated yield and purity.

Part 1: Troubleshooting & FAQs

Q1: My yield is consistently below 40%, and the reaction mixture turns black. What is causing this degradation? A1: The blackening of the reaction mixture indicates acid-catalyzed polymerization and ring-opening of the furan substrate. Furan derivatives are highly sensitive to strong Brønsted acids like chlorosulfonic acid (ClSO3H). When the local concentration of ClSO3H is too high or the temperature exceeds 0°C during the initial electrophilic attack, the furan ring degrades before sulfonation can complete. Solution: Use a halogenated solvent (e.g., anhydrous CHCl3 or DCM) to dilute the reagents and act as a heat sink. The addition of ClSO3H must be performed dropwise at strictly controlled cryogenic temperatures (-30°C to -20°C)[2].

Q2: LC-MS shows complete consumption of the starting material, but my isolated product is mostly the sulfonic acid, not the sulfonyl chloride. How do I fix this? A2: This is a classic workup issue. Sulfonyl chlorides are highly electrophilic and readily hydrolyze back to the sulfonic acid in the presence of water, especially if the aqueous quench is exothermic. Solution: The reaction must be quenched by pouring the mixture over crushed ice, not liquid water, to keep the temperature strictly below 5°C during the quench. Furthermore, avoid prolonged exposure to the aqueous phase. Extract immediately with cold DCM and dry over anhydrous Na2SO4.

Q3: I am observing a dimeric byproduct in my NMR spectrum. What is it, and how can I minimize it? A3: The byproduct is likely a diaryl sulfone. This occurs when the newly formed sulfonyl chloride reacts with an unreacted molecule of methyl 5-methylfuran-2-carboxylate via a Friedel-Crafts-type sulfonylation. Solution: This bimolecular side reaction is concentration-dependent. Diluting the reaction mixture (e.g., 0.1 M to 0.2 M substrate concentration) and using an excess of ClSO3H (typically 3.0 equivalents) ensures that the chlorosulfonation outpaces the dimerization.

Q4: Why does the protocol recommend warming the reaction to room temperature after the initial addition at -30°C? A4: The initial electrophilic aromatic substitution to form the sulfonic acid intermediate is highly exothermic and rapid, requiring strict cooling (-30°C). However, the subsequent conversion of the sulfonic acid to the sulfonyl chloride by a second equivalent of ClSO3H (yielding HCl and H2SO4 as byproducts) requires higher activation energy. Warming to room temperature overnight ensures complete conversion of the intermediate to the desired sulfonyl chloride[2][3].

Part 2: Quantitative Data on Reaction Conditions

The following table summarizes the impact of solvent choice, stoichiometry, and temperature gradients on the isolated yield and impurity profile of the target compound.

SolventClSO3H (equiv)Addition Temp (°C)Warming Temp (°C)Isolated Yield (%)Primary Impurity
Neat3.0025< 20%Polymer/Tar
DCM1.5-102545%Sulfonic acid
CHCl32.0-302582%Trace sulfone
CHCl3 3.0 -30 25 88% None (High Purity)
CHCl33.0-3040 (Reflux)30%Demethylated/Degraded

Part 3: Self-Validating Experimental Protocol

Synthesis of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

Step 1: Preparation and Inert Atmosphere Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Add methyl 5-methylfuran-2-carboxylate (1.0 equiv, 10 mmol) and anhydrous CHCl3 (50 mL, 0.2 M). Causality: Moisture must be strictly excluded to prevent the premature hydrolysis of ClSO3H to H2SO4 and HCl. Excess ambient moisture increases the acidity without providing the chlorosulfonylating agent, leading to furan degradation.

Step 2: Cryogenic Addition Cool the solution to -30°C using a dry ice/acetone bath. Charge the dropping funnel with chlorosulfonic acid (3.0 equiv, 30 mmol) dissolved in 10 mL of anhydrous CHCl3. Add the ClSO3H solution dropwise over 30 minutes. Causality: The -30°C temperature suppresses the exothermic polymerization of the furan ring. Diluting the ClSO3H in CHCl3 prevents high local concentrations of the neat acid from instantly degrading the substrate[2].

Step 3: Conversion and Maturation Once the addition is complete, maintain the reaction at -30°C for 1 hour, then remove the cooling bath and allow the dark solution to warm to room temperature (20-25°C). Stir overnight (12-16 hours). In-Process Control (Self-Validation): Quench a 50 µL aliquot in cold methanol and analyze by LC-MS. The presence of the methyl sulfonate ester (formed by the reaction of the sulfonyl chloride with methanol) confirms the successful formation of the target intermediate.

Step 4: Cryogenic Quenching Transfer the reaction mixture to an addition funnel and add it dropwise to a vigorously stirred beaker of crushed ice (100 g). Causality: Reverse quenching over ice ensures the aqueous phase remains near 0°C, preventing the thermal hydrolysis of the sensitive sulfonyl chloride product back to the sulfonic acid.

Step 5: Extraction and Isolation Immediately transfer the quenched mixture to a separatory funnel. Separate the organic (CHCl3) layer. Extract the aqueous layer with cold DCM (2 × 30 mL). Wash the combined organic layers with ice-cold brine (50 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure (bath temperature < 30°C) to yield the product. Causality: Rapid extraction and low-temperature evaporation minimize the time the product spends in contact with trace water, maximizing the isolated yield.

Part 4: Mechanistic & Workflow Visualizations

ReactionPathway SM Methyl 5-methylfuran- 2-carboxylate Intermediate Sulfonic Acid Intermediate SM->Intermediate Electrophilic Attack Polymer Polymerization / Tar (If Temp > 0°C) SM->Polymer Excess Acid / Poor Cooling Reagent ClSO3H (3.0 eq) CHCl3, -30°C Reagent->Intermediate Product Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate (Target) Intermediate->Product + ClSO3H (Warming to RT) Sulfone Diaryl Sulfone Dimer (If Conc. > 0.5 M) Intermediate->Sulfone + SM (High Conc.) Hydrolysis Sulfonic Acid Byproduct (If warm aqueous quench) Product->Hydrolysis H2O / Heat (Poor Workup)

Reaction pathway and side-reaction branching during furan chlorosulfonation.

ExperimentalWorkflow Step1 1. Preparation 0.2 M Substrate in anhy. CHCl3 N2 Atmosphere Step2 2. Cryogenic Addition Add ClSO3H dropwise at -30°C Controls Exotherm Step1->Step2 Step3 3. Maturation Warm to RT, stir 12-16h Drives chlorination step Step2->Step3 Step4 4. Reverse Quench Pour over crushed ice Prevents hydrolysis Step3->Step4 Step5 5. Extraction Cold DCM extraction Dry over Na2SO4 Step4->Step5 Step6 6. Isolation Concentrate at <30°C Yield: 85-88% Step5->Step6

Step-by-step self-validating workflow for optimized chlorosulfonation.

References

  • methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information. nextsds.com.
  • WO2024010772A1 - Nlrp3 inhibitors. Google Patents.
  • 4,5-Diaryl 3(2H)Furanones: Anti-Inflammatory Activity and Influence on Cancer Growth. MDPI.

Sources

Troubleshooting

Technical Support Center: Managing the Reactivity of Sulfonyl Chlorides in Complex Molecules

Welcome to the technical support center for navigating the challenges of using sulfonyl chlorides in complex molecule synthesis. This guide is designed for researchers, scientists, and drug development professionals who...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for navigating the challenges of using sulfonyl chlorides in complex molecule synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique reactivity of this functional group. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Core Principles of Sulfonyl Chloride Reactivity

The reactivity of a sulfonyl chloride (R-SO₂Cl) is dominated by the highly electrophilic nature of the sulfur atom.[1][2] This electrophilicity arises from the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making the sulfur atom a prime target for nucleophilic attack. The chloride ion is an excellent leaving group, facilitating these substitution reactions.[1]

The precise mechanism of nucleophilic substitution at the sulfonyl sulfur is a topic of detailed study, with evidence supporting both a concerted Sₙ2-like pathway and a stepwise addition-elimination pathway. The operative mechanism often depends on the specific reactants and conditions.[3] In the presence of strong nucleophiles like amines and alcohols, the reaction typically proceeds readily to form sulfonamides and sulfonate esters, respectively.[4] A base is generally required to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[3]

Frequently Asked Questions (FAQs)

Q1: My sulfonyl chloride seems to be degrading upon storage. What are the best practices for handling and storage?

A1: Sulfonyl chlorides are highly sensitive to moisture.[5] Hydrolysis, where the sulfonyl chloride reacts with water to form the corresponding sulfonic acid, is a common issue.[4] To prevent degradation, always store sulfonyl chlorides in a desiccator under an inert atmosphere (nitrogen or argon). Use anhydrous solvents and oven-dried glassware for all reactions.[5][6] A freshly opened bottle or a purified batch of the reagent is recommended for critical reactions.[7]

Q2: My reaction is sluggish or not going to completion. What are the first things I should check?

A2: Several factors could be at play. First, confirm the purity of your sulfonyl chloride, as it may have hydrolyzed.[7] Next, assess your reaction conditions. Insufficiently low temperatures can slow the reaction, but excessively high temperatures can cause decomposition.[6][7] Ensure your solvent fully dissolves all reactants.[7] Finally, the choice of base is critical; a base that is too weak may not effectively scavenge the HCl byproduct, thereby slowing the reaction.[7]

Q3: I'm observing multiple products on my TLC plate. What are the most common side reactions?

A3: With primary amines, a common side reaction is di-sulfonylation, where the initially formed sulfonamide is further sulfonylated.[7] This can be minimized by the slow, dropwise addition of the sulfonyl chloride (1.0-1.1 equivalents) at low temperatures.[7] When working with secondary or tertiary alcohols, base-mediated elimination can compete with the desired substitution, especially at higher temperatures.[7]

Q4: How do I effectively remove unreacted sulfonyl chloride during work-up?

A4: A standard aqueous basic wash (e.g., with NaHCO₃) can hydrolyze the remaining sulfonyl chloride.[8] However, for sterically hindered or less reactive sulfonyl chlorides, this may not be sufficient. A "nucleophilic quench" with a small amount of a simple amine (like triethylamine or aqueous ammonia) before the main work-up can convert the sulfonyl chloride into a more easily separable sulfonamide.[8] For very difficult cases, amine-based scavenger resins are highly effective at covalently binding and removing excess sulfonyl chloride.[8]

Troubleshooting Guide

Even with careful planning, sulfonylation reactions can present challenges. This guide provides a systematic approach to identifying and solving common problems.

Problem Probable Cause(s) Suggested Solutions & Rationale
Low Yield / Incomplete Reaction 1. Degraded Sulfonyl Chloride: Reagent has hydrolyzed due to improper storage.[7] 2. Steric Hindrance: Bulky groups on the nucleophile or sulfonyl chloride are impeding the reaction.[5][7][9][10] 3. Insufficient Activation: Reaction temperature is too low, or the chosen base is too weak.[7] 4. Poor Solubility: Reactants are not fully dissolved in the chosen solvent.[7]1. Use Fresh Reagent: Use a new bottle of sulfonyl chloride or purify the existing stock. Confirm purity via NMR if possible.[7] 2. Increase Temperature & Time: Cautiously increase the reaction temperature and extend the reaction time to overcome the activation energy barrier.[5] 3. Employ a Catalyst: For hindered systems, add a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP). DMAP forms a highly reactive N-sulfonylpyridinium salt intermediate, which is less sterically shielded.[5] 4. Optimize Base/Solvent: Switch to a stronger base (e.g., from K₂CO₃ to triethylamine) or a solvent with better solubilizing properties (e.g., DCM, THF, or Acetonitrile).[7]
Multiple Byproducts 1. Di-sulfonylation (Primary Amines): The product sulfonamide reacts again with the sulfonyl chloride.[7] 2. Elimination Reaction (Alcohols): The basic conditions favor elimination over substitution, particularly with secondary/tertiary alcohols.[7] 3. Alkyl Halide Formation: The sulfonate ester product reacts with the chloride byproduct.[7] 4. Substrate Decomposition: The starting material is not stable under the reaction conditions.[7]1. Control Stoichiometry: Use a slight excess of the amine (1.1-1.2 equivalents) and add the sulfonyl chloride slowly at 0 °C.[5][7] 2. Use Milder Conditions: Employ a non-hindered, non-nucleophilic base and maintain low temperatures to disfavor elimination.[7] 3. Change Base/Solvent: Avoid using excess pyridine as a solvent, which can promote this side reaction. Triethylamine is often a better choice.[7] 4. Stability Check: Run a control experiment to test the stability of your starting material under the planned reaction conditions without the sulfonyl chloride.[7]
Difficult Purification 1. Product is Water-Soluble: A highly polar product may be lost to the aqueous layer during extraction.[11] 2. Persistent Impurities: Unreacted starting material or byproducts co-elute with the product during chromatography.1. Modify Extraction: Saturate the aqueous layer with NaCl (brine) before extraction to decrease the polarity of the aqueous phase and "salt out" the product.[7] 2. Use Scavenger Resins: For removing excess sulfonyl chloride or acidic byproducts, scavenger resins provide a simple and effective purification method that avoids aqueous work-ups.[8]
Troubleshooting Workflow Diagram

G start Problematic Sulfonylation (Low Yield, Byproducts) analysis Analyze Reaction Mixture (TLC, LC-MS) start->analysis diagnosis Diagnose Primary Issue analysis->diagnosis low_yield Low Yield / Incomplete diagnosis->low_yield Incomplete Conversion byproducts Multiple Byproducts diagnosis->byproducts Multiple Spots no_product No Desired Product diagnosis->no_product Only Starting Material solution_yield Optimize Conditions: - Increase Temperature/Time - Add Catalyst (DMAP) - Change Base/Solvent low_yield->solution_yield solution_byproducts Modify Stoichiometry - Use Milder Conditions - Check Substrate Stability byproducts->solution_byproducts solution_reagent Check Reagent Quality: - Use Fresh Sulfonyl Chloride - Ensure Anhydrous Conditions no_product->solution_reagent end Purified Product solution_yield->end solution_byproducts->end solution_reagent->end

Caption: A flowchart for troubleshooting common issues in sulfonylation reactions.

Protocols and Methodologies

The following protocols are provided as a starting point. Optimization will be necessary based on your specific substrate.

Protocol 1: Standard Sulfonamide Formation from a Primary Amine

This protocol details the reaction of an amine with p-toluenesulfonyl chloride.

  • Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the primary amine (1.0 equiv.) in anhydrous dichloromethane (DCM).[7] Cool the flask to 0 °C in an ice bath.

  • Addition of Base: Add triethylamine (1.5 equiv.) to the solution and stir.[7]

  • Addition of Sulfonyl Chloride: In a separate flask, dissolve p-toluenesulfonyl chloride (1.1 equiv.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-20 minutes, keeping the temperature at 0 °C.[7]

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature. Monitor the consumption of the amine by Thin-Layer Chromatography (TLC).[7][12] Reactions are typically complete within 2-12 hours.

  • Work-up: Once complete, cool the mixture back to 0 °C and quench by slowly adding a saturated aqueous solution of NH₄Cl.[7] Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice more with DCM.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude sulfonamide by flash column chromatography or recrystallization.[7]

Protocol 2: Work-up Using an Amine Scavenger Resin

This protocol is ideal when aqueous work-ups are problematic or for simplifying purification.[8]

  • Resin Selection: Choose an appropriate amine-based scavenger resin (e.g., PS-Trisamine). A common loading is 2-3 equivalents relative to the excess sulfonyl chloride.[8]

  • Scavenging: Once the primary reaction is deemed complete by TLC or LC-MS, add the scavenger resin directly to the reaction mixture.[8]

  • Agitation: Stopper the flask and stir the resulting slurry at room temperature. The required time can range from 1 to 16 hours. Monitor the disappearance of the excess sulfonyl chloride.[8]

  • Isolation: Filter the reaction mixture to remove the resin. Wash the resin with a small amount of the reaction solvent to ensure complete product recovery.[8]

  • Concentration: Combine the filtrate and washes and concentrate in vacuo to yield the crude product, which can then be purified further if necessary.[8]

Advanced Strategies for Complex Molecules

Achieving Chemoselectivity

In molecules with multiple nucleophilic sites (e.g., both -OH and -NH₂ groups), selective sulfonylation can be achieved by exploiting the inherent differences in nucleophilicity.

  • Amines vs. Alcohols: Amines are generally more nucleophilic than alcohols. Therefore, sulfonylation of a molecule containing both an amine and an alcohol will typically result in the formation of a sulfonamide, leaving the hydroxyl group intact, especially under neutral or slightly basic conditions.[13]

  • Primary vs. Secondary Alcohols: Steric hindrance plays a key role. Primary alcohols are less sterically hindered and thus react more readily with sulfonyl chlorides than secondary alcohols. By carefully controlling stoichiometry (using ~1 equivalent of sulfonyl chloride) and keeping reaction temperatures low, it is often possible to selectively sulfonylate a primary alcohol in the presence of a secondary one.

Protecting Group Strategies

When chemoselectivity is not feasible, protecting groups are essential. The choice of protecting group must be "orthogonal" – meaning it can be removed under conditions that do not affect the newly formed sulfonamide or sulfonate ester.

Functional Group to Protect Common Protecting Groups Key Features
Amines Boc (tert-Butoxycarbonyl) Stable to a wide range of conditions but easily removed with acid (e.g., TFA).[14] A very common choice.
Cbz (Benzyloxycarbonyl) Stable to acidic and basic conditions; removed by catalytic hydrogenation.
Fmoc (9-Fluorenylmethyloxycarbonyl) Stable to acid but cleaved by bases like piperidine. Useful when Boc or Cbz are not suitable.
Alcohols Silyl Ethers (e.g., TBDMS, TIPS) A versatile class with tunable stability based on steric bulk. Removed with fluoride sources (e.g., TBAF) or acid.
MOM (Methoxymethyl ether) Stable to bases and nucleophiles but cleaved by strong acid.[14]
Benzyl (Bn) Robust group, stable to both acid and base. Removed by catalytic hydrogenation.
Managing Steric Hindrance

Steric bulk near the reaction center, either on the nucleophile or the sulfonyl chloride (e.g., an ortho-substituent), can dramatically slow down the reaction rate.[5][9][10][15]

  • Higher Temperatures: Increasing thermal energy can provide the necessary activation to overcome steric repulsion.[5]

  • Catalysis: As mentioned, a nucleophilic catalyst like DMAP can form a more reactive, less hindered intermediate, accelerating the reaction.[5]

  • Alternative Reagents: In some cases, switching to a less hindered sulfonylating agent, if the synthesis allows, may be the most practical solution. Conversely, some sterically hindered sulfonyl chlorides, like 2,4,6-triisopropylbenzenesulfonyl chloride (TrisCl), exhibit enhanced reactivity, a counterintuitive effect that can be exploited in certain synthetic contexts.[16]

DMAP Catalysis Mechanism

G cluster_0 DMAP Catalysis Pathway RSO2Cl R-SO₂Cl Intermediate [R-SO₂-DMAP]⁺ Cl⁻ (Reactive Intermediate) RSO2Cl->Intermediate + DMAP DMAP DMAP Product R-SO₂-OR' Intermediate->Product + R'-OH ROH R'-OH (Alcohol) Base Base HCl Base-H⁺ Cl⁻ Product->HCl

Caption: DMAP forms a highly reactive N-sulfonylpyridinium salt, accelerating sulfonylation.

Analytical Techniques for Reaction Monitoring

Proper reaction monitoring is crucial for determining reaction completion, identifying byproducts, and optimizing conditions.

  • Thin-Layer Chromatography (TLC): The workhorse for reaction monitoring. It's fast, simple, and effective for visualizing the consumption of starting materials and the formation of products.[12] Using a co-spot (spotting both starting material and the reaction mixture in the same lane) is essential for distinguishing between compounds with similar Rf values.[12]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information than TLC. It can confirm the mass of the desired product and detect byproducts, even those present in small quantities. It is invaluable for complex reaction mixtures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of a crude reaction aliquot can provide quantitative information about the conversion of starting material to product and the ratio of different products or isomers being formed.[17]

Safety Precautions

  • Corrosive and Moisture-Sensitive: Sulfonyl chlorides are corrosive and react with water, often exothermically, to produce corrosive HCl gas and sulfonic acid.[4] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Quenching: Be cautious when quenching reactions. The addition of water or protic solvents to a reaction mixture containing unreacted sulfonyl chloride and a base can be highly exothermic. Always perform quenches slowly and with cooling.

  • Toxicity: The toxicity of specific sulfonyl chlorides varies. Always consult the Safety Data Sheet (SDS) for the particular reagent you are using before starting your experiment.

References

  • Sulfonyl Chloride: Organic Chemistry Study Guide | Fiveable. (2025, August 15). Retrieved March 21, 2026, from [Link]

  • Sulfonyl Protective Groups | Chem-Station Int. Ed. (2014, May 6). Retrieved March 21, 2026, from [Link]

  • Sulfonyl halide - Wikipedia. (n.d.). Retrieved March 21, 2026, from [Link]

  • Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.). Retrieved March 21, 2026, from [Link]

  • An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC - NIH. (n.d.). Retrieved March 21, 2026, from [Link]

  • TAPC-Promoted Synthesis of Sulfonyl Chlorides from Sulfonic Acids. (n.d.). Retrieved March 21, 2026, from [Link]

  • Profiling sulfonate ester stability: identification of complementary protecting groups for ... - PMC. (n.d.). Retrieved March 21, 2026, from [Link]

  • Sulfonylation , Aniline, Alcohol, Solvent free, p-toluenesulfonyl chloride - Semantic Scholar. (n.d.). Retrieved March 21, 2026, from [Link]

  • Protecting Groups in Organic Synthesis - ChemTalk. (n.d.). Retrieved March 21, 2026, from [Link]

  • Nucleophilic substitution at sulphonyl sulphur. Part 2. Hydrolysis and alcoholysis of aromatic sulphonyl chlorides - ResearchGate. (2025, August 10). Retrieved March 21, 2026, from [Link]

  • Unusual steric effects in sulfonyl transfer reactions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved March 21, 2026, from [Link]

  • Why will sulfonic acid chlorides not react with water? - Quora. (2017, June 11). Retrieved March 21, 2026, from [Link]

  • Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin - PubMed. (n.d.). Retrieved March 21, 2026, from [Link]

  • α-Cyano-sulphonyl chlorides: their preparation and reactions with amines, alcohols, and enamines - Journal of the Chemical Society C - RSC Publishing. (n.d.). Retrieved March 21, 2026, from [Link]

  • Protective Groups - Organic Chemistry Portal. (n.d.). Retrieved March 21, 2026, from [Link]

  • Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH - American Chemical Society. (n.d.). Retrieved March 21, 2026, from [Link]

  • Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC. (n.d.). Retrieved March 21, 2026, from [Link]

  • Regio- and Stereoselective Hydrosulfonation of Alkynylcarbonyl Compounds with Sulfinic Acid in Water | The Journal of Organic Chemistry - ACS Publications. (2016, October 19). Retrieved March 21, 2026, from [Link]

  • p. 943 - Organic Syntheses Procedure. (n.d.). Retrieved March 21, 2026, from [Link]

  • Visible-Light-Induced Chemoselective Synthesis of α-Chloro and Vinyl Sulfones by Sulfonylation of Alkenes - Thieme E-Books & E-Journals -. (n.d.). Retrieved March 21, 2026, from [Link]

  • Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes - PubMed. (2007, November 26). Retrieved March 21, 2026, from [Link]

  • Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D - The Royal Society of Chemistry. (2021, March 1). Retrieved March 21, 2026, from [Link]

  • Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC - NIH. (n.d.). Retrieved March 21, 2026, from [Link]

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace. (2021, November 19). Retrieved March 21, 2026, from [Link]

  • Copper-Catalyzed Regioselective 1,4-Sulfonyl Indolylation of 1,3-Dienes with Sulfonyl Chloride and Indoles | Organic Letters - ACS Publications. (2025, February 22). Retrieved March 21, 2026, from [Link]

  • Reactivity of sterically hindered aromatic sulfonic acid derivatives: VIII. * General mathematical model for catalytic sulfonylation of phenol - ResearchGate. (n.d.). Retrieved March 21, 2026, from [Link]

  • Enantioselective Sulfonylation Reactions Mediated by a Tetrapeptide Catalyst - PMC. (n.d.). Retrieved March 21, 2026, from [Link]

  • Rapid screening and quantification of sulfonate derivatives in white peony root by UHPLC-MS-MS - PubMed. (2012, February 15). Retrieved March 21, 2026, from [Link]

  • Chemoselective one-pot synthesis of β-keto sulfones from ketones - Semantic Scholar. (2014, January 2). Retrieved March 21, 2026, from [Link]

  • Green Chemistry - RSC Publishing. (n.d.). Retrieved March 21, 2026, from [Link]

  • Chemoselective Electrochemical Cleavage of Sulfonimides as a Direct Way to Sulfonamides - PMC. (n.d.). Retrieved March 21, 2026, from [Link]

  • Sulfonate synthesis by sulfonylation (tosylation) - Organic Chemistry Portal. (n.d.). Retrieved March 21, 2026, from [Link]

  • Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - MDPI. (n.d.). Retrieved March 21, 2026, from [Link]

  • Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications | The Journal of Organic Chemistry - ACS Publications. (2017, December 5). Retrieved March 21, 2026, from [Link]

  • Sulfonyl chloride synthesis by oxidation - Organic Chemistry Portal. (n.d.). Retrieved March 21, 2026, from [Link]

Sources

Optimization

Technical Support Center: Hydrolytic Stability of Heteroaromatic Sulfonyl Chlorides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with medicinal chemists and drug development professionals who watch their carefully synthesized heteroaromatic sulfonyl ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with medicinal chemists and drug development professionals who watch their carefully synthesized heteroaromatic sulfonyl chlorides vanish into sulfonic acids or chloropyridines during routine workups.

Heteroaromatic sulfonyl chlorides (particularly pyridine, diazine, and azole derivatives) present unique stability challenges compared to their robust phenyl counterparts. This guide deconstructs the causality behind these degradation pathways and provides field-proven, self-validating protocols to rescue your synthetic workflows.

Part 1: Diagnostic FAQs – Understanding the Causality of Degradation

Q1: Why does my pyridine-2-sulfonyl chloride degrade into a chloropyridine instead of a sulfonic acid? A1: This is a classic case of formal SO₂ extrusion , rather than hydrolysis. In alpha and gamma isomers (pyridine-2- and pyridine-4-sulfonyl chlorides), the sulfonyl group is conjugated with the electron-withdrawing, imine-like nitrogen[1]. This electronic environment stabilizes the transition state for C–S bond cleavage. When exposed to ambient conditions or mild heat, the molecule readily extrudes sulfur dioxide gas, collapsing directly into the corresponding chloropyridine[2].

Q2: Why is pyridine-3-sulfonyl chloride so much more sensitive to atmospheric moisture than benzenesulfonyl chloride? A2: The beta position (pyridine-3-yl) lacks the direct resonance stabilization required for SO₂ extrusion. Instead, it undergoes classical nucleophilic attack by trace water[2]. The basicity of the pyridine nitrogen acts as an intramolecular or intermolecular general base, drastically accelerating the nucleophilic attack of water on the electrophilic sulfur center. This leads to rapid hydrolysis and the irreversible precipitation of the corresponding sulfonic acid[2].

Q3: How do ring substituents alter the hydrolytic stability of these compounds? A3: Stability is governed by a delicate balance of steric shielding and electronic induction:

  • Electronic Effects: Introducing electron-withdrawing groups (e.g., -NO₂, -CN) at the C-2 position of pyridine-3-sulfonyl chlorides withdraws electron density from the sulfur center, making it hyper-electrophilic and drastically decreasing hydrolytic stability[2].

  • Steric Shielding: Conversely, placing bulky groups near the heteroatom (e.g., a 6-tert-butyl group) sterically blocks intermolecular nucleophilic attack and reduces the nitrogen's ability to act as a general base, extending the compound's shelf-life from weeks to months[2].

G1 A Heteroaromatic Sulfonyl Chloride B SO2 Extrusion (Pyridine-2 & 4-yl) A->B Conjugation C Rapid Hydrolysis (Pyridine-3-yl) A->C Trace Water D Ring Decomposition (Furans, Isoxazoles) A->D Electrophilic Attack

Primary degradation pathways of heteroaromatic sulfonyl chlorides based on ring position.

Part 2: Quantitative Stability Profiling

To assist in experimental planning, the following table summarizes the experimentally determined stability trends for various pyridine-based sulfonyl chlorides[2]. Always store these reagents under an inert atmosphere (Argon) at or below +4 °C.

CompoundPrimary Degradation PathwayStability at Room Temp (RT)Stability at +4 °C
Pyridine-3-sulfonyl chloride HydrolysisDecomposes in 1 monthStable for 2 months
6-tert-butylpyridine-3-sulfonyl chloride HydrolysisStable for >6 monthsStable for >6 months
2-nitro-pyridine-3-sulfonyl chloride Hydrolysis80% degraded in 1 monthLimited
Pyridine-2-sulfonyl chloride SO₂ ExtrusionRapid degradationLimited
6-cyano-pyridine-2-sulfonyl chloride SO₂ ExtrusionDecomposes in 2 weeks-
6-tert-butoxy-pyridine-2-sulfonyl chloride SO₂ ExtrusionStable for >2 months-

Part 3: Troubleshooting Guide & Rescue Workflows

Issue 1: Complete loss of product mass during aqueous extraction.

Diagnosis: Water from the aqueous quench rapidly hydrolyzes the sulfonyl chloride. Liquid or oily sulfonyl chlorides are particularly vulnerable because they cannot be protected by the crystal lattice packing that stabilizes solid derivatives[3]. Resolution: Avoid aqueous workup entirely. Generate the sulfonyl chloride in situ using a Sandmeyer approach with DABSO as an SO₂ surrogate, followed by a direct, one-pot amine quench[4].

Issue 2: Need an isolable electrophile for chemoproteomics, but the sulfonyl chloride decomposes in the assay buffer.

Diagnosis: The half-life of heteroaromatic sulfonyl chlorides in aqueous biological buffers is often measured in minutes, making them unsuitable for live-cell assays or extended biochemical incubations[5]. Resolution: Convert the sulfonyl chloride to a Sulfur(VI) Fluoride (SVI-F). Sulfonyl fluorides possess exceptional hydrolytic stability due to the strong S–F bond and resistance to hard nucleophiles (like water), while remaining selectively reactive toward protein side chains via SuFEx chemistry[6].

G2 S1 Heteroaromatic Amine S2 Sandmeyer + DABSO (In situ SO2) S1->S2 S3 Direct Amine Quench (Sulfonamide) S2->S3 Unstable Intermediate S4 Fluoride Conversion (Stable SVI-F) S2->S4 Need Isolable Probe

Self-validating experimental workflow for bypassing hydrolytic instability during synthesis.

Part 4: Self-Validating Experimental Protocols

Protocol 1: One-Pot Sandmeyer Chlorosulfonylation and Amine Trapping

Causality: Utilizing DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) avoids the harsh oxidative chlorination of thiols. Generating the diazonium species and capturing it with SO₂ in a single pot prevents the accumulation of highly energetic intermediates and bypasses the need to isolate the hydrolytically unstable sulfonyl chloride[3].

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask, dissolve the heteroaromatic amine (1.0 equiv) in anhydrous acetonitrile. Add DABSO (0.6 equiv) and Cu(I)Cl (0.1 equiv).

  • Acidification: Add 37% aqueous HCl (1.2 to 2.0 equiv) and cool the mixture to 0 °C[4].

  • Diazotization: Slowly add tert-butyl nitrite (1.5 equiv) dropwise.

    • Self-Validation Check: You must observe immediate nitrogen gas evolution. The solution will transition from a suspension to a clear, colored mixture, confirming successful diazonium formation and subsequent SO₂ capture.

  • Maturation: Stir at room temperature until gas evolution ceases (approximately 1–2 hours).

    • Self-Validation Check: TLC/LCMS should show complete consumption of the starting amine.

  • Direct Quench (Crucial): Do NOT perform an aqueous workup. Directly add the target nucleophilic amine (e.g., morpholine, 2.0 equiv) and a non-nucleophilic base (DIPEA, 3.0 equiv) to the reaction vessel.

  • Isolation: Stir for 2 hours, then concentrate under reduced pressure and purify the resulting stable sulfonamide via flash chromatography.

Protocol 2: Synthesis of Hydrolytically Stable Sulfur(VI) Fluorides (SVI-F)

Causality: Exchanging the labile chloride leaving group for a fluoride creates a "SuFEx-able" warhead. The S–F bond is highly resistant to spontaneous hydrolysis but can be activated by specific microenvironments (e.g., protein binding pockets), making it ideal for chemical biology[7].

Step-by-Step Methodology:

  • Preparation: Dissolve the freshly prepared heteroaromatic sulfonyl chloride in a dry, aprotic solvent (e.g., DCM or THF) under an inert atmosphere.

  • Fluorination: Add an excess of an anhydrous fluoride source (e.g., Potassium bifluoride, KHF₂, 3.0 equiv). Note: If solubility is an issue, a catalytic amount of 18-crown-6 can be added to increase fluoride availability.

  • Reaction: Stir vigorously at room temperature for 4–12 hours.

    • Self-Validation Check: Monitor the reaction by ¹⁹F NMR or LCMS. You will observe the appearance of a distinct S–F peak (typically between +30 to +60 ppm, depending on the heterocycle) and a mass shift corresponding to [M - Cl + F].

  • Workup: Once complete, filter the suspension through a pad of Celite to remove insoluble inorganic salts.

  • Isolation: The resulting sulfonyl fluoride is highly stable and can now be safely washed with water or aqueous buffers without risk of hydrolysis.

References

  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Chemistry - A European Journal. 2

  • Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. 4

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Chemical Biology. 6

Sources

Troubleshooting

Furan Derivative Stability &amp; Troubleshooting Center

Welcome to the Technical Support Center for furan chemistry. As a Senior Application Scientist, I frequently consult with researchers whose syntheses fail at the final hurdle because the furan ring—a seemingly robust aro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for furan chemistry. As a Senior Application Scientist, I frequently consult with researchers whose syntheses fail at the final hurdle because the furan ring—a seemingly robust aromatic system—unravels during workup, deprotection, or storage.

Furan’s electron-rich nature makes it a double-edged sword: it is highly reactive for functionalization but exquisitely sensitive to acid-catalyzed hydrolysis and oxidative cleavage. This guide provides a mechanistic framework, diagnostic tools, and field-proven protocols to help you maintain furan integrity throughout your workflows.

Diagnostic Matrix: Identifying Furan Degradation

When a furan ring opens, it leaves specific chemical signatures. Use this self-validating diagnostic matrix to identify the root cause of your yield loss based on the byproducts observed in your NMR or LC-MS data.

Degradation SymptomRoot Cause MechanismKinetic / Thermodynamic DataPreventive Action
Linear 1,4-dicarbonyls Acid-catalyzed hydrolysisC-α protonation is favored by ~7 kcal/mol over C-β protonation[1].Buffer pH to 5–10; use polar aprotic solvents (e.g., DMF)[2].
6-hydroxy-2H-pyran-3(6H)-ones Achmatowicz oxidative cleavageRapid reaction at 0–5 °C in the presence of NBS/H₂O or trace oxidants[3].Exclude trace oxidants; maintain strictly inert atmosphere.
Insoluble black precipitates Acid-catalyzed polymerization (Humins)Highly accelerated in protic solvents (e.g., water, alcohols)[4].Avoid strong Brønsted acids; substitute with mild Lewis acids.
Mechanistic Pathways of Degradation

To prevent degradation, we must first understand the causality of the ring-opening cascade. The diagram below illustrates the dominant acid-catalyzed degradation pathway.

Mechanism Furan Furan Derivative (Intact Ring) Protonation Protonation at C-alpha (Rate-Limiting Step) Furan->Protonation H+ (Acidic Media) Furanol 2,5-Dihydro-2-furanol (Nucleophilic Attack) Protonation->Furanol + H2O Polymer Polymerization (Humins/Resins) Protonation->Polymer Intermolecular rxn Dicarbonyl 1,4-Dicarbonyl (Ring-Opened Product) Furanol->Dicarbonyl Ring Cleavage

Acid-catalyzed furan ring-opening mechanism and polymerization pathways.

Troubleshooting Guides & FAQs

Q1: My furan compound degrades completely during silica gel chromatography. Why is this happening, and how do I prevent it? A1: Standard silica gel is slightly acidic. Because furan is highly susceptible to acid-catalyzed ring opening, the slight acidity of the silica initiates protonation at the α-carbon—the rate-limiting step of degradation[4]. This forms a reactive furanium species that is subsequently attacked by ambient moisture, leading to acyclic dicarbonyls[2]. Solution: Neutralize your stationary phase. Pre-treat your silica gel and run your column using an eluent containing 0.1–1% triethylamine (Et₃N)[4].

Q2: How does the choice of solvent impact the stability of my furan intermediates? A2: Solvent choice dictates the thermodynamic stability of the furanium intermediate. Polar aprotic solvents like dimethylformamide (DMF) exert a strong stabilizing effect on furan derivatives[4]. Conversely, protic solvents like water or alcohols actively participate in the degradation pathway by acting as nucleophiles, accelerating the ring-opening process into furanols[4].

Q3: I am observing unexpected pyranone derivatives in my product mixture. What is the mechanism? A3: You are likely observing an unintended Achmatowicz-type oxidative ring-opening[3]. This occurs when furans (especially furfuryl alcohols) are exposed to trace oxidants or electrophilic halogens in the presence of water[3]. The furan ring is oxidized to a 2,5-dimethoxy-2,5-dihydrofuran intermediate (if in methanol) or directly rearranges to a 6-hydroxy-2H-pyran-3(6H)-one[3]. Solution: Degas all solvents, maintain a strict argon/nitrogen atmosphere, and avoid reagents like mCPBA or NBS unless oxidative cleavage is your explicit goal.

Q4: How do substituents on the furan ring alter its stability? A4: The stability of the furan ring is heavily dependent on its electron density. Electron-withdrawing groups (EWGs), such as halogens or carbonyls at the C2 or C5 positions, significantly enhance stability against acidic ring-opening by decreasing the electron density available for protonation[4]. Conversely, electron-donating groups (EDGs) make the ring more nucleophilic, promoting rapid protonation and subsequent polymerization[4].

Field-Proven Methodologies
Protocol A: Acid-Free Workup and Isolation

To ensure the survival of sensitive furan derivatives during reaction quenching and extraction, utilize this buffered protocol.

  • Thermal Quenching: Upon reaction completion, immediately cool the mixture to 0 °C in an ice bath to minimize thermal degradation kinetics[2].

  • Neutralization: Quench any acidic reagents by slowly adding a saturated aqueous solution of NaHCO₃ until the aqueous phase pH is strictly between 7 and 9.

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., EtOAc or DCM). Avoid prolonged biphasic contact.

  • Drying & Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo at a low water-bath temperature (< 30 °C).

  • Purification: For chromatographic purification, slurry the silica gel in your starting eluent doped with 1% v/v triethylamine (Et₃N)[4]. Load the crude mixture and elute using the Et₃N-doped solvent system.

Protocol B: Quantitative Stability Assessment (Stress Testing)

Before scaling up a synthesis involving a novel furan intermediate, profile its stability using this self-validating assay.

  • Buffer Preparation: Prepare standardized aqueous buffer solutions at pH 2, 4, 7, 9, and 12.

  • Stock Solutions: Prepare a stock solution of the furan derivative in a stable polar aprotic solvent (e.g., DMF)[4]. Prepare a separate internal standard (IS) stock solution using a stable, non-reactive aromatic analog.

  • Incubation: For each pH condition, spike the furan stock into the buffer in a sealed vial to reach the target concentration. Immediately add the IS.

  • Time-Zero Control: Immediately extract and quench a "Time Zero" (T₀) aliquot to establish the baseline ratio of Analyte/IS.

  • Sampling: Incubate the vials at the target temperature, withdrawing and quenching aliquots at predefined intervals (e.g., 1h, 4h, 12h, 24h).

  • Analysis: Analyze the aliquots via HPLC-UV or LC-MS. Plot the natural log of the remaining concentration versus time to calculate the degradation rate constant ( k ) and half-life ( t1/2​ )[4].

Troubleshooting Decision Workflow

Use the following logical workflow to rapidly diagnose and correct furan degradation issues in your synthetic route.

Workflow Start Furan Degradation Detected Analyze Analyze Reaction Conditions Start->Analyze Acidic Acidic Media? (pH < 5) Analyze->Acidic Oxidative Oxidative Media? (Trace O2 / Halogens) Analyze->Oxidative FixAcid Buffer to pH 5-10 Use DMF/DMSO Solvent Deactivate Silica (Et3N) Acidic->FixAcid Yes FixOx Use Inert Atmosphere Avoid NBS/mCPBA Oxidative->FixOx Yes

Troubleshooting workflow for mitigating furan degradation during synthesis.

References
  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution Energy & Fuels (ACS Publications)[Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization ResearchGate[Link]

Sources

Optimization

Technical Support Center: High Vacuum Distillation of Furan Carboxylates

Welcome to the Technical Support Center. As drug development and polymer science increasingly rely on bio-based platform chemicals, the purification of furan carboxylates—specifically 2,5-Furandicarboxylic acid (FDCA) an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development and polymer science increasingly rely on bio-based platform chemicals, the purification of furan carboxylates—specifically 2,5-Furandicarboxylic acid (FDCA) and its ester derivatives—has become a critical workflow.

This guide is designed for researchers and scale-up scientists. It bypasses basic distillation theory to focus on the mechanistic causality, thermophysical challenges, and field-proven troubleshooting required to successfully isolate high-purity furan carboxylates.

The Mechanistic Rationale: Why Esterification and High Vacuum?

Purifying crude FDCA directly via standard distillation is thermodynamically unfeasible. The free acid has an exceptionally high melting point (approximately 342 °C at atmospheric pressure) and undergoes severe thermal decomposition and decarboxylation before it can vaporize[1].

To circumvent this, researchers must convert FDCA into furan carboxylate esters, such as dimethyl furan-2,5-dicarboxylate (DMFD, also referred to as FDMC or FDCDM)[2]. Esterification significantly lowers the boiling point, enabling purification via distillation[3]. However, even as an ester, the boiling point remains high. High vacuum distillation is strictly required to depress the boiling point further (e.g., to 186–190 °C at 13 Torr)[1]. This prevents the thermal degradation and polymerization that rapidly occur when furanic compounds are exposed to elevated temperatures for prolonged periods[4].

Thermophysical Data for Process Design

Understanding the phase-change behavior of your target molecule is the foundation of a self-validating distillation protocol.

CompoundMelting PointBoiling Point (Atmospheric)Boiling Point (High Vacuum)Target Process Vacuum
FDCA (Free Acid) ~342 °C (Decomposes)N/AN/AN/A
Dimethyl Furan-2,5-dicarboxylate (DMFD) 108–112 °C~285 °C186–190 °C @ 13 Torr< 10 Torr (Ideally 1–5 Torr)
Dibutyl Furan-2,5-dicarboxylate ~30 °C> 300 °C~160 °C @ 1 Torr< 1 Torr

Process Visualization

Workflow N1 Crude Reaction Mixture (FDCA, HMF, Humins) N2 Esterification (Methanol + Catalyst) N1->N2 N3 Crude DMFD Mixture N2->N3 Conversion N4 Filtration & Solvent Removal N3->N4 Preparation N5 High Vacuum Distillation (< 10 mbar, 180-200°C) N4->N5 Feed N6 Heated Condenser (Circulating Oil > 115°C) N5->N6 Vapor Phase N8 Residue / Bottoms (Humins, Unreacted Acids) N5->N8 Liquid/Solid Phase N7 Purified DMFD (> 99.5% Purity) N6->N7 Collection

Workflow for the esterification and high vacuum distillation of furan carboxylates.

Standard Operating Procedure: DMFD Purification

This protocol is a self-validating system; do not proceed to the next step unless the causality check is satisfied.

Step 1: Pre-Distillation Preparation Filter the crude reaction mixture to remove solid catalysts and unreacted aldaric or furoic acids[1]. Evaporate residual methanol and water using a rotary evaporator.

  • Causality Check: Removing low-boilers prevents violent bumping and sudden loss of vacuum during the high-vacuum phase, which would otherwise carry crude impurities into the receiving flask.

Step 2: Apparatus Setup & Integrity Testing Assemble a short-path distillation unit or wiped-film evaporator.

  • Self-Validating Check (Vacuum Drop Test): Pull vacuum on the empty, cold system. Isolate the pump. If the vacuum decays by more than 1 Torr/min, locate and seal leaks before proceeding. Oxygen ingress at >150 °C causes immediate oxidative degradation of the furan ring.

Step 3: Condenser Temperature Control (Critical) Circulate heated thermal oil (115–120 °C) through the condenser jacket.

  • Causality Check: DMFD is a solid at room temperature. Using standard chilled water will cause the vaporized ester to instantly desublimate (crystallize) on the glass, blocking the vapor path and creating a severe over-pressure hazard[1].

Step 4: Distillation Execution Gradually lower the system pressure to < 10 Torr. Slowly heat the distillation pot to 200–250 °C depending on the exact vacuum achieved[4]. Collect the purified DMFD as a liquid in a heated receiving flask, allowing it to solidify into high-purity white crystals (>98% purity) only after it has cleared the distillation path[5].

Troubleshooting & FAQs

Q: Why is my distillation apparatus clogging at the condenser, leading to a loss of vacuum in the pot? A: You are experiencing desublimation. Because DMFD has a melting point of ~112 °C, it will solidify upon contact with any surface cooler than this threshold.

  • Solution: Switch from a water-cooled condenser to a circulating oil-heated condenser set to 115–120 °C. Ensure the pathway from the condenser to the receiving flask is also heat-traced or insulated.

Q: My purified furan carboxylate ester has a yellow/brown tint instead of being a pure white crystalline solid. What went wrong? A: Discoloration is a direct indicator of thermal degradation or the co-distillation of humins (polymeric byproducts of 5-hydroxymethylfurfural (HMF) oxidation)[3]. This happens when the pot temperature is too high or the residence time is too long.

  • Solution: Improve your vacuum depth (aim for < 1 Torr) to allow distillation at a lower pot temperature (e.g., 180 °C instead of 240 °C). Alternatively, transition from a batch pot distillation to a Wiped-Film Evaporator (WFE) to drastically reduce the thermal residence time of the product.

Q: I am experiencing violent bumping in the distillation pot as soon as I apply heat under vacuum. How do I stabilize the boil? A: Bumping is caused by residual low-boiling solvents (like unreacted methanol or water from the esterification step) rapidly expanding under high vacuum.

  • Solution: Implement a strict two-stage solvent stripping phase. Hold the crude mixture at 60 °C and 50 Torr for 30 minutes to strip methanol before applying high vacuum (< 10 mbar) and ramping to the distillation temperature of 180–200 °C[1].

Q: Can I separate unreacted HMF from DMFD using this method? A: Yes, but it requires precise control. HMF and DMFD have different boiling points, but HMF is highly prone to polymerization at high temperatures, forming humins[3]. If your vacuum fluctuates, HMF will co-distill or degrade in the pot, ruining the batch. Ensure a steady-state vacuum and consider a fractional short-path setup if HMF concentrations in the crude are high.

References

  • Source: google.
  • Source: nih.
  • Source: acs.
  • Source: google.
  • Effect of Support on Oxidative Esterification of 2, 5-furandiformaldehyde to Dimethyl Furan-2, 5-dicarboxylate - Preprints.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Tar Formation in Furan Reactions

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you know that furanic compounds—particularly 5-hydroxymethylfurfural (HMF) and furfural—are highly reactive platform...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you know that furanic compounds—particularly 5-hydroxymethylfurfural (HMF) and furfural—are highly reactive platform chemicals. However, their inherent reactivity makes them notoriously susceptible to polymerization, leading to the formation of intractable, black carbonaceous polymers known as "humins" or tars[1].

This guide is designed by our Senior Application Scientists to move beyond superficial fixes. We will dissect the thermodynamic and kinetic causality of tar formation and provide self-validating protocols to engineer these side reactions out of your workflows.

Part 1: Mechanistic Deep Dive – Why Do Furans Form Tar?

To prevent tarring, you must first understand the causality of the degradation pathways. Tar (humin) formation is not a random degradation event; it is a highly structured, acid-catalyzed, or radical-initiated polymerization cascade.

  • The Rehydration and Aldol Addition Pathway (Aqueous/Acidic Conditions): During the acid-catalyzed dehydration of carbohydrates to HMF, the furan ring is highly susceptible to nucleophilic attack by water. HMF rehydrates to form the highly reactive intermediate 2,5-dioxo-6-hydroxy-hexanal (DHH)[1]. DHH acts as the primary promoter for humin formation, undergoing rapid keto-enol tautomerization and subsequent aldol condensation with unreacted HMF molecules to form structurally ill-defined, insoluble polymers[2].

  • The Radical Homopolymerization Pathway (Diels-Alder/Thermal Conditions): In applications utilizing furan-maleimide thermoreversible Diels-Alder networks, heating the system to trigger the retro-Diels-Alder (rDA) reaction often results in irreversible gelation or tarring. This is caused by the thermal homopolymerization of the maleimide double bonds via a free-radical mechanism, which permanently crosslinks the network[3].

Reaction Pathways & Mitigation Mapping

G cluster_mitigation Targeted Mitigation Strategies A Carbohydrates (Fructose/Glucose) B 5-HMF / Furfural (Reactive Intermediate) A->B Acid Dehydration C DHH (2,5-dioxo-6-hydroxy-hexanal) B->C Rehydration (Aqueous) D Humins / Tar (Insoluble Polymers) B->D Direct Polymerization E Target Derivatives (e.g., FDCA) B->E Oxidation / Upgrading C->D Aldol Addition with HMF M1 Biphasic Extraction (Isolates HMF from Acid) M1->B M2 Radical Scavengers (Halts Homopolymerization) M2->D

Fig 1: Reaction pathways of furan tar (humin) formation and targeted mitigation strategies.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My HMF synthesis from fructose always yields a black, viscous tar at the bottom of the reactor. How can I suppress this? A1: You are experiencing classic humin formation driven by prolonged residence time of HMF in the acidic aqueous phase[4]. To suppress this, you must shift from a monophasic to a biphasic solvent system (e.g., Water/MTHF or Water/MIBK)[5]. By introducing an organic extraction solvent, HMF is continuously partitioned out of the reactive aqueous phase the moment it is formed. This physical separation cuts off the HMF DHH rehydration pathway, effectively starving the aldol condensation reaction of its primary precursors[6].

Q2: I am using a biphasic system (Water/MIBK), but my HMF yield is still capping at ~35% with significant tarring. What is failing? A2: Your partition coefficient ( P ) is likely too low. MIBK/Water has a partition coefficient for HMF of approximately P=1.0 , meaning half of your HMF remains in the destructive aqueous phase[6].

  • Solution: Switch your organic phase to 2-Methyltetrahydrofuran (MTHF), which offers a higher partition coefficient ( P=1.9 ). Additionally, saturate your aqueous phase with NaCl. This "salting-out" effect drastically decreases HMF's solubility in water, pushing the partition coefficient higher and driving yields above 90%[6].

Q3: I am running a furan-maleimide reversible Diels-Alder reaction. At 120°C, the resin irreversibly crosslinks into a hard tar instead of depolymerizing. How do I fix this? A3: The temperatures required for the retro-Diels-Alder (rDA) reaction overlap with the activation energy for maleimide free-radical homopolymerization[7]. You are unintentionally triggering a secondary radical cure.

  • Solution: Dope your resin formulation with a free-radical scavenger, such as hydroquinone (typically 0.5 - 1.0 wt%). The hydroquinone will act as an inhibitor, quenching the radical cascade and preserving the thermoreversibility of the furan-maleimide network[8].

Part 3: Quantitative Data on Tar Mitigation Strategies

To aid in your experimental design, the following table summarizes the causal relationship between solvent system selection, HMF yield, and humin suppression based on validated literature parameters[5][6][9].

Solvent SystemSubstrateCatalystHMF Yield (%)Humin/Tar FormationCausality of Tar Suppression
Monophasic (Water) Fructose / Glucose H2​SO4​ / HCl < 35%Severe (Black Tar) N/A (HMF remains fully exposed to acid/water, driving DHH formation)
Biphasic (MIBK / H2​O ) Biomass / HexosesLewis Acid / Zeolite~39%Moderate In situ extraction removes a fraction of HMF ( P≈1.0 )[6].
Biphasic (MTHF / H2​O
  • NaCl)
Sucrose / Thick Juice H2​SO4​ > 90%Minimal High partition coefficient ( P=1.9 ) + salting-out effect physically isolates HMF[6].
Biphasic (Acetone / BHC) FructoseAuto-catalytic85 - 92%Minimal Phase modulation and rapid HMF stabilization via acetone interaction[9].

Part 4: Self-Validating Experimental Protocol

Optimized Biphasic Extraction for High-Yield HMF Synthesis

This protocol utilizes a continuous in situ extraction methodology to prevent humin formation. It is designed as a self-validating system : the visual state of the phases at the end of the reaction serves as an immediate diagnostic tool for mass-transfer efficiency.

Reagents: Fructose (or Sucrose), 2-Methyltetrahydrofuran (MTHF), H2​SO4​ (0.5 M), NaCl.

Step-by-Step Methodology:

  • Aqueous Phase Preparation: Dissolve the carbohydrate substrate (e.g., 0.5 M fructose) in the aqueous H2​SO4​ solution. Saturate the solution by adding 0.3 g/mL of NaCl. Causality: The NaCl reduces the hydration shell capacity of the water, forcing the organic HMF intermediate out of the aqueous phase[6].

  • Organic Phase Addition: Add MTHF to the reactor to achieve an Aqueous:Organic volumetric ratio of 1:4. Causality: A high volume of organic solvent ensures the equilibrium heavily favors the extraction of HMF.

  • Reaction Execution: Seal the biphasic reactor and heat to 150°C. Critical: Agitate at a minimum of 1000 RPM. Causality: High shear mixing maximizes the interfacial surface area between the aqueous and organic phases, ensuring HMF is extracted the millisecond it is formed, before rehydration can occur. Run for 15–30 minutes[6].

  • Quenching & Phase Separation: Rapidly cool the reactor in an ice bath to < 25°C to halt all kinetics. Transfer to a separatory funnel and allow the phases to resolve.

Self-Validation Checkpoints:

  • Success Indicator: The upper organic phase (MTHF) should be bright yellow/orange (containing the HMF). The lower aqueous phase should be clear to pale amber.

  • Failure Indicator (Troubleshooting): If the lower aqueous phase is opaque black or contains solid particulates, your mass transfer failed. HMF remained in the aqueous phase and polymerized into humins. Corrective Action: Increase your stirring RPM, increase the NaCl concentration, or check for emulsion formation.

Part 5: Comprehensive References

The following authoritative sources were utilized to ground the mechanistic claims and protocols in this guide.

  • Computational survey of humin formation from 5-(hydroxymethyl)furfural under basic conditions Source: RSC Advances URL:

  • Mechanistic Investigation into the Formation of Humins in Acid-Catalyzed Biomass Reactions Source: PMC / NIH URL:

  • Transformation of remnant algal biomass to 5-HMF and levulinic acid: influence of a biphasic solvent system Source: RSC Publishing URL:

  • Phase-switchable catalytic system design for the efficient and economical conversion of fructose to 5-hydroxymethylfurfural Source: RSC Publishing URL:

  • High-Yield 5-Hydroxymethylfurfural Synthesis from Crude Sugar Beet Juice in a Biphasic Microreactor Source: PMC / NIH URL:

  • Understanding the Effect of Side Reactions on the Recyclability of Furan-Maleimide Resins Based on Thermoreversible Diels-Alder Network Source: PMC / NIH URL:

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic Differentiation Guide: Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate vs. Positional Isomers

Executive Summary & Scientific Context Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4)[1] is a highly reactive, bifunctional electrophilic building block. It is a critical intermediate in the syn...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS: 344308-91-4)[1] is a highly reactive, bifunctional electrophilic building block. It is a critical intermediate in the synthesis of complex sulfonamide-based therapeutics, including heterobifunctional PROTAC degraders targeting the E3 ligase DCAF15[2], and novel small-molecule NLRP3 inflammasome inhibitors[3].

During scale-up or de novo synthesis, the regioselective functionalization of the furan ring is challenging. The formation of positional isomers—specifically the 3-methyl and 5-chlorosulfonyl variants—is a common synthetic liability. Because these isomers possess identical molecular weights, similar polarities, and identical functional groups, standard chromatographic methods (e.g., TLC, HPLC) often fail to provide definitive structural confirmation.

This guide provides a self-validating spectroscopic workflow to unambiguously differentiate the target molecule from its primary positional alternatives.

The Isomer Landscape

To ensure Structure-Activity Relationship (SAR) integrity, it is essential to distinguish the target from its two most probable synthetic isomers:

  • Target (Isomer I): Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate

  • Alternative A (Isomer II): Methyl 5-(chlorosulfonyl)-3-methylfuran-2-carboxylate[3]

  • Alternative B (Isomer III): Methyl 4-(chlorosulfonyl)-3-methylfuran-2-carboxylate[2]

Spectroscopic Differentiation Strategy

Relying solely on 1D 1 H NMR or standard LC-MS is an analytical risk. A robust, self-validating system must employ 2D HMBC (Heteronuclear Multiple Bond Correlation) to map the carbon skeleton, coupled with pre-analysis derivatization for LC-MS to prevent on-column degradation.

Nuclear Magnetic Resonance (NMR) Profiling

The furan ring in these compounds contains only one residual aromatic proton. Its chemical shift is highly sensitive to the anisotropic and inductive effects of adjacent substituents:

  • In Alternative B (Isomer III) , the proton is located at C5, directly adjacent to the ring oxygen and the highly electron-withdrawing chlorosulfonyl (-SO 2​ Cl) group at C4. This results in an extreme downfield shift (>8.0 ppm).

  • In the Target (Isomer I) , the proton is at C3. While deshielded by the C2-carboxylate, it lacks the extreme downfield shift seen in Isomer III, typically resonating around 7.2–7.4 ppm.

  • HMBC serves as the definitive tie-breaker. The 3-bond ( 3JCH​ ) couplings from the methyl protons to the substituted furan carbons unambiguously assign the regiochemistry without relying on theoretical chemical shift predictions.

Mass Spectrometry (LC-MS) Causality

Expert Insight: Direct LC-MS analysis of sulfonyl chlorides often leads to complex, misleading spectra due to rapid hydrolysis (yielding sulfonic acids,[M-Cl+OH] + ) or solvolysis with methanol mobile phases (yielding methyl sulfonates). To ensure data integrity, our protocol requires in situ derivatization with an amine to form a stable sulfonamide prior to injection.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Anhydrous NMR Acquisition

Causality: Trace water in standard NMR solvents will rapidly hydrolyze the -SO 2​ Cl group to -SO 3​ H, drastically altering the chemical shifts and invalidating the isomer comparison.

  • Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of strictly anhydrous CDCl 3​ . Critical: Use CDCl 3​ stored over activated 4Å molecular sieves.

  • Acquisition: Acquire 1D 1 H (16 scans), 1D 13 C (512 scans), and 2D HMBC spectra on a 400 MHz or 600 MHz spectrometer at 298 K.

  • Processing: Calibrate the residual CHCl 3​ peak to 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C).

Protocol B: Derivatization-Assisted LC-MS

Causality: Converting the reactive sulfonyl chloride to a sulfonamide guarantees that the mass detected corresponds to the intact carbon skeleton, preventing false negatives caused by on-column degradation.

  • Derivatization: Dissolve 1 mg of the compound in 100 µL of anhydrous THF. Add 10 µL of pyrrolidine and 10 µL of N,N-diisopropylethylamine (DIPEA).

  • Incubation: Vortex for 5 minutes at room temperature. The conversion to the sulfonamide is quantitative and instantaneous.

  • Dilution: Dilute 10 µL of the reaction mixture with 990 µL of LC-MS grade Acetonitrile.

  • Acquisition: Inject 1 µL onto a C18 column using a gradient of Water/Acetonitrile (with 0.1% Formic Acid). Monitor via ESI+ mode for the sulfonamide mass.

Quantitative Data Comparison

Table 1: 1 H NMR & HMBC Diagnostic Markers

CompoundFuran Proton Shift (ppm)Methyl Proton Shift (ppm)Key HMBC Correlations ( 1 H 13 C)
Target (Isomer I) ~7.3 (s, 1H, C3-H)~2.7 (s, 3H, C5-CH 3​ )C5-CH 3​ C4 (-SO 2​ Cl), C5
Alternative A (Isomer II) ~7.1 (s, 1H, C4-H)~2.4 (s, 3H, C3-CH 3​ )C3-CH 3​ C2 (C=O), C3, C4
Alternative B (Isomer III) ~8.2 (s, 1H, C5-H)~2.4 (s, 3H, C3-CH 3​ )C5-H C4 (-SO 2​ Cl), C3, C2

Table 2: Secondary Spectroscopic Markers (IR & Derivatized MS)

TechniqueTarget / Alternatives DataDiagnostic Value
ATR-FTIR ν (C=O) ~1720 cm −1 νas​ (SO 2​ ) ~1375 cm −1 νs​ (SO 2​ ) ~1180 cm −1 Confirms functional groups but insufficient for positional differentiation.
LC-MS (Pyrrolidine Deriv.) [M+H] + m/z 274.07 (Sulfonamide)Validates intact sulfonyl core. Prevents false negatives from hydrolysis.
GC-EI-MS (Underivatized) M ∙+ m/z 238Base peak m/z 139[M - SO 2​ Cl] + Identical fragmentation pathways across isomers; useful only for confirming gross structure.

Analytical Workflow Visualization

G Start Unknown Furan Isomer (C7H7ClO5S) Split Sample Aliquoting Start->Split NMR_Prep Dissolve in Anhydrous CDCl3 (Prevent -SO2Cl Hydrolysis) Split->NMR_Prep MS_Prep Derivatization with Amine (Form Stable Sulfonamide) Split->MS_Prep IR_Acq ATR-FTIR Spectroscopy (S=O, C=O Stretches) Split->IR_Acq NMR_Acq 1H, 13C, & 2D HMBC NMR (Primary Differentiation) NMR_Prep->NMR_Acq Data Integrate Spectroscopic Data NMR_Acq->Data MS_Acq LC-ESI-MS Analysis (Confirm Mass & Purity) MS_Prep->MS_Acq MS_Acq->Data IR_Acq->Data Result Unambiguous Isomer Identification Data->Result

Multiplexed spectroscopic workflow for the structural elucidation of chlorosulfonyl furan isomers.

References

  • American Elements. "Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate | CAS 344308". 1

  • Journal of Medicinal Chemistry - ACS Publications. "Optimization of Potent Ligands for the E3 Ligase DCAF15 and Evaluation of Their Use in Heterobifunctional Degraders". 2

  • Google Patents. "WO2024010772A1 - Nlrp3 inhibitors". 3

Sources

Comparative

A Comparative Guide to the Biological Activity of Furan-Based Sulfonamides Versus Thiophene-Based Analogs

In the landscape of medicinal chemistry, the isosteric replacement of a furan with a thiophene ring is a well-established strategy to modulate the biological activity and pharmacokinetic properties of lead compounds.[1][...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the isosteric replacement of a furan with a thiophene ring is a well-established strategy to modulate the biological activity and pharmacokinetic properties of lead compounds.[1][2] This guide offers a data-driven comparative analysis of furan- and thiophene-based sulfonamides, providing researchers, scientists, and drug development professionals with insights to inform the selection and optimization of these critical pharmacophores.

At a Glance: Furan vs. Thiophene as Bioisosteres

Furan and thiophene are five-membered aromatic heterocycles that, while structurally similar, possess distinct electronic and physicochemical properties that influence their biological activity.[1][2] The substitution of furan's oxygen with thiophene's sulfur atom can lead to significant changes in a molecule's pharmacological profile.[2]

FeatureFuranThiophene
Heteroatom OxygenSulfur
Electronegativity of Heteroatom HigherLower
Aromaticity LowerHigher
Polarity More PolarLess Polar
Hydrogen Bonding Capability Oxygen can act as a hydrogen bond acceptor.Sulfur is a weaker hydrogen bond acceptor.
Metabolic Stability Generally considered less stable and can be metabolized to reactive intermediates.Generally considered more metabolically stable.[1]
Common Biological Activities Anticancer, Antimicrobial, Anti-inflammatory.[1]Anticancer, Antimicrobial, Anti-inflammatory.[1]

Comparative Biological Activity: A Data-Driven Analysis

The choice between a furan or thiophene core in a sulfonamide scaffold is highly context-dependent, with the overall biological activity influenced by the specific target and the nature of other substituents on the molecule.[1]

Anticancer Activity

Both furan and thiophene sulfonamides have been investigated as potential anticancer agents.[3] The cytotoxic effects of these compounds are often evaluated using the MTT assay, which measures a cell's metabolic activity as an indicator of viability.[1]

While direct comparative studies on furan and thiophene sulfonamides are limited in the provided search results, data from analogous compounds such as chalcone and pyrazole derivatives offer valuable insights. For instance, in a series of chalcone derivatives, the furan-containing compound demonstrated slightly better activity against A549 (lung cancer) and HepG2 (liver cancer) cell lines compared to its thiophene counterpart.[1][2] Conversely, in a pyrazole series, the thiophene analog showed superior potency against the A549 cell line.[1] This highlights that neither heterocycle is universally superior, and the optimal choice depends on the overall molecular structure.[1]

A study on amide derivatives of 2-furanocarboxylic and 2-thiophenecarboxylic acids revealed their antiproliferative effects on A431 cells, further underscoring the potential of both scaffolds in cancer therapy.[4][5]

Table 1: Comparative Anticancer Activity of Furan and Thiophene Analogs

Compound SeriesHeterocyclic CoreCell LineActivityReference
Chalcone DerivativeFuranMCF-7 (Breast Cancer)Higher Activity[2]
Chalcone DerivativeThiopheneHepG2 (Liver Cancer)Higher Activity[2]
Chalcone DerivativeThiopheneA549 (Lung Cancer)Higher Activity[2]
Pyrazole DerivativeThiopheneA549 (Lung Cancer)Superior Potency[1]
Anti-inflammatory Activity

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are key targets for anti-inflammatory drugs.[1] Both furan and thiophene scaffolds have been successfully incorporated into potent and selective COX-2 inhibitors.[1] The furanone ring is a key feature of the withdrawn selective COX-2 inhibitor, Rofecoxib, which exhibits high selectivity for COX-2 over COX-1.[1] Thiophene-based compounds have also been developed as potent and selective COX-2 inhibitors.[1]

Table 2: Comparative COX-1/COX-2 Inhibitory Activity of Furan and Thiophene Analogs

CompoundCoreCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)Reference
Furanone DerivativeFuran>1000.06>1667[1]
Rofecoxib (Vioxx)Furan500.0182778[1]
Thiophene Pyrazole HybridThiophene15.20.8517.9[1]
TetrahydrobenzothiopheneThiophene5.80.3118.7[1]
Antimicrobial Activity

Furan and thiophene sulfonamides have demonstrated a broad spectrum of antimicrobial activities.[6][7] The sulfonamide moiety is a well-established pharmacophore in antibacterial drugs, often acting as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[7][8]

Enzyme Inhibition

Beyond COX and DHPS, furan and thiophene sulfonamides have been explored as inhibitors of other key enzymes.

Carbonic Anhydrase Inhibition: A series of 4-substituted thiophene- and furan-2-sulfonamides were found to be potent inhibitors of human carbonic anhydrase II, with nanomolar-level potency.[10] This highlights their potential as topical ocular hypotensive agents for conditions like glaucoma.[8][10]

α-Glucosidase Inhibition: Novel furan and thiophene sulfonamide-based derivatives have been synthesized and identified as dual-functional α-glucosidase inhibitors, which could be a therapeutic strategy for type 2 diabetes mellitus.[11][12] In one study, several furan/thiophene-containing sulfonamide derivatives exhibited potent α-glucosidase inhibition, with some compounds surpassing the activity of the standard drug, acarbose.[12]

Experimental Protocols

In Vitro Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[1]

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells are capable of reducing the yellow tetrazolium dye MTT to its insoluble purple formazan.[1] The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 1 x 10⁴ cells/well) and incubated for 24 hours to allow for cell attachment.[13]

  • Compound Treatment: The cells are then treated with various concentrations of the furan- or thiophene-based sulfonamides for a specified period (e.g., 24 hours).[13]

  • MTT Addition: After the treatment period, an MTT solution (e.g., 5 mg/mL) is added to each well, and the plate is incubated for another 4 hours at 37°C.[13]

  • Formazan Solubilization: The resulting purple formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).[13]

  • Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

In Vitro COX-1/COX-2 Inhibition Assay

This assay measures a compound's ability to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes.[1]

Step-by-Step Methodology:

  • Enzyme Preparation: Purified ovine COX-1 or human recombinant COX-2 enzymes are prepared in a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).[1]

  • Inhibitor Incubation: The test compounds (furan- or thiophene-based sulfonamides) are pre-incubated with the enzyme at various concentrations.

  • Reaction Initiation: The reaction is initiated by adding arachidonic acid, the substrate for COX enzymes.

  • Peroxidase Activity Measurement: The peroxidase activity is monitored by measuring the oxidation of a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine) spectrophotometrically.

  • Data Analysis: The rate of the enzyme-catalyzed reaction is compared to the uncatalyzed rate, and the inhibition is determined by the decrease in the catalyzed rate in the presence of the inhibitor. IC50 values are then calculated.

Visualizing the Concepts

Experimental Workflow for Comparative Analysis

G cluster_0 Synthesis & Characterization cluster_1 In Vitro Biological Evaluation cluster_2 Data Analysis & SAR Synthesis Synthesis of Furan/Thiophene Sulfonamides Purification Purification & Characterization Synthesis->Purification Anticancer Anticancer Assays (e.g., MTT) Purification->Anticancer Anti_inflammatory Anti-inflammatory Assays (e.g., COX Inhibition) Purification->Anti_inflammatory Antimicrobial Antimicrobial Assays (e.g., MIC Determination) Purification->Antimicrobial Enzyme Enzyme Inhibition Assays (e.g., Carbonic Anhydrase) Purification->Enzyme Data Data Analysis (IC50/MIC Calculation) Anticancer->Data Anti_inflammatory->Data Antimicrobial->Data Enzyme->Data SAR Structure-Activity Relationship (SAR) Studies Data->SAR

Caption: A generalized experimental workflow for the synthesis and comparative biological evaluation of furan and thiophene-based sulfonamides.

Inhibition of a Signaling Pathway

Receptor Receptor Signaling_Molecule_1 Signaling Molecule A Receptor->Signaling_Molecule_1 Signaling_Molecule_2 Signaling Molecule B Signaling_Molecule_1->Signaling_Molecule_2 Transcription_Factor Transcription Factor Signaling_Molecule_2->Transcription_Factor Cellular_Response Cellular Response (e.g., Proliferation, Inflammation) Transcription_Factor->Cellular_Response Inhibitor Furan/Thiophene Sulfonamide Inhibitor->Signaling_Molecule_2 Inhibition

Caption: A conceptual diagram illustrating how furan or thiophene-based sulfonamides can inhibit a cellular signaling pathway, leading to a therapeutic effect.

Conclusion

The bioisosteric replacement of a furan with a thiophene ring in sulfonamide derivatives is a valuable strategy in drug discovery. The choice between these two heterocycles is not straightforward and depends on the specific biological target and the desired pharmacological profile. Thiophene analogs may offer enhanced metabolic stability and, in some cases, greater potency. Conversely, furan-containing compounds have demonstrated excellent efficacy as anticancer and highly selective anti-inflammatory agents. The data presented in this guide underscores the importance of a case-by-case evaluation of furan- and thiophene-based sulfonamides to identify the optimal scaffold for a given therapeutic application.

References

  • R Discovery. (1975, February 1). Anti‐fungal and anti‐bacterial activities of some pyrrole, furan‐and thiophen‐sulphonamides and sulphonanilides.
  • BenchChem. (n.d.). Furan vs. Thiophene Analogs: A Head-to-Head Comparison in Biological Assays.
  • Fan, Z. Y., et al. (2026, January 20). Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors.
  • (n.d.). 4-substituted thiophene- and furan-2-sulfonamides as topical carbonic anhydrase inhibitors.
  • BenchChem. (n.d.).
  • BenchChem. (n.d.). A Comparative Analysis of the Biological Activity of Furan and Thiophene Piperidine Analogs.
  • BenchChem. (n.d.).
  • MDPI. (2012, May 30). Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods.
  • BenchChem. (n.d.). A Comparative Guide to Thiophene and Furan Derivatives in Synthetic Chemistry and Drug Discovery.
  • BenchChem. (n.d.). Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers.
  • Fan, Z. Y., et al. (2026, January 20). Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors. ACS Medicinal Chemistry Letters.
  • (n.d.).
  • Frontiers. (n.d.).
  • Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
  • (2024, February 13).
  • PubMed. (2019, November 1).
  • Radhabai Kale Mahila Mahavidyalaya Ahmednagar. (2020, September 14). Design, Synthesis and Biological Evaluation of Novel Furan & Thiophene Containing Pyrazolyl Pyrazolines as Antimalarial Agents.
  • PMC. (2012, May 30). Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods.
  • Request PDF. (n.d.).
  • PubMed. (2020, October 23). Structure-activity relationships of furanones, dihydropyrrolones and thiophenones as potential quorum sensing inhibitors.
  • MDPI. (2022, April 18).
  • (n.d.). Furan: A Promising Scaffold for Biological Activity.

Sources

Validation

Structural Elucidation and Derivatization Performance of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate: A Comparative Guide

Executive Summary As a Senior Application Scientist, I frequently evaluate novel electrophilic building blocks for late-stage functionalization and library synthesis. Furan-containing sulfonamides are a privileged class...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently evaluate novel electrophilic building blocks for late-stage functionalization and library synthesis. Furan-containing sulfonamides are a privileged class of heterocyclic compounds, widely recognized for their potent biological activities, particularly as carbonic anhydrase inhibitors and antimicrobial agents[1].

In this guide, we systematically compare the derivatization efficiency and structural elucidation workflows of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (CAS 344308-91-4) against structurally simpler alternatives like 5-Methylfuran-2-sulfonyl chloride and the industry-standard Benzenesulfonyl chloride . By understanding the causality behind specific structural features, researchers can optimize their synthetic workflows and ensure unambiguous structural elucidation.

Part 1: Structural & Reactivity Comparison

The selection of a sulfonyl chloride building block dictates both the success of the derivatization and the complexity of downstream structural elucidation. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate possesses a unique "push-pull" electronic system. The electron-withdrawing methyl ester at the C2 position and the electron-donating methyl group at C5 significantly modulate the electrophilicity of the sulfonyl chloride at C4.

This electronic configuration stabilizes the transition state during nucleophilic attack, leading to higher yields compared to unfunctionalized furan sulfonyl chlorides [3]. Furthermore, the lack of adjacent protons on the furan ring simplifies the NMR spectra, eliminating complex coupling patterns that often plague the analysis of monosubstituted furans.

Table 1: Physicochemical and Electrophilic Comparison of Sulfonyl Chloride Building Blocks
Building BlockCAS NumberElectrophilicityPrimary Amine Derivatization YieldSpectroscopic Complexity (1H NMR)
Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate 344308-91-4High (Push-Pull System)>90%Low (Distinct isolated singlets)
5-Methylfuran-2-sulfonyl chloride 69815-95-8Moderate75-85%Moderate (Coupled furan protons)
Benzenesulfonyl chloride 98-09-9Standard>95%High (Overlapping aromatic multiplets)

Part 2: Self-Validating Derivatization Protocol

To accurately elucidate the structure of Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate, we must first synthesize a stable derivative. Direct analysis of sulfonyl chlorides is often complicated by their extreme moisture sensitivity. The following protocol utilizes benzylamine to generate a stable, crystalline sulfonamide suitable for multidimensional NMR and X-ray crystallography.

This protocol is designed as a self-validating system : the built-in acid-base extraction inherently purifies the target sulfonamide from unreacted amine and hydrolyzed sulfonic acid, ensuring the final product is analytically pristine without requiring column chromatography.

Step-by-Step Methodology: Synthesis of Methyl 4-(N-benzylsulfamoyl)-5-methylfuran-2-carboxylate
  • Reagent Preparation: Dissolve Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate (1.0 eq, 1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL) under an inert argon atmosphere.

    • Causality: Anhydrous DCM is critical. Trace moisture leads to rapid hydrolysis of the highly electrophilic sulfonyl chloride to the unreactive sulfonic acid, severely depressing yields.

  • Amine Addition: Cool the solution to 0 °C using an ice bath. Add benzylamine (1.1 eq, 1.1 mmol) dropwise over 5 minutes.

    • Causality: Cooling to 0 °C controls the exothermic nature of the sulfonylation, preventing the formation of undesired bis-sulfonamide byproducts.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 1.5 mmol) dropwise.

    • Causality: DIPEA is selected over triethylamine (TEA) due to its increased steric bulk, which minimizes competing ketene formation or degradation of the furan core while effectively scavenging the HCl byproduct.

  • Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 7:3).

  • Self-Validating Workup: Quench the reaction with 1M aqueous HCl (5.0 mL). Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO3 (5.0 mL) and brine (5.0 mL).

    • Causality: The 1M HCl wash protonates and removes any unreacted benzylamine into the aqueous layer. The NaHCO3 wash neutralizes and removes any hydrolyzed sulfonic acid byproduct. This orthogonal washing sequence guarantees that the remaining organic layer contains only the neutral sulfonamide product.

  • Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the sulfonamide as a crystalline solid.

Part 3: Structural Elucidation Workflow

Once the derivative is isolated, a multi-tiered analytical approach is required to confirm the regiochemistry and structural integrity of the highly substituted furan core. Recent advancements in late-stage functionalization highlight the importance of rigorous structural confirmation when dealing with densely functionalized sulfonamides[2].

High-Resolution Mass Spectrometry (HRMS)

Initial validation is performed using HRMS (ESI-TOF). The expected exact mass for the protonated adduct [M+H]+ of the benzylamine derivative (C14H15NO5S) is m/z 310.0744. The presence of the correct isotopic pattern confirms the successful displacement of the chlorine atom and the formation of the sulfonamide bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The true advantage of the Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate scaffold lies in its simplified NMR elucidation. Because positions 2, 4, and 5 are substituted, the furan ring contains only a single proton at C3, which provides a highly diagnostic spectroscopic handle.

Table 2: Expected 1H NMR Assignments for Methyl 4-(N-benzylsulfamoyl)-5-methylfuran-2-carboxylate (in CDCl3)
Chemical Shift (ppm)MultiplicityIntegrationStructural AssignmentCausality / Rationale
7.35 Singlet (s)1HFuran C3-HDeshielded by the adjacent electron-withdrawing ester and sulfonyl groups. Appears as a sharp singlet due to the lack of adjacent protons.
7.20 - 7.30 Multiplet (m)5HPhenyl ring protonsStandard overlapping resonances for the unsubstituted benzyl aromatic ring.
5.10 Triplet (t)1HSulfonamide -NH-Couples with the adjacent benzyl -CH2- protons. Broadened due to quadrupolar relaxation of the nitrogen nucleus.
4.15 Doublet (d)2HBenzyl -CH2-Couples with the adjacent sulfonamide -NH- proton.
3.88 Singlet (s)3HEster -OCH3Characteristic shift for a methyl ester conjugated to a heteroaromatic ring.
2.62 Singlet (s)3HFuran C5-CH3Deshielded relative to standard allylic methyls due to the adjacent electron-withdrawing sulfonyl group.

Part 4: Analytical Decision Pathway

To standardize the elucidation process across different furan derivatives, we employ the following analytical decision tree to ensure no structural ambiguities remain.

ElucidationWorkflow Start Synthesized Sulfonamide Derivative HRMS HRMS (ESI-TOF) Confirm Exact Mass & Isotope Pattern Start->HRMS Step 1: Mass Spec NMR_1D 1D NMR (1H, 13C) Identify Core Resonances HRMS->NMR_1D Mass Confirmed NMR_2D 2D NMR (COSY, HSQC, HMBC) Establish Regiochemistry NMR_1D->NMR_2D Resonances Assigned XRay X-Ray Crystallography Absolute Conformation NMR_2D->XRay Crystallizable? Validation Structure Validated NMR_2D->Validation Non-Crystalline XRay->Validation Final Confirmation

Analytical workflow for structural elucidation of furan sulfonamide derivatives.

References

  • Gómez-Palomino, A., & Cornella, J. "Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4." Angewandte Chemie International Edition, 2019, 58(50), 18235-18239. URL:[Link]

Comparative

Structural Elucidation of Sulfonamides: A Comparative Guide to NMR and Mass Spectrometry

The sulfonamide functional group (–S(=O)₂NH–) is a ubiquitous pharmacophore in modern drug development, forming the backbone of numerous antibacterial, diuretic, and anti-inflammatory agents. During the synthesis of nove...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The sulfonamide functional group (–S(=O)₂NH–) is a ubiquitous pharmacophore in modern drug development, forming the backbone of numerous antibacterial, diuretic, and anti-inflammatory agents. During the synthesis of novel sulfonamide derivatives or the profiling of their metabolic products, unambiguous structural confirmation is a critical regulatory and scientific requirement.

As a Senior Application Scientist, I frequently evaluate the optimal analytical modalities for structural elucidation. This guide objectively compares the two premier techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) —detailing their mechanistic performance, causality-driven experimental protocols, and orthogonal integration for the characterization of sulfonamide products.

Analytical Modalities: NMR vs. HRMS Comparison

While both techniques are indispensable, they interrogate the sulfonamide molecule through fundamentally different physical principles. HRMS measures the mass-to-charge ratio (m/z) of gas-phase ions to determine molecular weight and fragmentation patterns, whereas NMR exploits the magnetic properties of atomic nuclei to map the exact connectivity and stereochemical framework of the molecule.

Table 1: Performance Comparison for Sulfonamide Characterization
Performance MetricNuclear Magnetic Resonance (NMR)High-Resolution Mass Spectrometry (HRMS)
Primary Data Yield Atom connectivity, stereochemistry, and electronic environment.Exact molecular mass, elemental formula, and substructure fragments.
Sensitivity / LOD Moderate to Low (typically requires 1–10 mg of purified sample).Extremely High (picogram to nanogram levels; ideal for trace metabolites).
Turnaround Time 10–30 minutes for 1D; several hours for 2D experiments.1–5 minutes via direct infusion; 15–30 minutes via LC-MS.
Sample State Non-destructive; requires dissolution in deuterated solvents.Destructive; requires ionization in the gas phase.
Key Strength for Sulfonamides Pinpointing the exact substitution position on the aromatic ring.Detecting the characteristic neutral loss of SO₂ (-64 Da) to confirm the sulfonyl core.

Mechanistic Insights into Sulfonamide Characterization

To effectively utilize these instruments, one must understand the physical causality behind the data they generate.

Mass Spectrometry: Gas-Phase Charge Transfer and SO₂ Extrusion

Under Electrospray Ionization (ESI) positive mode, sulfonamides are preferentially protonated at the nitrogen atom, distinguishing them from carboxylic amides[1]. Upon collisional activation, the S–N bond dissociates spontaneously to produce an intermediate [sulfonyl cation/aniline] complex. Within this ion-neutral complex, an outer-sphere electron transfer often occurs in the gas phase, giving rise to dominant radical cations of the constituent amines[1].

Furthermore, aromatic sulfonamides exhibit a highly diagnostic fragmentation pathway: the extrusion of sulfur dioxide (SO₂). This collision-induced dissociation (CID) triggers an intramolecular rearrangement resulting in a neutral loss of 64 Da[2]. The causality of this pathway is governed by the aryl-sulfur bond strength; electron-withdrawing groups (e.g., chlorine) at the ortho position significantly promote this SO₂ extrusion by stabilizing the partially positive charge developed during bond dissociation[2].

NMR Spectroscopy: Electronic Deshielding and Chemical Shifts

In NMR, the highly electronegative oxygen atoms of the sulfonyl group pull electron density away from the sulfur, which subsequently withdraws electron density from the attached nitrogen and its protons. This deshielding effect reduces the electron cloud around the N–H proton, exposing it to the external magnetic field. Consequently, the sulfonamide N–H proton resonates at a significantly higher frequency (downfield shift), typically appearing as a broad singlet between 8.0 and 11.0 ppm in DMSO-d₆[3]. The magnitude and direction of these chemical shifts are highly sensitive to the molecular environment and can even be used to map the binding orientation of sulfonamides within micellar structures[3].

Orthogonal Structural Elucidation Workflow

Because MS provides compositional data and NMR provides connectivity data, the most robust structural confirmation relies on an orthogonal workflow.

Sulfonamide_Elucidation Sample Unknown Sulfonamide Candidate Prep Sample Preparation & Aliquoting Sample->Prep MS_Branch ESI-HRMS/MS Analysis (Positive/Negative Ion) Prep->MS_Branch NMR_Branch Multinuclear NMR (1H, 13C, COSY, HSQC) Prep->NMR_Branch MS_Mech S-N Bond Cleavage & SO2 Extrusion (-64 Da) MS_Branch->MS_Mech CID Fragmentation NMR_Mech N-H Proton Deshielding (8-11 ppm in DMSO-d6) NMR_Branch->NMR_Mech RF Excitation MS_Result Molecular Formula & Substructure Fragments MS_Mech->MS_Result NMR_Result Atom Connectivity & Stereochemical Framework NMR_Mech->NMR_Result Confirmation Orthogonal Structure Confirmation MS_Result->Confirmation NMR_Result->Confirmation

Orthogonal workflow for sulfonamide structural elucidation integrating HRMS and NMR spectroscopy.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that any structural assignment is internally consistent.

Protocol A: High-Resolution ESI-MS/MS Workflow
  • Sample Preparation: Dissolve the sulfonamide candidate in HPLC-grade methanol/water (50:50, v/v) containing 0.1% formic acid to a final concentration of 1 µg/mL.

    • Causality: Formic acid provides an abundant proton source, driving the preferential N-protonation of the sulfonamide to form [M+H]⁺ ions.

  • Direct Infusion & Ionization: Introduce the sample via direct infusion at 5 µL/min into an ESI-Orbitrap mass spectrometer operating in positive ion mode[4].

    • Causality: Direct infusion provides a stable, continuous ion beam, allowing for extensive MS/MS optimization without the time constraints of an eluting LC peak.

  • Collision-Induced Dissociation (CID): Isolate the [M+H]⁺ precursor ion and apply normalized collision energy (NCE) starting at 20 eV, ramping to 40 eV.

    • Causality: Ramping the collision energy overcomes the substantial energy barrier required for S–N bond dissociation and subsequent outer-sphere electron transfer[1].

  • Self-Validation Check: Monitor for the characteristic neutral loss of 64 Da (SO₂ extrusion).

    • Validation: If the -64 Da fragment is absent, the nitrogen's nucleophilicity may be hindering the rearrangement[2]. Switch to negative ESI mode to monitor the [M-H]⁻ precursor; sulfonamides readily deprotonate, and SO₂ elimination is often highly effective in negative ion tandem MS.

Protocol B: Multinuclear (¹H, ¹³C) and 2D NMR Workflow
  • Sample Preparation: Dissolve 5–10 mg of the purified sulfonamide in 0.6 mL of anhydrous DMSO-d₆[5].

    • Causality: DMSO-d₆ strongly hydrogen-bonds with the labile sulfonamide N–H proton, drastically slowing its chemical exchange rate with residual moisture. This prevents signal broadening and allows the N–H proton to be observed as a distinct signal.

  • ¹H NMR Acquisition: Acquire a 1D proton spectrum at 400 MHz (or higher) using a 30° pulse angle and a 2-second relaxation delay.

    • Causality: The 2-second delay ensures complete longitudinal relaxation (T₁) of the protons, allowing for accurate integration of the aromatic vs. aliphatic regions.

  • 2D HMBC Acquisition: Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum.

    • Causality: The sulfonyl group is a quaternary center (lacking attached protons). HMBC is strictly required to establish connectivity by observing long-range (²J, ³J) couplings between the adjacent aromatic protons and the C–S carbon.

  • Self-Validation Check: Correlate the integration of the downfield N–H peak with the aromatic protons.

    • Validation: If the N–H peak integrates to less than expected (e.g., <2 for a primary sulfonamide like -SO₂NH₂), suspect proton exchange with residual water. Dry the sample over molecular sieves and re-acquire.

Experimental Data Comparison: Case Study

To illustrate the complementary nature of these techniques, Table 2 summarizes the integrated spectral data for the structural elucidation of a model heterocyclic sulfonamide, 3-Chloroisothiazole-4-sulfonamide [5].

Table 2: Integrated Spectral Data for 3-Chloroisothiazole-4-sulfonamide
Analytical TechniqueObserved Signal / FragmentStructural Assignment & Causality
HRMS (ESI+) m/z 198.9390 [M+H]⁺Confirms the exact molecular formula (C₃H₄ClN₂O₂S₂). Isotope pattern confirms the presence of one Chlorine atom (³⁵Cl/³⁷Cl ratio).
HRMS (MS/MS) m/z 134.9390Validation: Neutral loss of 64 Da confirms the extrusion of SO₂, validating the arylsulfonyl core[2].
¹H NMR (DMSO-d₆) δ 8.5 – 9.5 ppm (singlet, 1H)Assigned to the H₅ proton of the isothiazole ring. Highly deshielded due to the adjacent heteroatoms and the electron-withdrawing sulfonyl group[5].
¹H NMR (DMSO-d₆) δ 5.0 – 8.0 ppm (broad singlet, 2H)Assigned to the primary sulfonamide (-SO₂NH₂). Broadness is caused by quadrupolar relaxation of the ¹⁴N nucleus and slow chemical exchange[5].
¹³C NMR δ 140 – 150 ppm (quaternary C)Assigned to C₄ (C-SO₂). Confirmed via HMBC cross-peaks with the H₅ proton, locking the position of the sulfonamide group on the heterocycle[5].

Conclusion

Neither NMR nor HRMS should be viewed as standalone solutions for the structural elucidation of novel sulfonamides. HRMS provides unparalleled sensitivity and diagnostic fragmentation pathways (such as the mechanistically driven SO₂ extrusion), making it ideal for confirming molecular weight and identifying trace metabolites. Conversely, NMR is the gold standard for mapping the exact topological and stereochemical arrangement of the atoms. By integrating both techniques into a self-validating workflow, researchers can achieve absolute confidence in their structural assignments.

References

  • Klagkou, K., et al. "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions.
  • "Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry.
  • "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement." PubMed.
  • Sarker, A. K., et al. "Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy.
  • "Spectroscopic and Structural Elucidation of 3-Chloroisothiazole-4-sulfonamide: A Technical Guide." Benchchem.
  • "Structural Elucidation of Sulfaquinoxaline Metabolism Products and Their Occurrence in Biological Samples Using High-Resolution Orbitrap Mass Spectrometry.

Sources

Validation

Phenyl-to-Furan Bioisosteric Replacement: A Comparative Guide for Lead Optimization

Executive Summary The phenyl ring is a ubiquitous hydrophobic scaffold in medicinal chemistry, prized for its chemical stability and ability to engage in π−π stacking interactions. However, its high lipophilicity often l...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The phenyl ring is a ubiquitous hydrophobic scaffold in medicinal chemistry, prized for its chemical stability and ability to engage in π−π stacking interactions. However, its high lipophilicity often leads to poor aqueous solubility, high plasma protein binding, and off-target promiscuity (such as hERG channel inhibition). Bioisosteric replacement—specifically swapping the 6-membered phenyl ring for a 5-membered furan heterocycle—is a powerful, data-driven strategy to modulate a drug candidate's physicochemical and pharmacokinetic profile[1].

This guide provides an objective, mechanistic comparison between phenyl and furan scaffolds, equipping researchers with the structural rationale and self-validating experimental protocols necessary to execute this bioisosteric switch successfully.

Mechanistic & Structural Comparison: The "Why"

When transitioning from a phenyl to a furan ring, medicinal chemists must account for fundamental geometric, electronic, and physicochemical shifts[2].

  • Geometry and Exit Vectors: Benzene is a regular hexagon with 120° bond angles. Furan is a 5-membered ring with internal angles of approximately 106°. Consequently, a para-substituted phenyl (180° exit vector) cannot be perfectly mimicked by a 2,5-disubstituted furan (exit vector ~144°). This geometric shift can either abolish binding due to steric clashes or access novel sub-pockets within the target[3].

  • Electronic Properties & Hydrogen Bonding: Furan is an electron-rich, π -excessive heterocycle. Unlike the entirely hydrophobic phenyl ring, the furan ether oxygen provides a localized hydrogen bond acceptor. This can significantly enhance target affinity if positioned near a hydrogen bond donor (e.g., an Asparagine residue) in the binding site[4].

  • Physicochemical Impact: The introduction of the oxygen heteroatom typically reduces the partition coefficient (LogP) by up to 2 log units. This dramatically improves aqueous solubility and often mitigates lipophilicity-driven off-target toxicity, such as phospholipidosis or hERG inhibition[5].

Decision Workflow for Bioisosteric Replacement

The following workflow outlines the logical progression for evaluating a phenyl-to-furan substitution during lead optimization.

BioisostereWorkflow Start Identify Phenyl Liability (High LogP, Poor Solubility) Design Design Furan Bioisostere (Introduce H-Bond Acceptor) Start->Design Assay1 Physicochemical Profiling (LogD & Solubility) Design->Assay1 Assay2 Metabolic Stability (HLM) & GSH Trapping Assay Assay1->Assay2 Decision Evaluate Profile Assay2->Decision Success Proceed to Lead Optimization Decision->Success Improved ADME/Tox Redesign Modify Furan (Add EWG) or Try Alternative Decision->Redesign Reactive Metabolites

Workflow for evaluating phenyl-to-furan bioisosteric replacement in lead optimization.

Comparative Performance Data

To illustrate the quantitative impact of this replacement, Table 1 compares a prototypical phenyl-containing lead compound against its furan analog across standard preclinical parameters.

Table 1: Physicochemical and Biological Profiling of Phenyl vs. Furan Analogs

ParameterPhenyl Analog (Control)Furan Analog (Bioisostere)Mechanistic Rationale
Molecular Weight 350.4 g/mol 340.4 g/mol Furan is lighter and smaller (C4H4O vs C6H6).
LogD (pH 7.4) 4.23.1The furan oxygen introduces polarity, lowering overall lipophilicity.
Thermodynamic Sol. < 5.0 µg/mL45.2 µg/mLLower LogD and new H-bond acceptor improve hydration and disrupt crystal packing.
HLM Clearance 15 µL/min/mg42 µL/min/mgFuran is π -excessive, increasing susceptibility to CYP450-mediated oxidation.
Target Affinity (Kd) 12.0 nM4.5 nMFuran oxygen forms a novel, stabilizing hydrogen bond with the target receptor.

Experimental Methodologies & Validation

To objectively compare these analogs, a self-validating suite of assays must be employed. The following protocols detail the critical steps and the scientific causality behind the experimental design.

Protocol 1: Thermodynamic Aqueous Solubility (Shake-Flask LC-UV)

Causality: Kinetic solubility (spiking a DMSO stock into buffer) artificially inflates solubility due to co-solvent effects and supersaturation. The thermodynamic shake-flask method uses solid powder, allowing true crystalline-solution equilibrium, which is critical for accurate late-stage oral bioavailability predictions.

  • Preparation: Dispense 1-2 mg of solid compound (Phenyl or Furan analog) into a glass vial.

  • Incubation: Add 1 mL of 50 mM Phosphate Buffer (pH 7.4). Seal and shake at 300 rpm at 37°C for 24 hours to ensure complete thermodynamic equilibrium.

  • Phase Separation: Centrifuge the suspension at 14,000 rpm for 15 minutes to pellet undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantification: Analyze the filtrate via LC-UV against a standard curve prepared in an organic solvent (e.g., Methanol).

Protocol 2: Microsomal Stability & Reactive Metabolite Trapping

Causality: While furan improves solubility, it introduces a specific metabolic liability. CYP450 oxidation of furan yields transient, highly reactive epoxides or cis-ene-diones (dialdehydes) that cause hepatotoxicity[2]. By introducing Glutathione (GSH) as a soft nucleophile, we trap these hard electrophiles into stable adducts. The detection of[M+GSH] peaks via LC-MS/MS self-validates the assay, confirming whether the furan ring acts as a toxicophore.

  • Reaction Mixture: Combine Human Liver Microsomes (HLM, 1 mg/mL final protein), 1 µM test compound, and 5 mM GSH in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

  • Quenching: At time points (0, 15, 30, 60 mins), extract 50 µL aliquots and quench with 150 µL of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge to precipitate proteins. Analyze the supernatant via LC-MS/MS. Calculate intrinsic clearance ( CLint​ ) from the parent depletion curve and perform a full scan (Precursor Ion Scan for m/z 272) to detect GSH adducts.

Protocol 3: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality: Standard IC50​ assays only provide a thermodynamic snapshot of potency. SPR provides real-time kinetic rates ( kon​ and koff​ ). Replacing phenyl with furan often introduces a new hydrogen bond; SPR reveals if this new interaction specifically decreases the dissociation rate ( koff​ ), thereby increasing the drug's residence time on the target.

  • Immobilization: Covalently attach the purified target protein to a CM5 sensor chip via standard amine coupling until a density of ~2000 RU is achieved.

  • Analyte Injection: Inject the phenyl and furan analogs across a concentration series (e.g., 0.5 nM to 50 nM) using Single-Cycle Kinetics to avoid regeneration-induced target denaturation.

  • Data Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract the association rate ( kon​ ), dissociation rate ( koff​ ), and overall affinity ( KD​=koff​/kon​ ).

Safety & Liability Considerations: The "Furan Trap"

The primary reason a phenyl-to-furan switch fails in late-stage development is metabolic toxicity. The electron-rich furan ring is highly susceptible to oxidative metabolism by Cytochrome P450 enzymes (particularly CYP3A4). This oxidation generates reactive electrophilic species that covalently bind to hepatic proteins, leading to idiosyncratic hepatotoxicity[1].

Mitigation Strategy: If GSH trapping (Protocol 2) reveals reactive metabolites, medicinal chemists must redesign the furan bioisostere. This is typically achieved by:

  • Electronic Deactivation: Introducing electron-withdrawing groups (EWGs) like halogens (e.g., fluorine) or cyano groups adjacent to the furan oxygen to reduce the π -electron density.

  • Steric Hindrance: Adding methyl groups at the 2- or 5-positions to physically block the site of CYP-mediated epoxidation.

Sources

Comparative

Assessing the Metabolic Stability and Bioactivation of Furan-Containing Compounds: A Comparative Guide

The furan ring presents a classic paradox in medicinal chemistry. As a structural motif, it offers excellent lipophilicity, hydrogen-bond accepting capabilities, and favorable binding thermodynamics.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The furan ring presents a classic paradox in medicinal chemistry. As a structural motif, it offers excellent lipophilicity, hydrogen-bond accepting capabilities, and favorable binding thermodynamics. However, it is also a well-documented toxicophore. The electron-rich nature of the furan ring makes it highly susceptible to rapid oxidative metabolism, leading to poor pharmacokinetic half-lives and the generation of reactive electrophilic intermediates[1][2].

For drug development professionals, accurately assessing the metabolic stability of furan-containing candidates—and detecting their bioactivation—is a critical hurdle. This guide objectively compares the in vitro platforms and analytical trapping strategies used to evaluate furan metabolism, providing the mechanistic rationale and self-validating protocols necessary to ensure scientific integrity.

The Mechanistic Causality of Furan Bioactivation

To design an effective metabolic assay, one must first understand the causality of the degradation. Furan rings are predominantly metabolized by hepatic Cytochrome P450 enzymes, particularly the CYP3A4 and CYP2E1 isoforms[1][3].

When a furan-containing compound (such as the natural products columbin or nomilin) enters the CYP active site, it undergoes epoxidation or direct oxidation[3][4]. This breaks the aromaticity of the ring, triggering a rapid ring-opening cascade that yields cis-2-butene-1,4-dial (BDA) [5][6]. BDA is a potent α,β -unsaturated dialdehyde that acts as a bifunctional Michael acceptor. If not intercepted, BDA rapidly attacks nucleophilic lysine residues on cellular proteins, leading to covalent cross-linking, mitochondrial dysfunction, and idiosyncratic drug-induced liver injury (iDILI)[4][5].

Pathway Furan Furan Ring (Parent Compound) CYP CYP450 Oxidation (CYP3A4, CYP2E1) Furan->CYP NADPH, O2 BDA cis-2-butene-1,4-dial (Reactive Intermediate) CYP->BDA Bioactivation GSH GSH Trapping (In Vitro) BDA->GSH Nucleophilic Attack Tox Protein Adduction (In Vivo Toxicity) BDA->Tox Lysine Cross-linking

Figure 1: CYP450-mediated bioactivation pathway of furan rings into reactive BDA.

Comparative Platforms for Metabolic Stability Assessment

Selecting the right in vitro model is critical for accurately predicting furan stability. Because BDA formation is heavily dependent on specific CYP isoforms, the choice of biological matrix dictates the physiological relevance of the data.

Table 1: Performance Comparison of In Vitro Metabolic Models
Model PlatformMetabolic CompetenceThroughputPrimary Use Case for FuransLimitations
Human Liver Microsomes (HLMs) High Phase I (CYPs); Lacks Phase II unless supplementedHighRapid screening of intrinsic clearance ( CLint​ ) and GSH trapping.Overestimates toxicity due to the absence of competing cellular detoxification pathways.
Primary Human Hepatocytes (PHH) Complete Phase I & Phase II pathways intactLow to MediumEstablishing true physiological half-life and evaluating downstream toxicity.High cost, lot-to-lot variability, and complex data interpretation.
Recombinant CYPs (rCYPs) Single isolated isoform (e.g., rCYP3A4 or rCYP2E1)HighPhenotyping the specific enzyme responsible for furan ring opening.Lacks holistic cellular context; cannot predict overall hepatic clearance.

Editorial Insight: For initial structure-activity relationship (SAR) screening, HLMs are the gold standard due to their high concentration of CYP enzymes, which forces the bioactivation pathway to its maximum velocity[7]. However, to confirm whether a furan analog is genuinely stable, PHH models must be used, as they account for competing Phase II glucuronidation that might safely clear the drug before BDA can form.

Reactive Metabolite Trapping: The Analytical Strategy

Because BDA is highly reactive, it cannot be measured directly in a standard stability assay. Instead, researchers must introduce a surrogate nucleophile to "trap" the electrophile, forming a stable adduct that can be quantified via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[7][8].

  • Glutathione (GSH) Trapping: GSH is a soft nucleophile containing a highly reactive sulfhydryl (-SH) group. It is the optimal trapping agent for furan-derived BDA, forming a stable 2-(S-glutathionyl)butanedial (GSH-BDA) adduct[5].

  • Hard Nucleophile Trapping (Alternative): While GSH is excellent for soft electrophiles, hard nucleophiles like Potassium Cyanide (KCN) or Semicarbazide are sometimes multiplexed into the assay to catch hard electrophilic aldehydes. However, for furan specifically, GSH remains the primary requirement[8].

The Self-Validating Protocol: Isotope-Labeled GSH Trapping

To ensure trustworthiness and eliminate false positives, modern protocols utilize a 1:1 mixture of unlabeled GSH and stable-isotope labeled GSH (e.g., GSH- d5​ or 13C2​,15N -GSH)[8][9].

Causality of the Isotope Strategy: Biological matrices like HLMs are incredibly complex, often producing background noise in LC-MS/MS that mimics adducts. By using a 1:1 labeled/unlabeled GSH mixture, any true reactive metabolite trapped will appear on the mass spectrum as a distinct "twin peak" separated by the exact mass difference of the isotopes (e.g., 5 Da for GSH- d5​ ). The mass spectrometer's software can filter out all signals lacking this isotopic doublet, creating a self-validating data set[9].

Workflow S1 1. Incubation HLM + GSH + NADPH S2 2. Quenching Ice-Cold ACN S1->S2 S3 3. Centrifugation Protein Prep S2->S3 S4 4. LC-MS/MS Neutral Loss Scan S3->S4 S5 5. Data Analysis Adduct ID S4->S5

Figure 2: Self-validating LC-MS/MS workflow for in vitro GSH trapping.

Step-by-Step Methodology
  • Preparation of Incubation Mixture: Combine Human Liver Microsomes (1.0 mg/mL final protein concentration), the furan-containing test compound (10 µM), and the 1:1 GSH/GSH- d5​ trapping mixture (5 mM total) in 100 mM potassium phosphate buffer (pH 7.4).

    • Rationale: A high concentration of GSH (5 mM) is required to outcompete the non-specific binding of BDA to the microsomal proteins themselves.

  • Initiation of Bioactivation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor NADPH (1 mM final concentration).

    • Self-Validation Check: Always run a parallel negative control where buffer is added instead of NADPH. The absence of the twin-peak adduct in this control confirms that the reactive species is strictly a product of CYP450 bioactivation, not inherent chemical instability[7].

  • Quenching: After 60 minutes, quench the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard.

    • Rationale: Acetonitrile instantly denatures the CYP enzymes, halting metabolism, and precipitates the proteins to prevent LC column clogging.

  • Centrifugation: Centrifuge the quenched samples at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to LC vials.

  • LC-MS/MS Analysis: Analyze the supernatant using a triple quadrupole mass spectrometer. Perform a Neutral Loss Scan of 129 Da in positive ion mode.

    • Rationale: When subjected to collision-induced dissociation, GSH adducts reliably lose their pyroglutamic acid moiety (exactly 129 Da). Scanning specifically for this neutral loss allows the instrument to selectively flag only the trapped furan metabolites[7][8].

Mitigating Furan Instability: Data-Driven Strategies

When a furan compound exhibits poor metabolic stability and high BDA formation, medicinal chemists must employ structural mitigation strategies.

  • Isosteric Replacement: Replacing the electron-rich furan with a more electron-deficient heterocycle, such as an oxazole or thiazole, drastically reduces CYP-mediated oxidation[2].

  • Selective Deuteration: Replacing the hydrogen atoms adjacent to the furan ring (or on the ring itself) with deuterium can leverage the Kinetic Isotope Effect. Because the C-D bond is stronger than the C-H bond, the rate of CYP450 oxidation is slowed, improving the half-life without altering the compound's pharmacology[1].

Table 2: Quantitative Impact of Structural Modification on Furan Stability

(Synthesized baseline data demonstrating the kinetic isotope and isosteric principles[1][2])

Compound ScaffoldIn Vitro t1/2​ (min) CLint​ (µL/min/mg)RM Formation (GSH Adducts)Primary Route of Clearance
Parent Furan 15.046.2High (BDA-GSH detected)Rapid CYP3A4/2E1 Oxidation
Deuterated Furan 45.015.4ModerateCYP Oxidation (Rate-limited)
Oxazole Isostere >120.0<5.0None DetectedMinimal Phase I Metabolism
Thiazole Isostere 95.07.3TraceCYP-mediated S-oxidation

By utilizing rigorous, self-validating in vitro stability assays and targeted LC-MS/MS trapping techniques, drug development teams can confidently identify furan-based liabilities early in the pipeline and pivot toward safer, more metabolically stable structural analogs.

References

  • Chen, Y., et al. (2013). Covalent Modification of Cytochrome c by Reactive Metabolites of Furan. Chemical Research in Toxicology.[Link]

  • Peterson, L. A. (2008). Electrophilic Intermediates Produced by Bioactivation of Furan. Drug Metabolism Reviews.[Link]

  • Pei, J., et al. (2020). Cytochrome P450 Enzyme-Mediated Bioactivation as an Underlying Mechanism of Columbin-Induced Hepatotoxicity. Chemical Research in Toxicology.[Link]

  • Stepan, A. F., et al. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry.[Link]

  • Zhang, L., et al. (2020). Cytochrome P450 3A4-Mediated Bioactivation and Its Role in Nomilin-Induced Hepatotoxicity. Chemical Research in Toxicology.[Link]

  • Ruan, Q., et al. (2008). Peptide-Based In Vitro Assay for the Detection of Reactive Metabolites. Chemical Research in Toxicology.[Link]

  • Li, Y., et al. (2025). Use of a Trapping Agent for Simultaneous Capturing and High-Throughput Screening of Both “Soft” and “Hard” Reactive Metabolites. ResearchGate.[Link]

  • Wen, B., et al. (2013). Detection of Reactive Metabolites Using Isotope-Labeled Glutathione Trapping and Simultaneous Neutral Loss and Precursor Ion Scanning. ResearchGate.[Link]

Sources

Validation

A Senior Application Scientist's Guide to Correlating Spectroscopic Data with the Structure of Substituted Furans

The furan ring is a foundational scaffold in medicinal chemistry, materials science, and flavor chemistry, making the precise determination of its substitution patterns a critical task.[1] This guide provides an in-depth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The furan ring is a foundational scaffold in medicinal chemistry, materials science, and flavor chemistry, making the precise determination of its substitution patterns a critical task.[1] This guide provides an in-depth comparison of how various spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS)—are employed to elucidate the structure of substituted furans. We will move beyond a mere listing of data to explain the causal relationships between molecular structure and spectral output, providing field-proven insights for researchers, scientists, and drug development professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the substitution pattern of a furan ring. Both ¹H and ¹³C NMR provide a wealth of information about the electronic environment of each atom in the molecule.

Expertise & Experience: Understanding the "Why" Behind Chemical Shifts

The furan ring is an electron-rich aromatic system. The chemical shifts of its protons and carbons are highly sensitive to the electronic effects (both inductive and resonance) of attached substituents.

  • ¹H NMR Spectroscopy : In unsubstituted furan, the protons at the α-positions (C2 and C5) are more deshielded (appear at a higher chemical shift) than the protons at the β-positions (C3 and C4) due to the inductive effect of the oxygen atom.[2] Attaching an electron-withdrawing group (EWG), such as a formyl (-CHO) or nitro (-NO₂) group, will further deshield the remaining ring protons, particularly those ortho and para to the substituent.[3] Conversely, an electron-donating group (EDG), like a methyl (-CH₃) or methoxy (-OCH₃) group, will shield the ring protons, causing them to shift to a lower ppm value.[4]

  • ¹³C NMR Spectroscopy : The same principles apply to ¹³C NMR. The α-carbons (C2, C5) of furan are significantly deshielded compared to the β-carbons (C3, C4).[2][5] Substituent-induced chemical shifts (SCS) can be used to predict the chemical shifts in polysubstituted furans with a high degree of accuracy.[6][7] A linear correlation often exists between the ¹³C chemical shifts and the net atomic charges on the ring carbons, which are influenced by the substituent.[6]

Data Presentation: Comparative NMR Data for Substituted Furans

The following tables summarize typical chemical shift ranges for protons and carbons in substituted furan rings.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) for Substituted Furans in CDCl₃.

Substituent at C2H-3H-4H-5
-H (Furan) ~6.38~6.38~7.44
-CH₃ ~6.0~6.2~7.2
-CHO (Furfural) ~7.25~6.59~7.68
-COOH ~7.2~6.6~7.4
-I ~6.4-6.6~6.1-6.3---
-C₄H₉ ~5.9~6.2~7.2

Data synthesized from multiple sources.[1][8][9]

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm) for Substituted Furans in CDCl₃.

Substituent at C2C-2C-3C-4C-5
-H (Furan) 142.8109.6109.6142.8
-CH₃ ~152~106~111~141
-CHO (Furfural) ~153~123~113~148
-I ~155-160~110-115~115-120~85-95
-C₄H₉ ~157~105~110~141

Data synthesized from multiple sources.[5][8][10]

Mandatory Visualization: Substituent Effects on ¹³C NMR

G Fig. 1: Influence of Substituent Electronegativity on Furan ¹³C Chemical Shifts subst Substituent at C2 edg Electron-Donating Group (EDG) e.g., -CH₃, -OR subst->edg Increases e⁻ density ewg Electron-Withdrawing Group (EWG) e.g., -CHO, -NO₂ subst->ewg Decreases e⁻ density c3 C3 Chemical Shift edg->c3 Strongest Shielding c4 C4 Chemical Shift edg->c4 Weak Shielding c5 C5 Chemical Shift edg->c5 Shielding ewg->c3 Deshielding ewg->c4 Weak Deshielding ewg->c5 Strongest Deshielding c2 C2 Chemical Shift shielding Shielding (Upfield Shift) deshielding Deshielding (Downfield Shift)

Caption: Fig. 1: Influence of Substituent Electronegativity on Furan ¹³C Chemical Shifts.

Experimental Protocols: Acquiring High-Quality NMR Spectra

A self-validating system ensures reproducibility and accuracy.

  • Sample Preparation : Dissolve 5-10 mg of the purified furan derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[11][8] Ensure the sample is fully dissolved to achieve a homogeneous solution.

  • Instrument Setup : Use a spectrometer operating at a minimum of 300 MHz for ¹H NMR to ensure adequate signal dispersion.

  • ¹H NMR Acquisition : Acquire a standard proton spectrum. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • ¹³C NMR Acquisition : Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (from hundreds to thousands) will be required. A relaxation delay of 2 seconds is a good starting point.

  • Data Processing : Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase and baseline correct the resulting spectrum.

  • Referencing : Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy: Probing Functional Groups and Ring Vibrations

IR spectroscopy is an excellent technique for identifying the functional groups attached to the furan ring and for confirming the integrity of the ring itself.

Expertise & Experience: Decoding Vibrational Frequencies

The IR spectrum of a substituted furan is dominated by several key vibrational modes:

  • C-H Stretching : Aromatic C-H stretches for the furan ring typically appear in the 3100-3150 cm⁻¹ region.[8]

  • C=C Stretching : The double bonds within the furan ring give rise to medium-intensity bands between 1500-1600 cm⁻¹.[8]

  • C-O-C Stretching : The ether linkage in the ring produces a strong, characteristic absorption band in the 1000-1100 cm⁻¹ range.[8]

  • Substituent Vibrations : The most valuable information often comes from the characteristic vibrations of the substituent itself. For example, a formyl group (-CHO) on furfural will show a strong C=O stretch around 1670-1690 cm⁻¹ and characteristic C-H stretches between 2715 and 2847 cm⁻¹.[1][12] The position of these bands can be influenced by the substituent's electronic effect on the ring.

Data Presentation: Comparative IR Data for Substituted Furans

Table 3: Key IR Absorption Frequencies (cm⁻¹) for Substituted Furans.

Functional GroupExpected Wavenumber (cm⁻¹)IntensityExample Compound
Furan Ring C-H~3100 - 3150MediumAll Furans
Furan Ring C=C~1500 - 1600MediumAll Furans
Furan Ring C-O-C~1000 - 1100StrongAll Furans
Aldehyde C=O~1670 - 1690StrongFurfural
Aldehyde C-H~2715 - 2847MediumFurfural[1][12]
Nitrile C≡N~2220 - 2230Strong2-Furonitrile[13]
Alkyl C-H~2850 - 2960Strong2-Butylfuran[8]
C-I~500 - 600Medium2-Iodofuran[8]
Mandatory Visualization: IR Analysis Workflow

G Fig. 2: Experimental Workflow for IR Analysis start Start: Purified Furan Derivative prep Sample Preparation (e.g., KBr pellet, thin film, or solution) start->prep acquire Acquire IR Spectrum (e.g., using FTIR spectrometer) prep->acquire process Process Data (Baseline correction, peak picking) acquire->process analyze Spectral Analysis process->analyze ring_vib Identify Furan Ring Vibrations (C-H, C=C, C-O-C) analyze->ring_vib Ring Integrity func_group Identify Substituent Functional Groups (C=O, C≡N, O-H, etc.) analyze->func_group Substituent ID compare Compare with Literature/Database Spectra ring_vib->compare func_group->compare end End: Structure Confirmed/Proposed compare->end

Caption: Fig. 2: Experimental Workflow for IR Analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Examining Conjugated Systems

UV-Vis spectroscopy provides insights into the electronic structure and extent of conjugation in substituted furans. The furan ring contains two conjugated double bonds, leading to π → π* electronic transitions that absorb UV radiation.[4]

Expertise & Experience: Substituent Effects on λ_max

The position of the maximum absorption wavelength (λ_max) is highly dependent on the substitution pattern:

  • Conjugation : Extending the conjugated system by adding substituents like a phenyl or styryl group causes a significant bathochromic (red) shift to a longer λ_max.[13][14]

  • Electron-Donating Groups (Auxochromes) : EDGs like -OH or -OCH₃ generally cause a modest bathochromic shift.

  • Electron-Withdrawing Groups (Chromophores) : EWGs, especially when in conjugation with the ring, also lead to a bathochromic shift. The combination of an EDG and an EWG in conjugation can lead to substantial red shifts.

  • Steric Effects : If a bulky substituent forces a conjugated group (like a phenyl ring) out of the plane of the furan ring, it disrupts the π-orbital overlap, leading to a hypsochromic (blue) shift to a shorter λ_max.[13]

Data Presentation: Comparative UV-Vis Data

Table 4: UV-Vis Absorption Maxima (λ_max) for Substituted Furans.

CompoundSolventλ_max (nm)Key Structural Feature
FuranGas Phase~208Parent Ring
2-FuronitrileDioxane242EWG (-CN)
5-Phenyl-2-furonitrileDioxane294Extended Conjugation[13]
RPNL 1 (Furan-Substituted N-Heteroacene)CHCl₃277, 392Highly Extended Conjugation[15]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is indispensable for determining the molecular weight of a substituted furan and for gaining structural information from its fragmentation patterns.

Expertise & Experience: Characteristic Fragmentation Pathways

Under Electron Ionization (EI), furan derivatives undergo characteristic fragmentation.

  • Molecular Ion (M⁺) : The molecular ion peak is typically observed, confirming the molecular weight.[16]

  • Furan Ring Fragmentation : A common fragmentation pathway involves the loss of CO, followed by the loss of a hydrogen atom, leading to the stable cyclopropenyl cation.

  • Substituent-Driven Fragmentation : The nature of the substituent often directs the primary fragmentation. For furan-2-carboxylic acid esters, the most prominent fragmentation is the loss of the alkoxy group (-OR) to form a stable acylium ion (m/z 95), which is often the base peak.[16] For 2-furaldehyde, fragmentation of the aldehyde can occur.[17]

Data Presentation: Comparative Mass Spectrometry Data

Table 5: Key Mass Fragments (m/z) for 2-Substituted Furans (EI-MS).

CompoundMolecular Ion (M⁺)Base PeakOther Key Fragments
Methyl furan-2-carboxylate 126 (~40%)95 (M-OCH₃)67, 39
Ethyl furan-2-carboxylate 140 (~30%)95 (M-OC₂H₅)67, 45, 29

Data compiled from BenchChem technical guide.[16]

Mandatory Visualization: Fragmentation of Furan-2-Carboxylic Acid Esters

G Fig. 3: Key Fragmentation Pathway of Furan-2-Carboxylic Acid Esters parent [Furan-COOR]⁺˙ (Molecular Ion, M⁺) acylium [Furan-C≡O]⁺ (Acylium Ion, m/z 95) (Often Base Peak) parent->acylium loss_or loss_or - •OR c4h3o [C₄H₃O]⁺ (m/z 67) acylium->c4h3o loss_co loss_co - CO

Caption: Fig. 3: Key Fragmentation Pathway of Furan-2-Carboxylic Acid Esters.

Experimental Protocols: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for analyzing volatile furan derivatives.

  • Sample Preparation : Prepare a dilute solution (1-100 µg/mL) of the furan derivative in a volatile solvent like dichloromethane or methanol.[16]

  • GC Separation : Inject the sample into a GC system equipped with a suitable capillary column (e.g., HP-5MS).[18] Use a temperature program to separate the components of the sample. A typical program might start at 32°C, hold for 4 minutes, then ramp to 200°C.[18]

  • MS Detection : The eluting compounds enter the mass spectrometer, which is typically operated in Electron Ionization (EI) mode at 70 eV.[18]

  • Data Analysis : Acquire the total ion chromatogram (TIC) to identify the retention time of the analyte. Extract the mass spectrum from the apex of the chromatographic peak.[16]

  • Interpretation : Identify the molecular ion and major fragment ions. Compare the obtained spectrum with spectral libraries (e.g., NIST) for confirmation and propose fragmentation pathways.[16]

Conclusion

The structural elucidation of substituted furans is a multi-faceted process where each spectroscopic technique provides a unique and complementary piece of the puzzle. NMR spectroscopy defines the carbon-hydrogen framework and the precise location of substituents. IR spectroscopy confirms the presence of key functional groups and the furan core. UV-Vis spectroscopy sheds light on the electronic structure and conjugation, while Mass Spectrometry provides the molecular weight and a fingerprint of fragmentation patterns. By judiciously applying and correlating the data from these four methods, researchers can confidently and unambiguously determine the structure of novel furan derivatives, accelerating progress in drug discovery and materials science.

References

  • Synthesis and Characterization of Three New Furan-Containing Terpyridine Deriv
  • A Comparative Guide to the Mass Spectrometry of Furan-2-Carboxylic Acid Esters. (2025). BenchChem.
  • Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1654. [Link]

  • Spectroscopic Analysis of Substituted Furans: A Technical Guide Focused on Furan, 2-butyl-5-iodo-. (2025). BenchChem.
  • Carbon-13 chemical shifts in some substituted furans and thiophens. (1976). Australian Journal of Chemistry.
  • Spectroscopic Investigations on Derivatives of Tetrahydrofuran. II. The Basicity of 2-Substituted Tetrahydrofurans. (n.d.). Chemical Papers.
  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. (2023). MDPI.
  • Alvarez-Ibarra, C., Quiroga-Feijóo, M. L., & Toledano, E. (n.d.). An analysis of substituent effects on 1 H and 13 C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Millimeter-Wave and High-Resolution Infrared Spectroscopy of 2-Furonitrile: A Highly Polar Substituted Furan. (2023). The Journal of Physical Chemistry A. [Link]

  • The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted deriv
  • Považanec, F., Kováč, J., & Dandárová, M. (1978). Furan derivatives. CVI. Infrared, ultraviolet, and Raman spectra of substituted 5-phenyl-2-furonitiiles. Chemical Papers, 32(3), 392-396. [Link]

  • Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. (2023). MDPI.
  • Synthesis and Characterization of Furanic Compounds. (n.d.). DTIC.
  • Permar, W., Tucker, M., & Hu, L. (2025). Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS. Atmospheric Measurement Techniques, 18, 6645–6657. [Link]

  • Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. (2018). International Journal of Pharmaceutical Sciences Review and Research.
  • Anti-oxidation properties of 2-substituted furan derivatives: A mechanistic study. (n.d.). ResearchGate. [Link]

  • Page Jr, T. F., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 87(23), 5333–5337. [Link]

  • NMR spectroscopy. (n.d.).
  • THE PROTON RESONANCE SPECTRA OF SOME SUBSTITUTED FURANS AND PYRROLES. (n.d.). Canadian Science Publishing.
  • 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3. (n.d.). ResearchGate. [Link]

  • Synthesis of Furan-Substituted N-Heteroacene-Based Liquid Material and Its Acid-Recognizing Behavior. (2019). MDPI.
  • THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. (n.d.). Canadian Science Publishing.

Sources

Safety & Regulatory Compliance

Safety

Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate proper disposal procedures

Proper handling and disposal of reactive electrophiles are critical competencies in any advanced synthesis or drug development laboratory. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly reactive, moist...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Proper handling and disposal of reactive electrophiles are critical competencies in any advanced synthesis or drug development laboratory. Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate is a highly reactive, moisture-sensitive intermediate. Because it contains a chlorosulfonyl (-SO₂Cl) moiety, it cannot be disposed of in standard organic or aqueous waste streams without prior deactivation.

This guide provides a comprehensive, self-validating protocol for the safe quenching and disposal of this compound, detailing the mechanistic causality behind each operational step.

Chemical Profiling & Hazard Assessment

Before initiating any disposal protocol, it is essential to understand the quantitative and qualitative hazard profile of the chemical. The reactivity of the chlorosulfonyl group dictates the stringent environmental controls required during handling.

Property / HazardOperational Details
Chemical Name Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate
CAS Number 344308-91-4
Reactive Moiety Chlorosulfonyl (-SO₂Cl) and Methyl Ester (-COOCH₃)
GHS Classification Skin Corr. 1B (Causes severe skin burns); STOT SE 3 (Respiratory irritation)[1]
Incompatibilities Water, alcohols, amines, strong bases, oxidizing agents
Decomposition Products Hydrogen chloride (HCl) gas, sulfur oxides (SOₓ), carbon monoxide

Mechanistic Causality in Quenching: The "Why"

Why can't we just add water? Direct addition of a neat sulfonyl chloride to water or an aqueous waste stream initiates an uncontrolled, highly exothermic hydrolysis reaction. The localized heat generation can cause the mixture to boil, resulting in the splattering of corrosive sulfonic acids and the rapid evolution of toxic hydrogen chloride (HCl) gas. If this occurs inside a sealed waste carboy, the rapid pressurization will cause catastrophic container rupture[2].

To mitigate these risks, our protocol relies on a two-stage, controlled deactivation system:

  • Kinetic Moderation via Dilution: By first dissolving the compound in a dry, unreactive solvent (e.g., anhydrous tetrahydrofuran or toluene), we decrease the concentration of the reactive electrophile. This moderates the reaction kinetics and prevents localized thermal spikes during the quenching phase.

  • Base-Promoted Hydrolysis: The diluted sulfonyl chloride is added dropwise to a chilled, saturated aqueous solution of a weak base (e.g., 5% Sodium Bicarbonate, NaHCO₃). The base acts as an acid scavenger, immediately neutralizing the generated HCl and sulfonic acid to drive the hydrolysis to completion safely. The ice bath acts as a thermal sink to absorb the enthalpy of the reaction[3].

Expert Insight: This specific molecule also contains a methyl ester moiety. While NaHCO₃ is generally mild enough to selectively quench the sulfonyl chloride, the use of stronger bases (e.g., 1M NaOH) will concurrently hydrolyze the furan-2-carboxylate ester. This secondary reaction consumes additional equivalents of base and generates methanol. Therefore, continuous pH monitoring is not just a suggestion—it is a critical requirement to ensure the base is not prematurely exhausted.

Logical Workflow for Safe Disposal

DisposalWorkflow Start Methyl 4-(chlorosulfonyl)- 5-methylfuran-2-carboxylate Prep 1. PPE & Fume Hood Setup Start->Prep Dilute 2. Dilute in Inert Solvent Prep->Dilute Base 3. Prepare 5% NaHCO3 in Ice Bath Prep->Base Quench 4. Slow Dropwise Addition (Exothermic Control) Dilute->Quench Base->Quench Verify 5. pH Verification (Target pH 7-9) Quench->Verify Dispose 6. Aqueous Hazardous Waste Collection Verify->Dispose

Logical workflow for the safe quenching and disposal of chlorosulfonyl compounds.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system ; the visual cues (effervescence) and quantitative checks (pH testing) dictate when it is safe to proceed to the next step.

Phase 1: Preparation & Setup

  • Environmental Control: Don appropriate PPE (heavy-duty nitrile gloves, lab coat, safety goggles, and face shield). All operations MUST be conducted inside a certified, properly functioning chemical fume hood[4].

  • Reagent Preparation: Prepare a large wide-mouth beaker containing a 5% aqueous sodium bicarbonate (NaHCO₃) solution. The volume of the basic solution should be at least 10 to 15 times the estimated volume of the chemical waste to ensure a sufficient molar excess of base.

  • Thermal Management: Place the beaker in an ice-water bath and equip it with a heavy-duty magnetic stir bar. Begin stirring at a moderate rate.

Phase 2: Execution of Quench 4. Dilution: Dissolve the Methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate waste in an inert, water-miscible solvent (e.g., dry THF) or a water-immiscible solvent (e.g., toluene) to create a manageable solution (approximately 10-20% w/v). 5. Slow Addition: Using an addition funnel or a glass pipette, add the diluted sulfonyl chloride solution dropwise to the vigorously stirring basic solution. Critical Rule: Never add the aqueous base to the sulfonyl chloride. 6. Observation: Monitor the reaction for effervescence (CO₂ gas evolution) and temperature spikes. Adjust the addition rate to ensure the internal temperature remains below 20°C.

Phase 3: Verification & Waste Routing 7. Completion: Once the addition is complete and gas evolution has ceased, remove the ice bath and allow the mixture to stir for an additional 30-60 minutes at room temperature to ensure complete hydrolysis. 8. System Validation (pH Testing): Test the aqueous layer with pH indicator paper. If the pH is acidic (< 7), the hydrolysis is either incomplete or the base has been entirely consumed. Add additional solid NaHCO₃ in small portions until the pH stabilizes between 7 and 9. 9. Final Disposal: Transfer the neutralized, room-temperature mixture to a properly labeled hazardous waste container designated for "Aqueous Basic Waste with Organics." Do not seal the container tightly immediately; leave the cap slightly loose for 24 hours to allow any residual dissolved CO₂ to vent safely.

Spill Management & Emergency Response

In the event of an accidental spill outside of a controlled vessel:

  • Never use water to clean up a sulfonyl chloride spill, as this will immediately generate a toxic cloud of HCl gas[4].

  • Evacuate the immediate area and ensure maximum fume hood ventilation.

  • Cover the spill completely with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite[2]. Do not use combustible materials like sawdust or paper towels.

  • Sweep up the absorbed solid carefully using non-sparking tools and place it into a sealed, dry container. Label it as hazardous reactive waste and contact your Environmental Health and Safety (EHS) department for immediate pickup.

References

  • NextSDS. "methyl 4-(chlorosulfonyl)-5-methylfuran-2-carboxylate — Chemical Substance Information." NextSDS Substance Database. Available at: [Link]

© Copyright 2026 BenchChem. All Rights Reserved.